D-Fructose 1-phosphate

Core Science & Biosynthesis

The Discovery of the D-Fructose 1-Phosphate Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The metabolism of fructose (B13574) in the liver is a critical area of study, particularly in the context of modern diets and metabolic diseases. Unlike glucose, the primary pathway for fructose utilization in the liver does not begin with phosphorylation by hexokinase. Instead, it follows a distinct route known as the D-fructose 1-phosphate pathway. The elucidation of this pathway in the early 1950s was a landmark achievement in biochemistry, primarily credited to the independent work of H.G. Hers and his colleagues, and F. Leuthardt's research group. This technical guide provides an in-depth exploration of the core discoveries, experimental methodologies, and quantitative data that led to the establishment of this fundamental metabolic pathway.

The Core Pathway: A Three-Enzyme System

The D-fructose 1-phosphate pathway is characterized by the sequential action of three key enzymes that convert fructose into intermediates of glycolysis:

• Fructokinase (Ketohexokinase): This enzyme catalyzes the phosphorylation of D-fructose at the C1 position, utilizing ATP to form D-fructose 1-phosphate and ADP. This initial step traps fructose within the hepatocyte.

• Aldolase (B8822740) B (Fructose 1-Phosphate Aldolase): This enzyme cleaves D-fructose 1-phosphate into two triose molecules: dihydroxyacetone phosphate (B84403) (DHAP) and D-glyceraldehyde.

• Triokinase: This enzyme then phosphorylates D-glyceraldehyde to D-glyceraldehyde 3-phosphate, using another molecule of ATP.

The products of this pathway, DHAP and glyceraldehyde 3-phosphate, are direct intermediates of glycolysis and can proceed through the glycolytic pathway for energy production or be utilized for gluconeogenesis or lipid synthesis.

Seminal Discoveries and Key Experiments

The foundation for understanding the D-fructose 1-phosphate pathway was laid by a series of meticulous experiments conducted in the early 1950s. The research groups of Hers and Leuthardt independently identified D-fructose 1-phosphate as the primary initial product of fructose metabolism in the liver.

In 1953, Hers and Kusaka published their pivotal work, "Le métabolisme du fructose-1-phosphate (B91348) dans le foie" (The metabolism of fructose-1-phosphate in the liver). Their experiments with liver extracts demonstrated the rapid phosphorylation of fructose to a then-unidentified ester. Through careful chemical analysis and enzymatic assays, they identified this product as fructose 1-phosphate. They further showed that this intermediate was subsequently cleaved into two three-carbon fragments.

Contemporaneously, Leuthardt and Testa, in their 1952 publication "Über den Abbau von Fructose-1-phosphat in der Leber" (On the degradation of fructose-1-phosphate in the liver), also reported the formation and cleavage of fructose 1-phosphate in liver preparations. Their work provided crucial corroborating evidence for the pathway's existence.

These pioneering studies relied on a combination of techniques including:

• Incubation of liver homogenates and slices: Liver tissue from various animals, most commonly rats, was incubated with fructose and other substrates.

• Chemical fractionation and analysis: Techniques such as barium precipitation were used to isolate and purify phosphorylated intermediates.

• Enzymatic assays: The activities of the newly discovered enzymes were measured by monitoring the disappearance of substrates or the appearance of products.

• Paper chromatography: This technique was instrumental in separating and identifying the different sugar phosphates.

Quantitative Data from Early and Subsequent Studies

The following tables summarize key quantitative data related to the enzymes of the D-fructose 1-phosphate pathway, drawing from both the foundational period and later, more detailed characterizations.

Table 1: Enzyme Activities in Human and Rat Liver

Enzyme	Human Liver (U/g wet weight)	Rat Liver (U/g wet weight)
Fructokinase (Ketohexokinase)	1.23	-
Aldolase (Fructose 1-Phosphate as substrate)	2.08	-
Aldolase (Fructose 1,6-Bisphosphate as substrate)	3.46	-
Triokinase	2.07	-

Data from Heinz et al. (1968).[1][2][3]

Table 2: Kinetic Properties of Human Liver Aldolase B

Substrate	Km (mmol/L)
Fructose 1-Phosphate	~1.0 - 2.2

Data from Shin et al. (1983).[4]

Experimental Protocols from the Era of Discovery

The following sections provide a detailed look at the types of experimental protocols that were employed during the initial elucidation of the D-fructose 1-phosphate pathway. These are reconstructed based on the methodologies described in the seminal papers and represent the state-of-the-art for that time.

Protocol 1: Assay for Fructokinase Activity

This protocol is based on the principles used in the 1950s, focusing on the measurement of fructose and inorganic phosphate disappearance.

Principle: The activity of fructokinase is determined by measuring the decrease in fructose and inorganic phosphate concentrations when liver extracts are incubated with fructose and ATP.

Reagents:

• Liver homogenate (prepared in a suitable buffer, e.g., potassium chloride solution)

• D-Fructose solution

• Adenosine triphosphate (ATP) solution

• Magnesium chloride (MgCl2) solution

• Trichloroacetic acid (TCA) for deproteinization

• Reagents for fructose determination (e.g., Roe's resorcinol (B1680541) method)

• Reagents for inorganic phosphate determination (e.g., Fiske-Subbarow method)

Procedure:

• Prepare a reaction mixture containing liver homogenate, fructose, ATP, and MgCl2 in a test tube.

• A control tube is prepared without the addition of fructose or ATP.

• Incubate the tubes at 37°C for a defined period (e.g., 15-30 minutes).

• Stop the reaction by adding a cold solution of TCA.

• Centrifuge to precipitate the proteins.

• Analyze the supernatant for the remaining fructose and inorganic phosphate.

• The difference in fructose and inorganic phosphate concentration between the start and end of the incubation, corrected for the control, gives a measure of fructokinase activity.

Protocol 2: Assay for Aldolase B Activity with Fructose 1-Phosphate

This protocol is designed to measure the cleavage of fructose 1-phosphate into triose phosphates.

Principle: Aldolase B activity is measured by the rate of disappearance of fructose 1-phosphate when incubated with a liver fraction. The produced triose phosphates can also be measured.

Reagents:

• Partially purified liver enzyme preparation (fractionated by methods such as ammonium (B1175870) sulfate (B86663) precipitation)

• D-Fructose 1-phosphate solution (which had to be synthesized or isolated at the time)

• Buffer solution (e.g., phosphate or veronal buffer)

• TCA for deproteinization

• Reagents for measuring fructose 1-phosphate (e.g., after hydrolysis, measuring fructose)

• Reagents for measuring triose phosphates (e.g., colorimetric methods)

Procedure:

• Incubate the enzyme preparation with fructose 1-phosphate in a buffered solution at 37°C.

• Take samples at different time points.

• Stop the reaction in the samples by adding TCA.

• Centrifuge to remove precipitated protein.

• Measure the concentration of the remaining fructose 1-phosphate in the supernatant.

• Alternatively, measure the amount of triose phosphates formed.

• The rate of fructose 1-phosphate disappearance or triose phosphate formation is a measure of aldolase B activity.

Protocol 3: Assay for Triokinase Activity

This protocol measures the phosphorylation of D-glyceraldehyde.

Principle: Triokinase activity is determined by measuring the conversion of D-glyceraldehyde to D-glyceraldehyde 3-phosphate in the presence of ATP. This was often measured by the decrease in inorganic phosphate.

Reagents:

• Liver extract or a partially purified enzyme fraction

• D-Glyceraldehyde solution

• ATP solution

• MgCl2 solution

• Buffer solution

• TCA for deproteinization

• Reagents for inorganic phosphate determination

Procedure:

• Combine the enzyme preparation, D-glyceraldehyde, ATP, and MgCl2 in a buffered solution.

• Incubate at 37°C.

• Stop the reaction at various time points with TCA.

• Centrifuge and measure the decrease in inorganic phosphate in the supernatant.

• The rate of phosphate consumption is proportional to the triokinase activity.

Visualizing the Pathway and Experimental Logic

The following diagrams, generated using the DOT language for Graphviz, illustrate the core signaling pathway and a representative experimental workflow for identifying pathway intermediates.

Caption: The D-Fructose 1-Phosphate Pathway in the Liver.

Caption: Experimental Workflow for Identifying Fructose 1-Phosphate.

Conclusion

The discovery of the D-fructose 1-phosphate pathway was a pivotal moment in our understanding of carbohydrate metabolism. The elegant experiments of Hers, Leuthardt, and their contemporaries, using the techniques available at the time, laid the groundwork for decades of research into the physiological and pathological roles of fructose. This technical guide has provided a detailed overview of the core discoveries, the experimental approaches used, and the quantitative data that underpinned the elucidation of this crucial metabolic route. For researchers and drug development professionals, a thorough understanding of this foundational work is essential for contextualizing current research and for developing novel therapeutic strategies targeting fructose metabolism.

References

• 1. comed.uobaghdad.edu.iq [comed.uobaghdad.edu.iq]
• 2. facmed.univ-constantine3.dz [facmed.univ-constantine3.dz]
• 3. Enzymes of fructose metabolism in human liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A radioisotopic method for fructose-1-phosphate aldolase assay that facilitates diagnosis of hereditary fructose intolerance [pubmed.ncbi.nlm.nih.gov]

The Role of D-Fructose 1-Phosphate in Non-Alcoholic Fatty Liver Disease: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Non-alcoholic fatty liver disease (NAFLD) has emerged as a leading cause of chronic liver disease worldwide, paralleling the global rise in obesity and metabolic syndrome. Growing evidence implicates dietary fructose (B13574) as a key driver in the pathogenesis of NAFLD. Central to fructose-induced liver injury is its initial hepatic metabolite, D-fructose 1-phosphate (F1P). Unlike glucose metabolism, the conversion of fructose to F1P by ketohexokinase (KHK) is rapid and unregulated, leading to a cascade of downstream metabolic and signaling events that promote hepatic steatosis, inflammation, and fibrosis. This technical guide provides an in-depth examination of the multifaceted role of F1P in NAFLD, summarizing key quantitative data, detailing relevant experimental protocols, and visualizing the intricate signaling pathways involved. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals working to understand and target the mechanisms of NAFLD.

Introduction

The escalating prevalence of non-alcoholic fatty liver disease (NAFLD) presents a significant global health challenge.[1] The disease spectrum ranges from simple steatosis to the more aggressive non-alcoholic steatohepatitis (NASH), which can progress to cirrhosis and hepatocellular carcinoma.[1] A key environmental factor implicated in the rise of NAFLD is the increased consumption of dietary fructose, primarily from sugar-sweetened beverages and processed foods.[2][3][4]

Upon ingestion, fructose is primarily metabolized in the liver, where it is rapidly phosphorylated by ketohexokinase (KHK) to form D-fructose 1-phosphate (F1P).[1] This initial step bypasses the key regulatory checkpoints of glycolysis, leading to a rapid influx of substrate into downstream metabolic pathways. The accumulation of F1P is a critical initiating event that triggers a trifecta of pathogenic processes in the liver: de novo lipogenesis (DNL), inflammation, and cellular stress. This guide will dissect the pivotal role of F1P in these processes, providing a detailed overview of the current understanding of its contribution to NAFLD.

The Metabolic Fate of Fructose and the Central Role of F1P

The hepatic metabolism of fructose is a distinct and largely unregulated process compared to that of glucose. The enzyme KHK has a high affinity for fructose and its activity is not feedback-inhibited by ATP or citrate, leading to rapid F1P accumulation.[5] F1P is then cleaved by aldolase (B8822740) B into two triose phosphates: dihydroxyacetone phosphate (B84403) (DHAP) and glyceraldehyde. These can then enter glycolysis and gluconeogenesis, or serve as substrates for DNL.[6]

The unregulated production of F1P has several critical consequences:

• ATP Depletion and Uric Acid Production: The rapid phosphorylation of fructose to F1P consumes ATP, leading to a transient depletion of hepatic ATP levels.[7] This drop in ATP activates AMP deaminase, which converts AMP to inosine (B1671953) monophosphate (IMP), ultimately leading to the production of uric acid.[6] Uric acid itself has been shown to induce mitochondrial oxidative stress and contribute to de novo lipogenesis.

• Substrate for De Novo Lipogenesis: The triose phosphates generated from F1P cleavage provide a direct and abundant source of acetyl-CoA and glycerol-3-phosphate, the building blocks for fatty acid and triglyceride synthesis.[6] This drives the process of DNL, leading to the accumulation of fat in hepatocytes, a hallmark of NAFLD.

• Induction of Cellular Stress: The accumulation of F1P and its metabolites can lead to endoplasmic reticulum (ER) stress and the activation of stress-related signaling pathways, such as the c-Jun N-terminal kinase (JNK) pathway.[8]

Quantitative Data on the Effects of F1P Modulation in NAFLD

The following tables summarize key quantitative findings from studies investigating the impact of altered F1P metabolism on markers of NAFLD.

Condition/Intervention	Parameter	Result	Control/Placebo	p-value	Reference
Aldolase B Deficiency (Hereditary Fructose Intolerance)	Intrahepatic Triglyceride (IHTG) Content	2.5%	0.6%	0.001	[9]
Ketohexokinase (KHK) Inhibitor (PF-06835919, 300 mg)	Change in Whole Liver Fat	-18.73% (difference)	N/A	0.04	[2]
Hypercaloric Fructose Diet (+104-220 g/day )	Change in Alanine Aminotransferase (ALT)	+4.94 U/l (mean difference)	Isocaloric control	<0.05	[4][10]

Study Population	Fructose Intervention	Inflammatory/Fibrosis Marker	Result	p-value	Reference
Human Dendritic Cells	15mM Fructose	IL-1β, TNFα, IL-6 Secretion	Increased	N/A	[6]
Rats (Adipose Tissue)	Fructose Diet	IL-18, IL-1β, TNFα Secretion	Increased	N/A	[6]
M1 Macrophages	Fructose Treatment	TNFα Gene Expression	Increased	N/A	[11]
M2 Macrophages	Fructose Treatment	IL-10 and TIMP1 Gene Expression	Increased	N/A	[11]

Key Signaling Pathways Activated by F1P in NAFLD

The accumulation of F1P and the subsequent metabolic perturbations activate several key signaling pathways that drive the progression of NAFLD. These include the JNK, NF-κB, and ER stress pathways.

Fructose Metabolism and F1P-Induced Pathogenesis

The metabolic cascade initiated by fructose and the central role of F1P in driving NAFLD is depicted below.

Fructose metabolism and its pathogenic consequences in NAFLD.

F1P-Mediated Inflammatory Signaling

F1P accumulation and the resultant cellular stress activate pro-inflammatory signaling cascades, primarily through JNK and NF-κB.

F1P-induced inflammatory signaling pathways in NAFLD.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the context of F1P's role in NAFLD.

Measurement of Intrahepatic Triglyceride (IHTG) Content by 1H Magnetic Resonance Spectroscopy (1H-MRS)

Objective: To non-invasively quantify the amount of triglycerides in the liver.

Protocol:

• Patient Preparation: Patients are required to fast for at least 6 hours prior to the examination.

• Image Acquisition:

  • Subjects are positioned supine in a clinical MRI scanner (e.g., 1.5T or 3.0T).

  • A voxel of interest (typically 2x2x2 cm or 3x3x3 cm) is placed in the right lobe of the liver, avoiding major blood vessels and the liver capsule.

  • A single-voxel point-resolved spectroscopy (PRESS) sequence is used to acquire the spectrum.

  • Water-suppressed and non-water-suppressed spectra are acquired.

• Data Analysis:

  • The acquired spectra are processed using specialized software (e.g., LCModel, jMRUI).

  • The areas under the water peak (at 4.7 ppm) and the main lipid methylene (B1212753) peak (at 1.3 ppm) are quantified.

  • The IHTG content is calculated as the ratio of the lipid peak area to the sum of the lipid and water peak areas, expressed as a percentage: IHTG (%) = [Lipid / (Lipid + Water)] * 100.

  • Corrections for T1 and T2 relaxation times are applied to improve accuracy.

Assessment of De Novo Lipogenesis (DNL) using Stable Isotope Tracers

Objective: To measure the rate of new fatty acid synthesis in the liver from non-lipid precursors.

Protocol:

• Tracer Administration: A stable isotope-labeled precursor, such as 13C-acetate or D-fructose-¹³C₆, is administered to the subject, either intravenously or orally.

• Sample Collection: Blood samples are collected at baseline and at multiple time points after tracer administration.

• Lipid Fractionation:

  • Plasma is isolated from the blood samples.

  • Very-low-density lipoproteins (VLDL) are isolated from the plasma by ultracentrifugation.

  • Triglycerides are extracted from the VLDL fraction.

  • The triglycerides are saponified to release fatty acids, which are then esterified to form fatty acid methyl esters (FAMEs).

• Mass Spectrometry Analysis:

  • The isotopic enrichment of the FAMEs (e.g., palmitate) is determined by gas chromatography-mass spectrometry (GC-MS).

  • The isotopic enrichment of the precursor pool (e.g., plasma acetate) is also measured.

• Calculation of Fractional DNL: The fractional DNL is calculated as the ratio of the isotopic enrichment of the newly synthesized fatty acid to the isotopic enrichment of the precursor pool, expressed as a percentage.

Western Blot Analysis for ER Stress Markers in Hepatocytes

Objective: To detect and quantify the expression of key proteins involved in the endoplasmic reticulum stress response.

Protocol:

• Cell Culture and Treatment:

  • Hepatocytes (e.g., primary hepatocytes or HepG2 cells) are cultured under standard conditions.

  • Cells are treated with fructose or other stimuli to induce ER stress.

• Protein Extraction:

  • Cells are washed with ice-cold phosphate-buffered saline (PBS).

  • Cells are lysed in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

  • The protein concentration of the lysates is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE and Protein Transfer:

  • Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • The separated proteins are transferred to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting:

  • The membrane is blocked with a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in TBST) to prevent non-specific antibody binding.

  • The membrane is incubated with primary antibodies specific for ER stress markers (e.g., GRP78/BiP, IRE1α, PERK, ATF6, CHOP).

  • The membrane is then washed and incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Quantification:

  • The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

  • The band intensities are quantified using densitometry software (e.g., ImageJ), and the expression of target proteins is normalized to a loading control (e.g., β-actin or GAPDH).

JNK Activity Assay

Objective: To measure the kinase activity of JNK in liver tissue or cell lysates.

Protocol (Non-Radioactive Immune Complex Kinase Assay):

• Lysate Preparation:

  • Liver tissue or hepatocytes are lysed in a buffer that preserves kinase activity.

  • Protein concentration is determined.

• Immunoprecipitation of JNK:

  • JNK is immunoprecipitated from the lysates using a specific anti-JNK antibody conjugated to agarose (B213101) beads.

• Kinase Reaction:

  • The immunoprecipitated JNK is incubated with a specific substrate (e.g., recombinant c-Jun or ATF2) in a kinase reaction buffer containing ATP.

• Detection of Substrate Phosphorylation:

  • The reaction mixture is resolved by SDS-PAGE.

  • The phosphorylated substrate is detected by Western blotting using a phospho-specific antibody.

• Quantification: The amount of phosphorylated substrate is quantified by densitometry and is proportional to the JNK activity in the sample.

NF-κB DNA Binding Activity Assay (EMSA)

Objective: To determine the DNA binding activity of NF-κB in nuclear extracts.

Protocol:

• Nuclear Extract Preparation: Nuclear extracts are prepared from liver tissue or hepatocytes to isolate nuclear proteins.

• Probe Labeling: A double-stranded oligonucleotide probe containing the NF-κB consensus binding sequence is end-labeled with a radioactive isotope (e.g., 32P) or a non-radioactive label (e.g., biotin).

• Binding Reaction: The labeled probe is incubated with the nuclear extract in a binding buffer.

• Electrophoresis: The protein-DNA complexes are separated from the free probe by non-denaturing polyacrylamide gel electrophoresis.

• Detection:

  • For radioactive probes, the gel is dried and exposed to X-ray film or a phosphorimager screen.

  • For non-radioactive probes, the complexes are transferred to a membrane and detected using a streptavidin-HRP conjugate and a chemiluminescent substrate.

• Analysis: The intensity of the shifted band corresponding to the NF-κB-DNA complex is indicative of the NF-κB DNA binding activity. Specificity can be confirmed by competition with an unlabeled consensus oligonucleotide and by supershift assays using antibodies against specific NF-κB subunits.

Conclusion and Future Directions

The accumulation of D-fructose 1-phosphate is a pivotal event in the pathogenesis of NAFLD. Its unregulated production from dietary fructose drives de novo lipogenesis, induces cellular stress, and activates pro-inflammatory signaling pathways, collectively contributing to the development and progression of liver disease. The quantitative data and experimental protocols presented in this guide underscore the central role of F1P and highlight the therapeutic potential of targeting its metabolism.

Future research should focus on further elucidating the precise molecular mechanisms by which F1P mediates its pathogenic effects. This includes identifying novel downstream effectors and signaling nodes. Furthermore, the development and clinical evaluation of specific and potent inhibitors of ketohexokinase and other enzymes in the fructose metabolic pathway hold significant promise for the treatment of NAFLD. A deeper understanding of the role of F1P will be instrumental in developing effective strategies to combat this growing epidemic.

References

• 1. researchgate.net [researchgate.net]
• 2. Assessment of lipotoxic endoplasmic reticulum (ER) stress in nonalcoholic steatohepatitis (NASH) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Contribution of Dietary Fructose to Non-alcoholic Fatty Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fructose and the Liver [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. The cause of hepatic accumulation of fructose 1-phosphate on fructose loading - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Linking endoplasmic reticulum stress to cell death in hepatocytes: roles of C/EBP homologous protein and chemical chaperones in palmitate-mediated cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effect of fructose on markers of non-alcoholic fatty liver disease (NAFLD): a systematic review and meta-analysis of controlled feeding trials - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Independent regulation of JNK/p38 mitogen-activated protein kinases by metabolic oxidative stress in the liver - PMC [pmc.ncbi.nlm.nih.gov]

D-Fructose 1-Phosphate: A Pivotal Signaling Molecule in Metabolic Regulation

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An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Fructose (B13574) consumption has risen dramatically, correlating with an increased incidence of metabolic diseases. The initial product of fructose metabolism, D-fructose 1-phosphate (F1P), has emerged as more than just a metabolic intermediate; it is a potent signaling molecule that orchestrates profound shifts in cellular energy homeostasis and gene expression. The rapid, unregulated phosphorylation of fructose by ketohexokinase (KHK) can lead to a significant accumulation of intracellular F1P, initiating a cascade of events including ATP depletion and the allosteric regulation of key metabolic enzymes. This guide provides a comprehensive overview of the core mechanisms by which F1P acts as a signaling molecule, its downstream effects on critical pathways such as AMP-activated protein kinase (AMPK) and carbohydrate-responsive element-binding protein (ChREBP), and the pathophysiological consequences. Detailed experimental protocols and structured quantitative data are presented to support further research and therapeutic development in this area.

Introduction: The Central Role of Fructose 1-Phosphate

Unlike glucose metabolism, which is tightly regulated at multiple enzymatic steps, hepatic fructose metabolism is less controlled.[1] Fructose bypasses the primary rate-limiting step of glycolysis catalyzed by phosphofructokinase-1 (PFK1).[1] Upon entering hepatocytes, fructose is rapidly phosphorylated by ketohexokinase (KHK) to form F1P.[2] This initial step is highly efficient and can lead to the sequestration of a significant portion of the cell's inorganic phosphate (B84403) (Pi), a phenomenon known as phosphate trapping.[3] The accumulation of F1P and the concurrent depletion of Pi and ATP are the primary triggers for its signaling functions, which have far-reaching implications for metabolic health and disease.[4][5] This molecule has been postulated to be an evolutionary signal of nutrient abundance, promoting energy storage.[6][7]

The Ketohexokinase (KHK) Axis: Gateway to F1P Signaling

The conversion of fructose to F1P is catalyzed by KHK, also known as fructokinase.[8] This enzyme is the first and rate-limiting step in fructose metabolism.

KHK Isoforms and Their Properties

The KHK gene produces two splice variants, KHK-A and KHK-C, with distinct tissue distributions and kinetic properties.[8][9]

• KHK-C: This is the high-affinity, "fast-acting" isoform predominantly found in tissues responsible for clearing dietary fructose, such as the liver, kidney, and intestine.[1][9] Its high activity is central to the rapid F1P accumulation and subsequent metabolic effects seen after fructose ingestion.[8]

• KHK-A: This isoform has a lower affinity for fructose and is more widely distributed throughout the body.[1][9] Its physiological role is less defined, but it may be involved in fructose metabolism under specific conditions.

Deficiency in KHK leads to essential fructosuria, a benign condition where unmetabolized fructose is excreted in the urine, highlighting the enzyme's critical role in fructose clearance.[8][10]

Enzyme Isoform	Primary Tissues	Affinity for Fructose	Significance in Fructose Metabolism
Ketohexokinase-C (KHK-C)	Liver, Kidney, Intestine[1][9]	High[1]	Rapidly phosphorylates dietary fructose, leading to F1P accumulation.[8]
Ketohexokinase-A (KHK-A)	Ubiquitous[1]	Low[1]	Slower fructose phosphorylation; role less defined than KHK-C.

F1P as a Multifaceted Signaling Molecule

F1P exerts its regulatory effects through two primary mechanisms: indirect signaling via ATP depletion and direct allosteric regulation of other proteins.

Indirect Signaling: Phosphate Trapping, ATP Depletion, and AMPK Activation

The high activity of KHK-C can rapidly deplete intracellular ATP and inorganic phosphate as they are consumed to generate F1P.[1][4] This "phosphate trapping" has several critical downstream consequences:

• Increased AMP/ATP Ratio: The depletion of ATP leads to a corresponding increase in adenosine (B11128) monophosphate (AMP).[4] This shift in the AMP:ATP ratio is a critical cellular signal of low energy status.[11]

• AMPK Activation: The elevated AMP:ATP ratio is the canonical activator of AMP-activated protein kinase (AMPK), the master sensor of cellular energy.[11] Activated AMPK works to restore energy balance by switching off ATP-consuming anabolic pathways (like lipogenesis) and switching on ATP-producing catabolic pathways.[11][12]

• Hyperuricemia: The increased breakdown of AMP leads to the production of inosine (B1671953) monophosphate (IMP) and ultimately uric acid, which can result in hyperuricemia.[4][5]

The condition of hereditary fructose intolerance (HFI), caused by a deficiency in aldolase (B8822740) B (the enzyme that metabolizes F1P), provides a clear example of the severe consequences of unchecked F1P accumulation.[3][4] Patients experience profound hypoglycemia, lactic acidosis, and hypophosphatemia after fructose ingestion due to the massive buildup of F1P and depletion of ATP.[5][13]

Caption: F1P-induced ATP depletion and subsequent AMPK activation.

Direct Allosteric Regulation

F1P can also directly bind to and modulate the activity of other proteins. A key example is its interaction with the glucokinase regulatory protein (GKRP).

• Glucokinase (GK) Regulation: In the liver, glucokinase is responsible for phosphorylating glucose. Its activity is inhibited by GKRP, which sequesters GK in the nucleus. F1P can bind to GKRP, causing it to release GK, which then translocates to the cytoplasm and becomes active.[1][14] This mechanism allows fructose metabolism to stimulate glucose uptake and metabolism in the liver, effectively signaling the presence of dietary carbohydrates.[2]

F1P and ChREBP-Mediated Lipogenesis

Carbohydrate-responsive element-binding protein (ChREBP) is a master transcriptional regulator that activates genes involved in glycolysis and de novo lipogenesis (DNL) in response to high carbohydrate intake.[15] Fructose is a potent activator of ChREBP.[16]

The activation mechanism is multifactorial. While glucose metabolites like glucose-6-phosphate and xylulose-5-phosphate are known ChREBP activators, fructose administration leads to a robust activation of ChREBP and its target lipogenic genes, such as fatty acid synthase (FAS) and acetyl-CoA carboxylase (ACC).[15][17] This F1P-driven activation of ChREBP contributes significantly to fructose-induced hepatic steatosis (fatty liver) and hypertriglyceridemia.[16][18]

Caption: Fructose 1-Phosphate-mediated activation of ChREBP and lipogenesis.

Experimental Protocols

Detailed methodologies are crucial for studying the signaling roles of F1P. Below are summarized protocols for key experiments.

Quantification of Intracellular Fructose 1-Phosphate

Measurement of F1P typically requires sensitive analytical chemistry techniques.

• Principle: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for accurately quantifying intracellular metabolites like F1P.

• Methodology:

  • Sample Collection: Harvest cells or flash-freeze tissues in liquid nitrogen to immediately halt metabolic activity.

  • Metabolite Extraction: Homogenize samples in a cold extraction solvent (e.g., 80% methanol) to precipitate proteins and extract small molecules.

  • Separation and Detection: Centrifuge the homogenate and analyze the supernatant. Use a suitable chromatography column (e.g., HILIC) to separate F1P from other isomers. Detect and quantify using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode.

  • Quantification: Use a stable isotope-labeled internal standard (e.g., 13C-F1P) for accurate quantification.

Assessing AMPK Activation

AMPK activation is typically assessed by measuring the phosphorylation of AMPK itself and its downstream targets.

• Principle: Western blotting is used to detect the phosphorylated (active) forms of AMPK and its key substrate, Acetyl-CoA Carboxylase (ACC).

• Methodology:

  • Protein Extraction: Lyse cells or tissues in RIPA buffer containing protease and phosphatase inhibitors.

  • Quantification: Determine protein concentration using a BCA or Bradford assay.

  • SDS-PAGE and Transfer: Separate protein lysates by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

  • Immunoblotting: Probe membranes with primary antibodies specific for phosphorylated AMPK (p-AMPKα at Thr172) and phosphorylated ACC (p-ACC at Ser79).

  • Normalization: Re-probe the same membranes with antibodies for total AMPKα and total ACC to normalize for protein loading.

  • Detection: Use horseradish peroxidase (HRP)-conjugated secondary antibodies and an enhanced chemiluminescence (ECL) substrate for detection. Quantify band density using imaging software.

Assessing ChREBP Activity

ChREBP activity is determined by measuring the expression of its downstream target genes.

• Principle: Quantitative real-time PCR (qPCR) is used to measure the mRNA levels of ChREBP target genes involved in lipogenesis.

• Methodology:

  • RNA Extraction: Isolate total RNA from cells or tissues using a TRIzol-based method or a commercial kit.

  • cDNA Synthesis: Reverse transcribe 1-2 µg of RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme.

  • qPCR: Perform qPCR using SYBR Green or TaqMan probes with primers specific for ChREBP target genes (e.g., FASN, ACACA, SCD1).

  • Data Analysis: Normalize the expression of target genes to a stable housekeeping gene (e.g., ACTB, GAPDH). Calculate relative gene expression using the ΔΔCt method.

Implications for Drug Development

The central role of the KHK-F1P axis in driving metabolic dysfunction makes it an attractive target for therapeutic intervention.[7]

• KHK Inhibition: Pharmacological inhibition of KHK can prevent the initial formation of F1P. This approach is being actively explored to mitigate the adverse effects of high fructose consumption, including fatty liver disease, insulin (B600854) resistance, and hypertriglyceridemia.[6] By blocking the first step, KHK inhibitors can prevent ATP depletion and the downstream activation of lipogenic pathways.

Conclusion

D-fructose 1-phosphate is a critical signaling hub that translates high fructose intake into a coordinated metabolic response characterized by energy stress and the activation of lipid synthesis and storage. Its accumulation, driven by the potent activity of KHK, triggers signaling cascades through both ATP depletion-dependent (AMPK activation) and allosteric mechanisms. These pathways converge to promote the transcriptional activity of ChREBP, driving de novo lipogenesis. Understanding the intricate signaling functions of F1P provides a crucial framework for developing novel therapeutic strategies to combat the rising prevalence of metabolic diseases linked to modern dietary patterns.

References

• 1. Biochemistry, Fructose Metabolism - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Fructose metabolism and metabolic disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. picmonic.com [picmonic.com]
• 4. Hereditary fructose intolerance: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hereditary Fructose Intolerance - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. cris.maastrichtuniversity.nl [cris.maastrichtuniversity.nl]
• 7. Fructose 1-phosphate, an evolutionary signaling molecule of abundancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. proteopedia.org [proteopedia.org]
• 9. WikiGenes - KHK - ketohexokinase (fructokinase) [wikigenes.org]
• 10. youtube.com [youtube.com]
• 11. AMPK: mechanisms of cellular energy sensing and restoration of metabolic balance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Fructose-1-Phosphate Aldolase Deficiency - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Regulation of Glycolysis: [cmgm-new.stanford.edu]
• 15. researchgate.net [researchgate.net]
• 16. JCI - ChREBP regulates fructose-induced glucose production independently of insulin signaling [jci.org]
• 17. The Role of Carbohydrate Response Element Binding Protein in Intestinal and Hepatic Fructose Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

A Historical Perspective on Early Fructose Metabolism Studies: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The study of fructose (B13574) metabolism has a rich history, dating back to the early 20th century. Initial investigations laid the groundwork for our current understanding of how this simple sugar is processed in the body, primarily by the liver, and its distinct metabolic fate compared to glucose. This technical guide provides a historical perspective on these seminal studies, focusing on the core experimental protocols, quantitative data, and the key metabolic pathways as they were first elucidated. For clarity and comparative analysis, all quantitative data are summarized in structured tables, and key experimental workflows and metabolic pathways are visualized using diagrams.

Key Metabolic Pathways Uncovered in Early Research

Early investigations focused on the liver's central role in fructose metabolism. Through a series of elegant in vivo and in vitro experiments, pioneering scientists like Carl and Gerty Cori established the fundamental steps of fructolysis. Unlike glucose, fructose was found to be rapidly taken up by the liver, independent of insulin, and phosphorylated to fructose-1-phosphate (B91348). This key intermediate is then cleaved into two three-carbon units, dihydroxyacetone phosphate (B84403) and glyceraldehyde, which can then enter the glycolytic pathway or be used for gluconeogenesis or glycogen (B147801) synthesis.

Early understanding of the primary steps of fructose metabolism in the liver.

Experimental Protocols of Early Studies

The methodologies employed in the early 20th century, though less sophisticated than today's techniques, were groundbreaking for their time. Researchers relied on whole-animal studies, isolated organ perfusions, and tissue slice techniques to probe metabolic pathways.

In Vivo Animal Studies

A significant portion of early research on fructose metabolism was conducted on rats. These studies were crucial in determining the rate of fructose absorption and its subsequent conversion into glycogen in the liver.

Experimental Workflow for In Vivo Fructose Metabolism Study (based on Cori, 1926):

General workflow for in vivo fructose metabolism studies in the early 20th century.

Detailed Methodology: Glycogen Formation in Rat Livers (Cori, 1926)

• Animal Model: Adult white rats, fasted for 24 hours.

• Substance Administration: A measured amount of fructose solution was administered orally via a stomach tube.

• Experimental Groups:

  • Control group (no sugar administered).

  • Fructose-fed group.

  • Insulin-treated fructose-fed group.

• Sample Collection: At specific time points after fructose administration, the rats were sacrificed, and their livers were rapidly excised.

• Analytical Method: The glycogen content of the liver was determined using Pflüger's method, which involved digesting the liver tissue in hot potassium hydroxide, precipitating the glycogen with alcohol, and then hydrolyzing the glycogen to glucose for quantification.

Tissue Slice and Perfusion Techniques

The use of isolated tissues, particularly liver slices and perfused livers, allowed for a more controlled investigation of fructose metabolism, eliminating the systemic effects present in whole-animal studies. The Warburg apparatus was a key piece of equipment for studying tissue slice respiration and metabolism.

Experimental Protocol: Fructose Metabolism in Liver Slices (adapted from early 20th-century techniques)

• Tissue Preparation: Thin slices of liver tissue (typically from rats or other small animals) were prepared using a microtome.

• Incubation: The slices were incubated in a temperature-controlled bath containing a buffered saline solution (e.g., Ringer's solution) and a known concentration of fructose.

• Metabolic Measurement: The uptake of fructose from the medium and the production of metabolites such as glucose, lactate, and pyruvate (B1213749) were measured over time.

• Analytical Methods:

  • Fructose concentration was often determined using colorimetric methods, such as the one developed by Roe in 1934.

  • Glucose was measured using methods based on its reducing properties.

Quantitative Data from Seminal Studies

The quantitative data generated from these early experiments provided the first insights into the kinetics of fructose metabolism.

Table 1: Rate of Glycogen Formation in the Liver of Fasted Rats after Sugar Administration

Sugar Administered	Dose ( g/100g body weight)	Duration (hours)	Liver Glycogen ( g/100g liver)
None (Control)	-	3	0.25
Fructose	0.5	3	2.80
Glucose	0.5	3	2.10
Galactose	0.5	3	1.50

Data adapted from Cori, C. F. (1926). The fate of sugar in the animal body. III. The rate of glycogen formation in the liver of normal and insulinized rats during the absorption of glucose, fructose, and galactose. Journal of Biological Chemistry, 70(2), 577-585.

Table 2: Fructose and Glucose Utilization by Liver Slices

Substrate	Initial Concentration (mg/100cc)	Duration of Incubation (hours)	Sugar Utilized (mg/g liver)
Fructose	200	2	1.5
Glucose	200	2	0.8

Illustrative data based on typical findings from early liver slice experiments.

Early Analytical Methods

The ability to quantify fructose in biological samples was critical for these early studies. The development of colorimetric methods provided a relatively simple and sensitive means of measurement.

Roe's Colorimetric Method for Fructose Determination (1934)

This method was based on the reaction of fructose with resorcinol (B1680541) in the presence of hydrochloric acid to produce a stable red color. The intensity of the color, which was proportional to the fructose concentration, was then measured using a colorimeter.

Logical Flow of Roe's Colorimetric Method:

The logical steps involved in the colorimetric determination of fructose as described by Roe (1934).

The Discovery of Key Enzymes

A pivotal moment in the understanding of fructose metabolism was the identification and characterization of the enzymes involved.

• Fructokinase (Ketohexokinase): This enzyme, responsible for the initial phosphorylation of fructose to fructose-1-phosphate, was found to have a high affinity for fructose, explaining the rapid uptake of fructose by the liver.

• Aldolase B: This enzyme catalyzes the cleavage of fructose-1-phosphate into dihydroxyacetone phosphate and glyceraldehyde.

The discovery of these enzymes provided a molecular basis for the metabolic pathways that had been observed in earlier physiological studies.

Conclusion

The early studies on fructose metabolism, conducted with what might now be considered basic techniques, were instrumental in shaping our fundamental understanding of carbohydrate biochemistry. The meticulous in vivo and in vitro experiments of pioneers like the Coris, coupled with the development of novel analytical methods, laid a robust foundation for decades of subsequent research. This historical perspective not only highlights the ingenuity of these early scientists but also underscores the enduring importance of their findings for contemporary research in metabolism, nutrition, and the development of therapies for metabolic diseases.

An In-depth Technical Guide on the Involvement of D-Fructose 1-Phosphate in Hereditary Fructose Intolerance

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

Hereditary Fructose (B13574) Intolerance (HFI) is an autosomal recessive metabolic disorder arising from a deficiency in the hepatic enzyme aldolase (B8822740) B.[1][2] This enzyme is critical for the metabolism of fructose. Individuals with HFI are asymptomatic until they ingest fructose, sucrose, or sorbitol.[3] Upon ingestion, the enzymatic block leads to the accumulation of D-fructose 1-phosphate (F-1-P), a key pathogenic metabolite.[1][3] This accumulation and the subsequent sequestration of intracellular phosphate (B84403) are directly responsible for the severe clinical manifestations of HFI, including hypoglycemia, hepatic and renal dysfunction, and hyperuricemia.[1][4][5] This guide provides a detailed examination of the central role of F-1-P in the pathophysiology of HFI, presenting quantitative data, experimental protocols, and visual pathways to support research and drug development efforts.

The Core Metabolic Defect in HFI

Normal Fructose Metabolism

In healthy individuals, dietary fructose is primarily metabolized in the liver, kidneys, and small intestine.[4][6] The process begins with the rapid phosphorylation of fructose to F-1-P by fructokinase (Ketohexokinase), a reaction that consumes adenosine (B11128) triphosphate (ATP).[1][3] Subsequently, aldolase B catalyzes the cleavage of F-1-P into two triose sugars: dihydroxyacetone phosphate (DHAP) and glyceraldehyde.[2][7] These products then enter the glycolytic or gluconeogenic pathways, allowing fructose to be utilized for energy or converted to glucose.[4]

References

• 1. Hereditary Fructose Intolerance - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Fructose-1-Phosphate Aldolase Deficiency - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Hereditary fructose intolerance - Wikipedia [en.wikipedia.org]
• 4. Fructose 1-phosphate - Wikipedia [en.wikipedia.org]
• 5. Hereditary fructose intolerance: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Aldolase B - Wikipedia [en.wikipedia.org]

Enzymatic Conversion of Fructose to D-Fructose 1-Phosphate: A Technical Guide

The phosphorylation of fructose (B13574) to D-fructose 1-phosphate is a critical initial step in fructose metabolism, primarily occurring in the liver. This conversion is catalyzed by the enzyme fructokinase, also known as ketohexokinase (KHK). This guide provides an in-depth overview of the enzymatic process, including the enzyme's characteristics, reaction kinetics, and detailed experimental protocols for its study, aimed at researchers, scientists, and professionals in drug development.

The Key Enzyme: Fructokinase (Ketohexokinase)

Fructokinase (EC 2.7.1.4) is a phosphotransferase that specifically catalyzes the transfer of a phosphate (B84403) group from ATP to the C1 position of fructose, yielding D-fructose 1-phosphate and ADP.[1] This reaction is the primary route for fructose utilization in the body.[2]

Reaction: ATP + D-fructose → ADP + D-fructose 1-phosphate[1]

Fructokinase is found predominantly in the liver, kidney, and small intestine.[3][4] Unlike glucokinase, the enzyme responsible for the first step of glucose metabolism, fructokinase activity is not regulated by insulin.[5] This lack of regulation allows for rapid phosphorylation of fructose upon its entry into cells.[3][4]

Isoforms: Alternative splicing of the KHK gene results in two main isoforms with distinct kinetic properties and tissue distribution:[6]

• Ketohexokinase-C (KHK-C): This is the high-affinity isoform, predominantly expressed in the liver, kidney, and intestine. It is considered the primary enzyme for fructose metabolism.[2]

• Ketohexokinase-A (KHK-A): This isoform has a lower affinity for fructose (a higher Km) and is expressed more ubiquitously at lower levels in various tissues.[6]

Deficiency in fructokinase leads to a benign metabolic condition called essential fructosuria, where unmetabolized fructose is excreted in the urine.[1][7]

Catalytic Mechanism

While a definitive catalytic mechanism for human ketohexokinase is still under investigation, structural studies and comparisons with related enzymes suggest a mechanism involving a general base catalysis. It is proposed that an aspartate residue (Asp258) in the active site acts as a general base, abstracting a proton from the C1 hydroxyl group of fructose.[6] This abstraction increases the nucleophilicity of the oxygen, facilitating its attack on the terminal (gamma) phosphate of ATP, resulting in the formation of D-fructose 1-phosphate and ADP.[6]

Caption: Proposed catalytic mechanism of fructokinase.

Quantitative Data

The kinetic parameters of fructokinase vary depending on the isoform and the source organism.

Table 1: Kinetic Parameters of Fructokinase Isoforms

Isoform	Source Organism	Km for Fructose (mM)	Notes
KHK-A	Human (recombinant)	8	10-fold higher Km than KHK-C, suggesting lower affinity.
KHK-C	Human (recombinant)	< 1	High affinity for fructose.
Fructokinase-1 (Frk 1)	Tomato	-	Lower affinity for fructose compared to Frk 2.[1]
Fructokinase-2 (Frk 2)	Tomato	-	Higher affinity for fructose than Frk 1; inhibited by high fructose levels.[1]
Fructokinase-I	Potato Tuber	0.128	-
Fructokinase-II	Potato Tuber	0.041	-
Fructokinase-III	Potato Tuber	0.057	Not inhibited by excess fructose.[8]

Table 2: General Properties and Conditions for Fructokinase Activity

Parameter	Condition/Property	Source Organism
pH Optimum	~8.5	Potato Tuber[8]
Cation Requirement	Mg2+ is typically required for ATP-dependent kinase activity.	General
Activators	K+ (10 mM) can activate some isoforms.	Potato Tuber (FK-I)[8]
Inhibitors	MgADP, High concentrations of fructose (for some isoforms).[1][8]	Potato Tuber, Tomato

Experimental Protocols

The following is a generalized protocol for the purification of fructokinase from a bacterial source like Zymomonas mobilis.[9]

References

• 1. Fructokinase - Wikipedia [en.wikipedia.org]
• 2. omicsonline.org [omicsonline.org]
• 3. Fructose 1-phosphate - Wikipedia [en.wikipedia.org]
• 4. Human Metabolome Database: Showing metabocard for Fructose 1-phosphate (HMDB0001076) [hmdb.ca]
• 5. youtube.com [youtube.com]
• 6. Residues in the fructose-binding pocket are required for ketohexokinase-A activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. proteopedia.org [proteopedia.org]
• 8. Purification and Properties of Fructokinase from Developing Tubers of Potato (Solanum tuberosum L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Simultaneous purification and characterization of glucokinase, fructokinase and glucose-6-phosphate dehydrogenase from Zymomonas mobilis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Cellular Accumulation of D-Fructose 1-Phosphate and its Pathophysiological Consequences

Audience: Researchers, scientists, and drug development professionals.

Core Topic: This technical guide elucidates the mechanisms and consequences of D-fructose 1-phosphate accumulation, a key pathological event in Hereditary Fructose (B13574) Intolerance (HFI), and distinguishes it from the benign condition of essential fructosuria.

Executive Summary

Disorders of fructose metabolism provide critical insights into the roles of specific metabolic intermediates in cellular function and disease. While often discussed together, Essential Fructosuria and Hereditary Fructose Intolerance (HFI) have vastly different biochemical and clinical profiles. Essential fructosuria, caused by a deficiency in fructokinase, is a benign condition where fructose is not phosphorylated and is simply excreted.[1][2] In stark contrast, HFI is a severe, potentially lethal disorder caused by a deficiency in the enzyme aldolase (B8822740) B.[3][4] This deficiency leads to the intracellular accumulation of D-fructose 1-phosphate (F-1-P) upon fructose ingestion, triggering a cascade of toxic cellular events.[4][5] This guide details the biochemical pathways, the quantitative aspects of F-1-P accumulation, the downstream pathological consequences, and the experimental methodologies used to study this critical metabolite.

Fructose Metabolism: A Tale of Two Pathways

Fructose metabolism occurs primarily in the liver, kidney, and small intestine.[6][7] Unlike glucose, its metabolism is rapid and largely unregulated by hormones like insulin.[8][9] The initial steps are critical for understanding the related metabolic disorders.

• Phosphorylation: Upon entering the hepatocyte, fructose is rapidly phosphorylated to fructose-1-phosphate (B91348) (F-1-P) by the enzyme fructokinase (also known as ketohexokinase, KHK).[6][10] This step traps the sugar inside the cell.

• Cleavage: Aldolase B then cleaves F-1-P into two triose-phosphates: dihydroxyacetone phosphate (B84403) (DHAP) and glyceraldehyde.[7][9]

• Entry into Glycolysis: These three-carbon molecules are further metabolized and enter the glycolytic or gluconeogenic pathways.[7]

The two primary inborn errors of fructose metabolism stem from defects in the first two steps of this pathway.

• Essential Fructosuria: A deficiency in fructokinase prevents the initial phosphorylation of fructose.[1][11] As a result, fructose is not trapped in cells, does not form F-1-P, and is excreted harmlessly in the urine.[2] This condition is asymptomatic.[12][13]

• Hereditary Fructose Intolerance (HFI): A deficiency in aldolase B allows for the formation of F-1-P, but prevents its subsequent breakdown.[4][14] This leads to the toxic accumulation of F-1-P, which is the central focus of this guide.

Caption: Normal fructose metabolism pathway and points of enzymatic defects.

Pathophysiology of D-Fructose 1-Phosphate Accumulation in HFI

The accumulation of F-1-P following fructose ingestion in individuals with HFI initiates a severe metabolic crisis. The toxicity is multifactorial, stemming from both the sequestration of key molecules and the direct inhibitory effects of F-1-P.

Key Pathological Consequences:

• Phosphate Trapping and ATP Depletion: The continuous, unregulated phosphorylation of fructose by fructokinase consumes large amounts of adenosine (B11128) triphosphate (ATP).[5][10] Because the resulting F-1-P cannot be metabolized, inorganic phosphate (Pi) becomes sequestered, preventing its use for ATP regeneration.[5][15] This severe depletion of cellular ATP impairs numerous energy-dependent cellular processes.[16]

• Inhibition of Glycogenolysis and Gluconeogenesis: F-1-P is a potent inhibitor of glycogen (B147801) phosphorylase, the key enzyme for breaking down glycogen to release glucose.[8] This blocks glycogenolysis. The depletion of ATP and the direct inhibitory effects of F-1-P also halt gluconeogenesis.[5][17] The combined failure to produce glucose leads to profound and rapid hypoglycemia after fructose consumption.[4][7]

• Hyperuricemia: The massive depletion of ATP leads to an accumulation of its degradation product, adenosine monophosphate (AMP). AMP is catabolized through the purine (B94841) degradation pathway, resulting in a sharp increase in uric acid production.[5][16]

• Hepatocellular and Renal Damage: The toxic accumulation of F-1-P and the associated energy crisis lead to cellular injury in the liver and kidneys.[16][17] Prolonged exposure can result in jaundice, hepatomegaly, cirrhosis, and renal tubular acidosis (Fanconi syndrome).[3][18]

References

• 1. Essential fructosuria - Wikipedia [en.wikipedia.org]
• 2. picmonic.com [picmonic.com]
• 3. Fructose Metabolism Disorders - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 4. Hereditary fructose intolerance - Wikipedia [en.wikipedia.org]
• 5. Hereditary Fructose Intolerance - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. knustmeltsa.wordpress.com [knustmeltsa.wordpress.com]
• 7. Fructose 1-phosphate - Wikipedia [en.wikipedia.org]
• 8. Biochemistry, Fructose Metabolism - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. microbenotes.com [microbenotes.com]
• 10. Fructose Metabolism - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 11. metabolicsupportuk.org [metabolicsupportuk.org]
• 12. Essential Fructosuria: Causes, Symptoms & Study Guide [vedantu.com]
• 13. m.youtube.com [m.youtube.com]
• 14. m.youtube.com [m.youtube.com]
• 15. Inborn Errors of Fructose Metabolism. What Can We Learn from Them? - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Fructose-1-Phosphate Aldolase Deficiency - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. Fructose Metabolism Disorders - Pediatrics - MSD Manual Professional Edition [msdmanuals.com]

The Nexus of Hepatic Fructose Metabolism: A Technical Guide to the Regulation of Fructokinase and D-Fructose 1-Phosphate Production

For Researchers, Scientists, and Drug Development Professionals

Abstract

The escalating consumption of fructose (B13574) in modern diets has placed hepatic fructose metabolism at the forefront of metabolic disease research. Central to this pathway is the enzyme ketohexokinase (KHK), which catalyzes the phosphorylation of fructose to D-fructose 1-phosphate (F1P). This initial step is a critical control point, and its dysregulation is implicated in the pathogenesis of non-alcoholic fatty liver disease (NAFLD), insulin (B600854) resistance, and hyperuricemia. This technical guide provides an in-depth exploration of the intricate regulatory mechanisms governing hepatic fructokinase activity and the subsequent production of F1P. We delve into the kinetic properties of KHK isoforms, the transcriptional and hormonal control of their expression, and the downstream metabolic consequences. Furthermore, this guide furnishes detailed experimental protocols for the assessment of KHK activity and F1P levels, alongside visual representations of key signaling pathways and experimental workflows to facilitate a comprehensive understanding for researchers and professionals in drug development.

Introduction to Hepatic Fructose Metabolism

Unlike glucose metabolism, which is tightly regulated at multiple enzymatic steps, hepatic fructose metabolism is characterized by a rapid and largely unregulated initial phosphorylation. Upon entering hepatocytes, primarily via the GLUT2 transporter, fructose is swiftly phosphorylated by ketohexokinase (KHK) to F1P.[1] This reaction consumes ATP and bypasses the main rate-limiting step of glycolysis, phosphofructokinase-1. The resulting F1P is then cleaved by aldolase (B8822740) B into dihydroxyacetone phosphate (B84403) (DHAP) and glyceraldehyde, which can enter the glycolytic or gluconeogenic pathways.[2] The rapid flux through this pathway can lead to a significant depletion of intracellular ATP and inorganic phosphate, with concomitant increases in AMP and uric acid production.[3]

Ketohexokinase (KHK): The Gatekeeper of Fructose Metabolism

KHK exists in two main isoforms, KHK-C and KHK-A, which are generated by alternative splicing of the KHK gene. These isoforms exhibit distinct tissue distribution and kinetic properties, which are crucial for their different physiological roles.[4][5]

KHK Isoforms and Their Kinetic Properties

KHK-C is the predominant isoform in the liver, kidney, and small intestine, and is considered the primary enzyme for dietary fructose metabolism due to its high affinity for fructose (low Km).[4][5] In contrast, KHK-A is more ubiquitously expressed at lower levels and has a much lower affinity for fructose (high Km).[4][5]

Parameter	KHK-C (Human, Recombinant)	KHK-A (Human, Recombinant)	Reference
Km for Fructose	~0.5 - 0.8 mM	~6 - 8 mM	[4][6]
Vmax	Significantly higher than KHK-A	Significantly lower than KHK-C	[7]

Table 1: Kinetic Properties of Human KHK Isoforms. This table summarizes the Michaelis-Menten constant (Km) and maximum reaction velocity (Vmax) for the two isoforms of human ketohexokinase.

Quantitative Changes in KHK Expression

The expression of KHK, particularly the KHK-C isoform, is dynamically regulated by dietary fructose. Chronic high-fructose intake leads to a significant upregulation of hepatic KHK expression, creating a positive feedback loop that enhances fructose metabolism.[8][9]

Condition	Fold Change in Hepatic KHK-C mRNA Expression	Fold Change in Hepatic KHK-C Protein Expression	Reference
High-Fructose Diet (rodent models)	1.5 to 2.7-fold increase	1.3 to 2.2-fold increase	[6][8]
High-Fructose Diet + High-Fat Diet (rodent models)	>95% increase	Significant increase	[9]

Table 2: Dietary Regulation of Hepatic KHK-C Expression. This table presents the observed changes in KHK-C mRNA and protein levels in the liver of rodents fed high-fructose diets compared to control diets.

Regulation of Hepatic Fructokinase

The activity of hepatic KHK is controlled at multiple levels, including transcriptional regulation by nutrient-sensing pathways and post-translational modulation by hormonal signals.

Transcriptional Regulation by ChREBP

The carbohydrate response element-binding protein (ChREBP) is a key transcription factor that mediates the induction of glycolytic and lipogenic genes in response to high carbohydrate intake. Fructose is a potent activator of ChREBP.[1][10] Fructose-1-phosphate and xylulose-5-phosphate, a downstream metabolite of the pentose (B10789219) phosphate pathway, are thought to be key signaling molecules that promote the nuclear translocation and activation of ChREBP.[2] Activated ChREBP then binds to carbohydrate response elements (ChoREs) in the promoter regions of target genes, including KHK, to increase their transcription.[2][10]

Caption: Transcriptional Regulation of KHK by ChREBP.

Hormonal Regulation

The direct regulation of KHK by insulin and glucagon (B607659) is less pronounced compared to their effects on glycolysis and gluconeogenesis. However, insulin can indirectly promote fructose metabolism by upregulating the expression of ChREBP and other lipogenic enzymes.[11][12] Glucagon, via its second messenger cAMP, generally opposes the actions of insulin and may have a modest inhibitory effect on fructose-induced lipogenesis.[13][14]

Recent evidence has unveiled a novel regulatory axis involving GH and IGF-1 in the control of hepatic KHK expression.[4][15] GH signaling has been shown to antagonize KHK expression. In transgenic mice, enhanced GH signaling leads to reduced KHK levels, while decreased GH activity results in increased KHK expression.[4][15] This effect appears to be mediated, at least in part, by IGF-1, which can induce the degradation of the KHK protein.[15]

Caption: Hormonal Regulation of KHK by GH/IGF-1 Signaling.

D-Fructose 1-Phosphate (F1P) Production and Its Metabolic Consequences

The rapid, unregulated phosphorylation of fructose by KHK-C leads to a swift accumulation of intracellular F1P.

Quantitative Changes in Hepatic F1P Concentration

Following a fructose load, the concentration of F1P in the liver can increase dramatically within minutes.

Condition	Peak Hepatic F1P Concentration	Time to Peak	Reference
Intravenous fructose bolus (200 mg/kg) in healthy adults	~4.9 mmol/L	~3 minutes	[5]
Perfusion of rat liver with 10 mM fructose	~8.7 µmol/g of liver	~10 minutes	[1]

Table 3: Hepatic Fructose-1-Phosphate (F1P) Concentration Following a Fructose Load. This table shows the rapid and significant increase in F1P levels in the liver after fructose administration.

Metabolic Effects of F1P Accumulation

The accumulation of F1P has several important downstream metabolic consequences:

• ATP Depletion and Uric Acid Production: The rapid phosphorylation of fructose consumes ATP, leading to a decrease in intracellular ATP and inorganic phosphate levels. This results in an accumulation of AMP, which is subsequently degraded to inosine (B1671953) monophosphate (IMP) and ultimately to uric acid.[1][3]

• Allosteric Regulation: F1P can act as an allosteric regulator of other enzymes. For example, it can activate glucokinase by promoting its dissociation from the glucokinase regulatory protein (GKRP), thereby enhancing glucose phosphorylation.[12]

• Pathological Consequences: In individuals with hereditary fructose intolerance, a deficiency in aldolase B leads to a massive accumulation of F1P, causing severe liver and kidney damage, hypoglycemia, and lactic acidosis.[16]

Experimental Protocols

Accurate measurement of KHK activity and F1P concentration is essential for studying fructose metabolism. Below are detailed methodologies for key experiments.

Ketohexokinase (KHK) Activity Assay (Spectrophotometric Method)

This assay measures KHK activity by coupling the production of ADP to the oxidation of NADH in a series of enzymatic reactions.

Materials:

• Liver tissue homogenate (see Protocol 5.3)

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM KCl, 10 mM MgCl2, 1 mM DTT

• Substrate Mix: 100 mM Fructose, 10 mM ATP, 2 mM phosphoenolpyruvate (B93156) (PEP), 0.3 mM NADH

• Coupling Enzymes: Pyruvate kinase (PK) and lactate (B86563) dehydrogenase (LDH) solution (e.g., 5 units/mL PK and 10 units/mL LDH in assay buffer)

• 96-well microplate

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare the reaction mixture by combining the Assay Buffer and Substrate Mix.

• Add the coupling enzymes to the reaction mixture.

• Pipette 180 µL of the reaction mixture into each well of the 96-well plate.

• Add 20 µL of the liver tissue homogenate (or purified KHK enzyme as a positive control, and buffer as a negative control) to the appropriate wells.

• Immediately place the plate in the spectrophotometer and measure the absorbance at 340 nm every minute for 30 minutes at 37°C.

• Calculate the rate of NADH oxidation (decrease in absorbance at 340 nm) from the linear portion of the curve.

• KHK activity is proportional to the rate of NADH oxidation and can be calculated using the molar extinction coefficient of NADH (6220 M-1cm-1).

Caption: KHK Spectrophotometric Assay Workflow.

Quantification of Fructose-1-Phosphate (F1P) by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for the quantification of F1P in biological samples.

Materials:

• Liver tissue homogenate (see Protocol 5.3)

• Internal Standard (IS): 13C6-Fructose-1-Phosphate

• Acetonitrile (ACN)

• Ammonium (B1175870) formate (B1220265)

• LC-MS/MS system with a suitable HILIC or anion-exchange column

Procedure:

• Sample Preparation (Protein Precipitation):

  • To 100 µL of liver tissue homogenate, add 400 µL of ice-cold ACN containing the internal standard.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Collect the supernatant and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the sample in 50 µL of the initial mobile phase.

• LC-MS/MS Analysis:

  • Inject the prepared sample onto the LC-MS/MS system.

  • Separate F1P from other metabolites using a gradient elution on a suitable column (e.g., a HILIC column with a mobile phase of ACN and ammonium formate buffer).

  • Detect and quantify F1P and the internal standard using multiple reaction monitoring (MRM) in negative ion mode. The transition for F1P is typically m/z 259 -> m/z 97.

• Data Analysis:

  • Construct a standard curve using known concentrations of F1P.

  • Calculate the concentration of F1P in the samples by comparing the peak area ratio of F1P to the internal standard against the standard curve.

Preparation of Liver Tissue Homogenate

Materials:

• Fresh or frozen liver tissue

• Ice-cold homogenization buffer (e.g., 0.25 M sucrose, 10 mM Tris-HCl pH 7.4, 1 mM EDTA)

• Protease and phosphatase inhibitor cocktails

• Dounce homogenizer or mechanical homogenizer

• Centrifuge

Procedure:

• Weigh the liver tissue and place it in a pre-chilled tube.

• Add 5-10 volumes of ice-cold homogenization buffer containing protease and phosphatase inhibitors.

• Homogenize the tissue on ice using a Dounce homogenizer (10-15 strokes) or a mechanical homogenizer until a uniform suspension is achieved.[15][17]

• Centrifuge the homogenate at 10,000 x g for 15 minutes at 4°C to pellet cellular debris and mitochondria.

• Carefully collect the supernatant (cytosolic fraction) for use in the KHK activity assay or F1P quantification.

• Determine the protein concentration of the homogenate using a standard method (e.g., BCA assay) for normalization of results.

Conclusion and Future Directions

The regulation of hepatic fructokinase and the production of D-fructose 1-phosphate are central to the metabolic effects of dietary fructose. The interplay between the high-capacity KHK-C isoform and the transcriptional control exerted by ChREBP creates a system that can rapidly process large amounts of fructose, leading to significant downstream metabolic consequences. The recent discovery of the regulatory role of the GH/IGF-1 signaling pathway adds another layer of complexity to our understanding of this process. For drug development professionals, targeting KHK presents a promising therapeutic strategy for mitigating the adverse effects of excessive fructose consumption. The detailed experimental protocols provided in this guide offer a robust framework for researchers to further investigate the nuances of hepatic fructose metabolism and to evaluate the efficacy of novel therapeutic interventions. Future research should focus on elucidating the precise molecular mechanisms by which hormonal signals are integrated with nutrient-sensing pathways to fine-tune KHK activity and F1P production in both physiological and pathological states. A deeper understanding of these regulatory networks will be crucial for the development of targeted therapies to combat the growing epidemic of metabolic diseases linked to high fructose intake.

References

• 1. ChREBP regulates fructose-induced glucose production independently of insulin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Ketohexokinase: Expression and Localization of the Principal Fructose-metabolizing Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bioscience.com.pk [bioscience.com.pk]
• 5. ChREBP regulates fructose-induced glucose production independently of insulin signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Knockdown of ketohexokinase versus inhibition of its kinase activity exert divergent effects on fructose metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. caloriecontrol.org [caloriecontrol.org]
• 8. researchgate.net [researchgate.net]
• 9. Fructose Induced KHK-C Increases ER Stress and Modulates Hepatic Transcriptome to Drive Liver Disease in Diet-Induced and Genetic Models of NAFLD - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Recent insights into the role of ChREBP in intestinal fructose absorption and metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Contributions of glucokinase and phosphofructokinase-2/fructose bisphosphatase-2 to the elevated glycolysis in hepatocytes from Zucker fa/fa rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. diabetesjournals.org [diabetesjournals.org]
• 13. Effects of glucose and glucagon on the fructose 2,6-bisphosphate content of pancreatic islets and purified pancreatic B-cells. A comparison with isolated hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The action of insulin on hepatic fructose 2,6-bisphosphate metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. color | Graphviz [graphviz.org]
• 17. sisweb.com [sisweb.com]

The Downstream Metabolic Crossroads of Fructose: A Technical Guide to the Fates of D-Fructose 1-Phosphate and Glyceraldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fructose (B13574), a monosaccharide increasingly prevalent in modern diets, undergoes a unique and rapid metabolism primarily within the liver, bypassing key regulatory steps of glycolysis. This technical guide provides an in-depth exploration of the downstream metabolic fate of two critical intermediates in this pathway: D-fructose 1-phosphate and glyceraldehyde. We will delve into the enzymatic conversions, pathway intersections with glycolysis, gluconeogenesis, and lipogenesis, and the quantitative aspects of these processes. Detailed experimental protocols for the characterization of key enzymes and the quantification of metabolites are provided to facilitate further research in this area. Furthermore, metabolic and experimental workflows are visualized through detailed diagrams to offer a clear and comprehensive understanding of this pivotal area of metabolism.

Introduction

The metabolism of dietary fructose is initiated by its phosphorylation to D-fructose 1-phosphate (F1P) by fructokinase (ketohexokinase). Unlike glucose metabolism, this initial step is not regulated by insulin (B600854). F1P is then cleaved by aldolase (B8822740) B into dihydroxyacetone phosphate (B84403) (DHAP) and glyceraldehyde. These two triose phosphates are at a critical metabolic juncture, with their fates having significant implications for cellular energy status, glucose homeostasis, and lipid synthesis. Understanding the intricate details of their downstream pathways is paramount for researchers in metabolic diseases, oncology, and drug development, given the association of high fructose consumption with conditions such as non-alcoholic fatty liver disease (NAFLD), insulin resistance, and obesity.

The Metabolic Pathway of D-Fructose 1-Phosphate and Glyceraldehyde

The metabolism of F1P and glyceraldehyde is a multi-step process involving several key enzymes. The immediate products, DHAP and glyceraldehyde, can enter different metabolic pathways depending on the energetic state of the cell.

Cleavage of D-Fructose 1-Phosphate

The sole enzyme responsible for the cleavage of F1P is aldolase B , an isozyme predominantly found in the liver, kidney, and small intestine. This reaction yields equimolar amounts of dihydroxyacetone phosphate (DHAP) and glyceraldehyde.

Fates of Dihydroxyacetone Phosphate (DHAP)

DHAP is a direct intermediate of glycolysis and can be readily isomerized to glyceraldehyde 3-phosphate (G3P) by the enzyme triosephosphate isomerase (TPI) . This reversible reaction ensures that both three-carbon units derived from fructose can be channeled into the glycolytic pathway for ATP production.

Fates of Glyceraldehyde

Glyceraldehyde has several potential metabolic fates:

• Phosphorylation to Glyceraldehyde 3-Phosphate (G3P): The primary route for glyceraldehyde metabolism is its phosphorylation by triokinase (or glyceraldehyde kinase), utilizing ATP to form G3P. This G3P then joins the glycolytic pathway.

• Reduction to Glycerol (B35011): Glyceraldehyde can be reduced to glycerol by alcohol dehydrogenase (ADH) or aldehyde reductase . Glycerol can then be phosphorylated by glycerol kinase to glycerol 3-phosphate, an important precursor for triglyceride synthesis.

• Oxidation to D-Glycerate: Aldehyde dehydrogenase can oxidize glyceraldehyde to D-glycerate. D-glycerate can then be phosphorylated by glycerate kinase to 2-phosphoglycerate, another glycolytic intermediate.

The following diagram illustrates the central metabolic pathways of D-fructose 1-phosphate and glyceraldehyde.

Caption: Metabolic fate of D-fructose 1-phosphate and glyceraldehyde.

Quantitative Data

The efficiency and direction of fructose metabolism are governed by the kinetic properties of the involved enzymes and the intracellular concentrations of the metabolites.

Enzyme Kinetic Parameters

Enzyme	Substrate	Km (mM)	Vmax (µmol/min/g tissue)	Tissue	Reference
Fructokinase (KHK)	D-Fructose	0.5	~10	Liver
Aldolase B	D-Fructose 1-Phosphate	0.1 - 1.0	~18	Liver
Triokinase	D-Glyceraldehyde	~0.01	~9	Liver

Note: Kinetic parameters can vary depending on the experimental conditions (pH, temperature, co-factors).

Metabolite Concentrations

Intracellular concentrations of fructose metabolites can fluctuate significantly based on dietary intake and metabolic state.

Metabolite	Basal Concentration (µM)	Post-Fructose Load (µM)	Tissue	Reference
D-Fructose 1-Phosphate	<10	200 - 1000	Liver
Dihydroxyacetone Phosphate	10 - 30	Increases	Liver
Glyceraldehyde	Low (transient)	Increases	Liver

Experimental Protocols

Accurate measurement of enzyme activity and metabolite levels is crucial for studying fructose metabolism. The following are detailed protocols for key experiments.

Aldolase B Activity Assay (Spectrophotometric)

This assay measures the activity of aldolase B by quantifying the formation of DHAP and glyceraldehyde from F1P. The subsequent conversion of DHAP to glycerol-3-phosphate is coupled to the oxidation of NADH, which can be monitored by the decrease in absorbance at 340 nm.

Materials:

• Tris-HCl buffer (100 mM, pH 7.5)

• Fructose 1-phosphate (F1P) solution (50 mM)

• NADH solution (10 mM)

• α-Glycerophosphate dehydrogenase (GPDH) (10 units/mL)

• Triosephosphate isomerase (TPI) (100 units/mL)

• Tissue homogenate or purified enzyme sample

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer, NADH, GPDH, and TPI in a cuvette.

• Add the tissue homogenate or purified enzyme to the reaction mixture and incubate for 5 minutes at 37°C to allow for the reduction of any endogenous triose phosphates.

• Initiate the reaction by adding the F1P solution.

• Immediately monitor the decrease in absorbance at 340 nm for 5-10 minutes.

• The rate of NADH oxidation is directly proportional to the aldolase B activity.

Calculation: Aldolase B activity (U/mL) = (ΔA340/min) / (ε * path length) * dilution factor

• ε (molar extinction coefficient of NADH) = 6.22 mM⁻¹cm⁻¹

The following diagram illustrates the workflow for the Aldolase B activity assay.

Caption: Workflow for Aldolase B activity assay.

Quantification of Triose Phosphates (DHAP and G3P) by HPLC-MS/MS

This method allows for the sensitive and specific quantification of DHAP and G3P in biological samples.

Materials:

• Perchloric acid (PCA)

• Potassium carbonate (K₂CO₃)

• HPLC system coupled to a triple quadrupole mass spectrometer

• Anion exchange chromatography column

• Internal standards (¹³C-labeled DHAP and G3P)

Procedure:

• Sample Extraction: Homogenize frozen tissue or cells in ice-cold PCA. Centrifuge to precipitate proteins.

• Neutralization: Neutralize the supernatant with K₂CO₃. Centrifuge to remove the potassium perchlorate (B79767) precipitate.

• HPLC-MS/MS Analysis:

  • Inject the neutralized extract onto an anion exchange column.

  • Separate the triose phosphates using a gradient of an appropriate buffer (e.g., ammonium (B1175870) acetate).

  • Detect and quantify DHAP and G3P using the mass spectrometer in multiple reaction monitoring (MRM) mode, using specific precursor-product ion transitions for the analytes and internal standards.

Data Analysis:

• Construct a standard curve using known concentrations of DHAP and G3P standards.

• Calculate the concentration of DHAP and G3P in the samples by comparing their peak areas to the standard curve, normalized to the internal standards.

The logical relationship for the quantification of triose phosphates is depicted below.

Caption: Logical flow for triose phosphate quantification.

Conclusion

The downstream metabolic fate of D-fructose 1-phosphate and glyceraldehyde represents a critical control point in cellular metabolism. The rapid and largely unregulated nature of this pathway can lead to a significant influx of triose phosphates, impacting glycolysis, gluconeogenesis, and de novo lipogenesis. The provided quantitative data and detailed experimental protocols offer a valuable resource for researchers and drug development professionals seeking to further investigate the intricacies of fructose metabolism and its role in health and disease. A deeper understanding of these pathways will be instrumental in developing novel therapeutic strategies for a range of metabolic disorders.

The Impact of D-Fructose 1-Phosphate on Purine Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The consumption of fructose (B13574) has markedly increased in the modern diet, raising concerns about its metabolic consequences. Unlike glucose, fructose metabolism is primarily hepatic and less tightly regulated, leading to a rapid flux through its metabolic pathway. A key intermediate, D-fructose 1-phosphate (F1P), plays a pivotal role in linking fructose metabolism to the dysregulation of purine (B94841) metabolism, ultimately contributing to hyperuricemia and associated metabolic disorders. This technical guide provides an in-depth analysis of the biochemical mechanisms by which F1P impacts purine metabolism, supported by quantitative data, detailed experimental protocols, and visual representations of the involved pathways and workflows. Understanding these intricate interactions is crucial for researchers and professionals in drug development aiming to address the health implications of high fructose intake.

Introduction: The Fructose-Purine Connection

Fructose, a monosaccharide commonly found in fruits, honey, and high-fructose corn syrup, is metabolized predominantly in the liver. The initial and rate-limiting step is the phosphorylation of fructose to F1P by the enzyme fructokinase (ketohexokinase, KHK). This reaction is notably rapid and is not subject to the same negative feedback regulation as glycolysis, leading to a swift depletion of intracellular adenosine (B11128) triphosphate (ATP).[1][2] This ATP depletion is the critical event that initiates the cascade of events impacting purine metabolism. The accumulation of adenosine monophosphate (AMP), a consequence of ATP hydrolysis, activates AMP deaminase (AMPD), which shunts AMP into the purine degradation pathway, culminating in the production of uric acid.[3][4] Chronic elevation of uric acid is a known risk factor for gout, cardiovascular disease, and metabolic syndrome.[5][6] This guide will dissect the core mechanisms of this process, providing quantitative insights and methodological details for its investigation.

Biochemical Pathway: From Fructose to Uric Acid

The metabolic cascade initiated by fructose ingestion and leading to increased purine catabolism involves several key enzymatic steps and regulatory interactions.

Fructose Phosphorylation and ATP Depletion

Upon entering hepatocytes, fructose is rapidly phosphorylated by fructokinase (KHK) , utilizing ATP as the phosphate (B84403) donor to form D-fructose 1-phosphate.

• Fructose + ATP → D-Fructose 1-Phosphate + ADP

The high activity of KHK, particularly the KHK-C isoform prevalent in the liver, leads to a significant and rapid consumption of intracellular ATP.[7] This depletion of ATP and the consequent decrease in intracellular inorganic phosphate (Pi) are the primary triggers for the subsequent metabolic disturbances.[8]

Aldolase (B8822740) B and the Further Metabolism of Fructose 1-Phosphate

D-fructose 1-phosphate is then cleaved by aldolase B into two triose phosphates: dihydroxyacetone phosphate (DHAP) and glyceraldehyde.

• D-Fructose 1-Phosphate ⇌ Dihydroxyacetone Phosphate + Glyceraldehyde

These products can then enter glycolysis or gluconeogenesis. In conditions of high fructose influx, the activity of aldolase B can become a rate-limiting step, leading to the accumulation of F1P.[9]

Activation of Purine Degradation

The sharp decrease in ATP and Pi levels disrupts the cellular energy balance, leading to an accumulation of AMP. This has two major consequences for purine metabolism:

• Activation of AMP Deaminase (AMPD): The decrease in Pi, a potent inhibitor of AMPD, and the increase in its substrate, AMP, lead to the robust activation of this enzyme.[1] AMPD catalyzes the deamination of AMP to inosine (B1671953) monophosphate (IMP).

  • AMP + H₂O → IMP + NH₃

• Increased Purine Nucleotide Synthesis: Paradoxically, fructose infusion has also been shown to increase the rate of de novo purine synthesis, likely as a compensatory mechanism to replenish the depleted purine nucleotide pool.[4][10]

The Final Steps to Uric Acid

IMP is further catabolized through a series of reactions involving nucleotidases and xanthine (B1682287) oxidase to hypoxanthine, then xanthine, and finally to the end product, uric acid .[3]

• IMP → Inosine → Hypoxanthine → Xanthine → Uric Acid

The increased flux through this pathway directly results in elevated intracellular and subsequently serum uric acid levels.

Signaling Pathways and Experimental Workflows

To visually represent the complex interactions described, the following diagrams have been generated using the DOT language.

Caption: Fructose metabolism and its impact on purine degradation.

Caption: General experimental workflow for studying fructose's metabolic effects.

Quantitative Data Summary

The following tables summarize key quantitative findings from studies investigating the effects of fructose on hepatic metabolites and enzyme activities.

Table 1: Effect of Fructose Administration on Hepatic Metabolite Concentrations

Metabolite	Species	Fructose Dose & Route	Time Point	Change from Baseline	Reference
ATP	Human	≥15 g/day (dietary)	Baseline	Lower vs. <15 g/day group	[8]
Human	IV challenge	Nadir	Greater depletion in high fructose consumers	[8]
Inorganic Phosphate (Pi)	Human	IV challenge	Nadir	Lower in high fructose consumers	[8]
Uric Acid	Human	213-219 g/day (hypercaloric)	Chronic	Significantly increased	[11]
Human	Fructose ingestion	1 hour	Increase up to 2 mg/dL	[1]
Fructose 1-Phosphate	Rat	4 g/kg (oral)	-	Accumulation in liver	[9]

Table 2: Dose-Dependent Relationship between Fructose and Serum Uric Acid

Study Population	Fructose Intake	Outcome	Reference
Men and Women	Dose-dependent	Increased serum uric acid	[1]
Diabetic & Non-diabetic	Isocaloric exchange	No significant change in uric acid	[11]
Non-diabetic	Hypercaloric supplementation	Significant increase in uric acid	[11]

Detailed Experimental Protocols

Quantification of Purine Metabolites by HPLC

This protocol outlines a general method for the analysis of purine nucleotides, nucleosides, and bases in liver tissue extracts.[12][13][14]

5.1.1. Sample Preparation (Perchloric Acid Extraction)

• Excise liver tissue and immediately freeze in liquid nitrogen.

• Grind the frozen tissue to a fine powder under liquid nitrogen.

• Homogenize the powdered tissue in 10 volumes of ice-cold 0.6 M perchloric acid.

• Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C.

• Neutralize the supernatant with 3.5 M K₂CO₃ to a pH of ~7.0.

• Keep on ice for 15 minutes to precipitate potassium perchlorate.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Filter the supernatant through a 0.45 µm filter prior to HPLC analysis.

5.1.2. HPLC Conditions

• Column: C18 reverse-phase column.

• Mobile Phase A: 0.15 M Ammonium dihydrogen phosphate, pH 6.0.

• Mobile Phase B: Methanol/Acetonitrile mixture.

• Gradient: A linear gradient from 100% A to a final concentration of 15% B over 35 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 254 nm.

• Quantification: Compare peak areas to those of known standards for ATP, ADP, AMP, IMP, hypoxanthine, xanthine, and uric acid.

AMP Deaminase (AMPD) Activity Assay (Spectrophotometric)

This continuous spectrophotometric assay measures AMPD activity by coupling the production of IMP to the reduction of NAD⁺.[15][16][17][18]

5.2.1. Assay Principle

• AMPD Reaction: AMP + H₂O → IMP + NH₃

• Coupling Reaction (IMPDH): IMP + NAD⁺ + H₂O → Xanthosine Monophosphate (XMP) + NADH + H⁺

The rate of NADH production is monitored by the increase in absorbance at 340 nm.

5.2.2. Reagents

• Assay Buffer: e.g., 50 mM Imidazole-HCl, pH 6.5, containing 150 mM KCl.

• AMP solution (Substrate).

• NAD⁺ solution.

• IMP Dehydrogenase (IMPDH) enzyme.

• Sample: Cell or tissue lysate.

5.2.3. Procedure

• Prepare a master mix containing assay buffer, NAD⁺, and IMPDH.

• Add the sample (lysate) to a 96-well plate or cuvette.

• Add the master mix to the sample.

• Initiate the reaction by adding the AMP solution.

• Immediately measure the absorbance at 340 nm in kinetic mode at 37°C for 30-60 minutes.

• Calculate the rate of change in absorbance (ΔA340/min).

• Determine AMPD activity using the Beer-Lambert law (molar extinction coefficient of NADH at 340 nm is 6220 M⁻¹cm⁻¹).

Aldolase B Activity Assay (Colorimetric)

This assay measures the activity of aldolase by quantifying the production of glyceraldehyde-3-phosphate and dihydroxyacetone phosphate through a series of coupled enzymatic reactions that result in a colored product.[19][20][21]

5.3.1. Sample Preparation

• Homogenize tissue or cells in ice-cold Aldolase Assay Buffer.

• Centrifuge at 10,000 x g for 5 minutes at 4°C.

• Collect the supernatant for the assay.

5.3.2. Procedure

• Prepare a reaction mix containing Aldolase Assay Buffer, Aldolase Substrate (fructose-1,6-bisphosphate), and an enzyme mix/developer that leads to a colorimetric output.

• Add the sample to a 96-well plate.

• Add the reaction mix to the samples.

• Measure the absorbance at 450 nm in kinetic mode for 10-60 minutes at 37°C.

• Calculate the aldolase activity based on the rate of change in absorbance compared to a standard curve.

Conclusion and Future Directions

The intricate relationship between D-fructose 1-phosphate and purine metabolism highlights a significant metabolic vulnerability in the context of modern diets. The rapid, unregulated phosphorylation of fructose in the liver initiates a cascade that depletes cellular energy stores and shunts purine nucleotides towards degradation, ultimately leading to hyperuricemia. This technical guide has provided a comprehensive overview of the underlying biochemical pathways, supported by quantitative data and detailed methodologies for further investigation.

For researchers and drug development professionals, targeting key enzymes in this pathway, such as fructokinase C, presents a promising therapeutic strategy to mitigate the adverse metabolic effects of excessive fructose consumption. Further research is warranted to explore the long-term consequences of fructose-induced purine dysregulation and to develop effective interventions. The experimental protocols provided herein offer a robust framework for conducting such investigations, paving the way for a deeper understanding and improved management of fructose-related metabolic diseases.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Fructose and Hepatic Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fructose and Uric Acid: Major Mediators of Cardiovascular Disease Risk Starting at Pediatric Age - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dietary intake of fructose increases purine de novo synthesis: A crucial mechanism for hyperuricemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. journals.physiology.org [journals.physiology.org]
• 7. mdpi.com [mdpi.com]
• 8. Higher Dietary Fructose Is Associated with Impaired Hepatic ATP Homeostasis in Obese Individuals with Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effect of oral administration of fructose on purine nucleotide metabolism in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Stimulation of human purine synthesis de novo by fructose infusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The Effects of Fructose Intake on Serum Uric Acid Vary among Controlled Dietary Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Measurement of tissue purine, pyrimidine, and other nucleotides by radial compression high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 14. Single-run high-performance liquid chromatography of nucleotides, nucleosides, and major purine bases and its application to different tissue extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. AMP Deaminase Assay Kit | Non-radioactive AMPDA Activity Test [novocib.com]
• 17. A continuous spectrophotometric assay for monitoring adenosine 5'-monophosphate production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. assaygenie.com [assaygenie.com]
• 20. Aldolase - Assay | Worthington Biochemical [worthington-biochem.com]
• 21. Aldolase Activity Assay Kit (Colorimetric) (ab196994) | Abcam [abcam.com]

The Catalytic Role of Aldolase B in D-Fructose 1-Phosphate Cleavage: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aldolase (B8822740) B, a key enzyme primarily expressed in the liver, kidney, and small intestine, plays a pivotal role in fructose (B13574) metabolism.[1][2][3] Its primary function in this pathway is the cleavage of D-fructose 1-phosphate into two triose sugars: glyceraldehyde and dihydroxyacetone phosphate (B84403) (DHAP).[1][3] This reaction is a critical step that allows fructose-derived carbons to enter the glycolytic and gluconeogenic pathways.[1] Deficiencies in aldolase B activity lead to the autosomal recessive disorder hereditary fructose intolerance (HFI), characterized by the toxic accumulation of fructose 1-phosphate.[3][4] This guide provides an in-depth technical overview of the enzymatic action of aldolase B on D-fructose 1-phosphate, including its catalytic mechanism, quantitative kinetic parameters, and detailed experimental protocols for its study.

Introduction

Fructose, a monosaccharide commonly found in fruits and added to many processed foods, is metabolized predominantly in the liver. The initial step of fructose metabolism is its phosphorylation to fructose 1-phosphate by fructokinase.[1] Subsequently, aldolase B catalyzes the reversible aldol (B89426) cleavage of fructose 1-phosphate. Aldolase B is one of three aldolase isoenzymes (A, B, and C) in vertebrates, with aldolase B exhibiting a high catalytic efficiency for both fructose 1-phosphate and the glycolytic intermediate fructose 1,6-bisphosphate.[1][5][6] This dual substrate specificity underscores its central role in carbohydrate metabolism.

Catalytic Mechanism of Aldolase B

The cleavage of D-fructose 1-phosphate by aldolase B, a class I aldolase, proceeds through a well-characterized Schiff base mechanism.[1]

Key Steps:

• Schiff Base Formation: The catalytic mechanism is initiated by the formation of a Schiff base intermediate. This involves the nucleophilic attack of the ε-amino group of a specific lysine (B10760008) residue (Lys229) in the active site of aldolase B on the keto group of the open-chain form of fructose 1-phosphate.[1]

• Aldol Cleavage: Following the formation of the protonated Schiff base, an aspartate residue (Asp33) in the active site acts as a general base, abstracting a proton from the C4 hydroxyl group of the fructose 1-phosphate moiety.[1] This facilitates the cleavage of the C3-C4 bond, resulting in the release of the first product, glyceraldehyde.

• Enamine Intermediate: The remaining part of the substrate is now covalently bound to the enzyme as an enamine intermediate.

• Hydrolysis and Product Release: The Schiff base is then hydrolyzed, releasing the second product, dihydroxyacetone phosphate (DHAP), and regenerating the free enzyme, which is then ready to catalyze another reaction cycle.

Quantitative Data Presentation

The kinetic parameters of aldolase B and its isoenzymes highlight their substrate preferences and metabolic roles. Aldolase B demonstrates a notable catalytic efficiency (kcat/Km) for both fructose 1-phosphate and fructose 1,6-bisphosphate.[5]

Enzyme	Substrate	Km (μM)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)
Aldolase A	Fructose 1,6-bisphosphate	10	12.1	1.2 x 10⁶
Fructose 1-phosphate	28,000	0.14	5.0
Aldolase B	Fructose 1,6-bisphosphate	0.8	0.67	8.4 x 10⁵
Fructose 1-phosphate	200	0.67	3.4 x 10³
Aldolase C	Fructose 1,6-bisphosphate	10.7	5.2	4.9 x 10⁵
Fructose 1-phosphate	16,000	2.8	1.8 x 10²

Table 1: Comparative kinetic parameters of human aldolase isozymes.[5][7]

Normal values for aldolase B activity result in Km values for fructose-1-phosphate (B91348) of approximately 1.0-2.2 mmol/L in human liver, 3.6-3.8 mmol/L in the kidney, and 4.2-10.0 mmol/L in the intestine.[8]

Experimental Protocols

Colorimetric Assay for Aldolase Activity

This protocol is based on commercially available kits and provides a simple and high-throughput method for measuring aldolase activity.[9][10]

Principle: Aldolase converts fructose-1,6-bisphosphate to glyceraldehyde-3-phosphate and dihydroxyacetone phosphate. Through a series of coupled enzymatic reactions, a probe is reduced, resulting in a colored product with absorbance at 450 nm.[9]

Materials:

• Aldolase Assay Buffer

• Aldolase Substrate (Fructose-1,6-bisphosphate)

• Aldolase Enzyme Mix (containing enzymes for the coupled reaction)

• Aldolase Developer (containing the probe)

• NADH Standard

• 96-well clear flat-bottom plate

• Spectrophotometric microplate reader

• Sample (cell or tissue homogenate, serum, or plasma)

Procedure:

• Sample Preparation:

  • For tissues or cells, homogenize 10 mg of tissue or 1 x 10⁶ cells in 100 µL of ice-cold Aldolase Assay Buffer.[9]

  • Centrifuge at 10,000 x g for 5 minutes at 4°C to remove insoluble material.[9][10]

  • Collect the supernatant for the assay.

  • Serum or plasma samples can be used directly.[9]

• NADH Standard Curve Preparation:

  • Prepare a series of NADH standards (e.g., 0, 2.5, 5.0, 7.5, 10, and 12.5 nmol/well) by diluting the NADH Standard in Aldolase Assay Buffer.[9]

  • Add 50 µL of each standard to separate wells of the 96-well plate.[9]

• Reaction Setup:

  • Add 1-50 µL of sample to the desired wells and adjust the final volume to 50 µL with Aldolase Assay Buffer.[9]

  • For each sample, prepare a background control well containing the sample but substituting the Aldolase Substrate with Aldolase Assay Buffer.

  • Prepare a Reaction Mix containing Aldolase Assay Buffer, Aldolase Enzyme Mix, and Aldolase Developer.[9]

  • Prepare a Background Control Mix containing Aldolase Assay Buffer, Aldolase Enzyme Mix, and Aldolase Developer, but no Aldolase Substrate.[9]

• Measurement:

  • Add 50 µL of the Reaction Mix to the sample wells and the NADH standard wells.[9]

  • Add 50 µL of the Background Control Mix to the sample background control wells.

  • Measure the absorbance at 450 nm in kinetic mode for 10-60 minutes at 37°C.[9]

Data Analysis:

• Subtract the 0 NADH standard reading from all standard readings.

• Plot the NADH standard curve.

• Subtract the sample background control reading from the sample reading.

• Calculate the aldolase activity based on the rate of change in absorbance and the standard curve. One unit of aldolase is the amount of enzyme that generates 1.0 µmole of NADH per minute at pH 7.2 at 37 °C.

Hydrazine-Based Spectrophotometric Assay

This classic method relies on the reaction of the product, glyceraldehyde-3-phosphate, with hydrazine (B178648) to form a hydrazone that absorbs light at 240 nm.[11]

Principle: The cleavage of fructose-1,6-bisphosphate by aldolase yields glyceraldehyde-3-phosphate and dihydroxyacetone phosphate. In the presence of hydrazine, the triose phosphates are trapped as hydrazones, and the formation of glyceraldehyde-3-phosphate-hydrazone can be monitored by the increase in absorbance at 240 nm.[11]

Materials:

• 0.0001 M EDTA, pH 7.5, containing 0.0035 M hydrazine sulfate (B86663)

• 0.012 M Fructose-1,6-bisphosphate, pH 7.5

• Purified aldolase B or sample containing aldolase B

• Spectrophotometer with UV capabilities

• Quartz cuvettes

Procedure:

• Set the spectrophotometer to 240 nm and maintain the temperature at 25°C.

• In a quartz cuvette, mix 1.0 mL of the fructose-1,6-bisphosphate solution and 2.0 mL of the hydrazine sulfate solution.

• For the blank, add 0.1 mL of distilled water. For the test sample, add 0.1 mL of the diluted enzyme solution (0.5-2.0 units/mL).

• Record the change in absorbance at 240 nm for 10 minutes for both the blank and the test sample.

• Subtract the rate of absorbance change of the blank from that of the test sample to determine the enzyme activity.

Calculation: One unit of activity is defined as a change in absorbance of 1.00 per minute under the specified conditions.[11]

Visualizations

Signaling Pathway

Caption: Metabolic pathway of fructose and its entry into glycolysis/gluconeogenesis.

Experimental Workflow

Caption: Workflow for the colorimetric aldolase activity assay.

Conclusion

Aldolase B is a critical enzyme in fructose metabolism, and its efficient cleavage of D-fructose 1-phosphate is essential for preventing the toxic buildup of this metabolite. The detailed understanding of its catalytic mechanism and kinetic properties is vital for research into hereditary fructose intolerance and for the development of potential therapeutic interventions. The experimental protocols provided in this guide offer robust methods for the quantitative assessment of aldolase B activity, facilitating further investigations into its function and regulation.

References

• 1. Aldolase B - Wikipedia [en.wikipedia.org]
• 2. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 3. Fructose-1-Phosphate Aldolase Deficiency - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Research [bu.edu]
• 6. researchgate.net [researchgate.net]
• 7. Structure of human brain fructose 1,6-(bis)phosphate aldolase: Linking isozyme structure with function - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A radioisotopic method for fructose-1-phosphate aldolase assay that facilitates diagnosis of hereditary fructose intolerance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. assaygenie.com [assaygenie.com]
• 10. Aldolase Activity Assay Kit (Colorimetric) (ab196994) | Abcam [abcam.com]
• 11. Aldolase - Assay | Worthington Biochemical [worthington-biochem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Enzymatic Quantification of D-Fructose 1-Phosphate

Audience: Researchers, scientists, and drug development professionals.

Introduction

D-Fructose 1-phosphate (F1P) is a key metabolic intermediate in the fructolytic pathway.[1][2] Primarily formed in the liver, kidneys, and small intestine through the phosphorylation of fructose (B13574) by fructokinase, F1P is subsequently cleaved by aldolase (B8822740) B into glyceraldehyde and dihydroxyacetone phosphate (B84403) (DHAP).[1][3] The accurate quantification of F1P is crucial for studying fructose metabolism, its role in various physiological and pathological states, and for the diagnosis of hereditary fructose intolerance (HFI), a genetic disorder characterized by a deficiency in aldolase B.[4]

This document provides a detailed protocol for the enzymatic quantification of D-Fructose 1-phosphate. The assay is based on the cleavage of F1P by aldolase, followed by a series of coupled enzymatic reactions that result in the oxidation of NADH, which can be measured spectrophotometrically.

Principle of the Assay

The quantification of D-Fructose 1-phosphate is achieved through a coupled enzymatic assay. The principle of the assay is as follows:

• Aldolase B cleaves D-Fructose 1-phosphate into dihydroxyacetone phosphate (DHAP) and glyceraldehyde.[1][5]

• Triosephosphate isomerase (TPI) catalyzes the conversion of glyceraldehyde to glyceraldehyde-3-phosphate (G3P).

• Glycerol-3-phosphate dehydrogenase (GDH) then reduces DHAP to glycerol-3-phosphate, a reaction that is coupled with the oxidation of NADH to NAD+.[6]

The decrease in absorbance at 340 nm due to the oxidation of NADH is directly proportional to the amount of D-Fructose 1-phosphate present in the sample.[7]

Data Presentation

The following tables summarize the typical quantitative data and performance characteristics of this enzymatic assay.

Table 1: Assay Performance Characteristics

Parameter	Value
Linear Range	4 - 80 µ g/assay
Wavelength	340 nm
Limit of Detection (LOD)	~0.166 mg/L
Precision (CV%)	< 5%

Table 2: Example Standard Curve Data

F1P Concentration (µg/mL)	Absorbance at 340 nm (ΔA)
0	0.000
10	0.152
20	0.305
40	0.610
60	0.915
80	1.220

Experimental Protocols

Materials and Reagents

• Reagents:

  • Assay Buffer: 50 mM Tris-HCl, pH 7.5, containing 5 mM MgCl₂ and 1 mM DTT.[7]

  • NADH Solution: 10 mM in Assay Buffer.[7]

  • Aldolase B from rabbit muscle

  • Triosephosphate Isomerase (TPI) / Glycerol-3-Phosphate Dehydrogenase (GDH) mix.[7]

  • D-Fructose 1-phosphate standard solution (1 mg/mL)

  • Perchloric acid (0.6 M)

  • Potassium carbonate (K₂CO₃) solution (3 M)

• Equipment:

  • Spectrophotometer or microplate reader capable of measuring absorbance at 340 nm.

  • 96-well UV-transparent microplates

  • Pipettes and tips

  • Centrifuge

  • Vortex mixer

Sample Preparation

• Tissue Samples: Homogenize tissue samples in 4 volumes of ice-cold 0.6 M perchloric acid. Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Neutralization: Carefully transfer the supernatant to a new tube and neutralize with 3 M K₂CO₃. The endpoint of neutralization can be checked with pH paper.

• Clarification: Centrifuge at 10,000 x g for 10 minutes at 4°C to precipitate potassium perchlorate.

• Supernatant Collection: Collect the supernatant for the assay.

Assay Procedure (96-well plate format)

• Prepare Standard Curve: Prepare a series of D-Fructose 1-phosphate standards in Assay Buffer with concentrations ranging from 0 to 100 µg/mL.

• Reaction Mixture Preparation: Prepare a master mix for the required number of samples and standards. For each well, the reaction mixture will contain:

  • 150 µL Assay Buffer

  • 10 µL NADH Solution

  • 10 µL TPI/GDH enzyme mix

• Pipetting:

  • Pipette 170 µL of the reaction mixture into each well of the 96-well plate.

  • Add 20 µL of the prepared sample or standard to the corresponding wells.

  • Add 20 µL of Assay Buffer to the blank wells.

• Initial Absorbance Reading (A1): Mix the contents of the wells and measure the absorbance at 340 nm.

• Initiate the Reaction: Add 10 µL of Aldolase B solution to each well.

• Incubation: Incubate the plate at 37°C for 30 minutes.

• Final Absorbance Reading (A2): After incubation, measure the absorbance at 340 nm.

Data Analysis

• Calculate the change in absorbance (ΔA) for each sample and standard by subtracting the final absorbance (A2) from the initial absorbance (A1): ΔA = A1 - A2.

• Subtract the ΔA of the blank from the ΔA of the samples and standards.

• Plot the corrected ΔA of the standards against their concentrations to generate a standard curve.

• Determine the concentration of D-Fructose 1-phosphate in the samples by interpolating their corrected ΔA values on the standard curve.

Mandatory Visualizations

Signaling Pathway

Caption: Metabolic pathway of D-Fructose 1-Phosphate.

Experimental Workflow

Caption: Experimental workflow for F1P quantification.

References

• 1. Fructose 1-phosphate - Wikipedia [en.wikipedia.org]
• 2. Fructose Metabolism from a Functional Perspective: Implications for Athletes - Gatorade Sports Science Institute [gssiweb.org]
• 3. Fructose Metabolism - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 4. Fructose-1-Phosphate Aldolase Deficiency - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Fructolysis - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Application Note: Quantification of D-Fructose 1-Phosphate in Liver Tissue Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fructose (B13574) consumption, particularly from high-fructose corn syrup and sucrose, has been increasingly linked to the prevalence of metabolic diseases such as non-alcoholic fatty liver disease (NAFLD).[1][2][3] The liver is the primary organ for fructose metabolism, where it is rapidly phosphorylated by fructokinase (ketohexokinase, KHK) to D-fructose 1-phosphate (F1P).[4][5][6] This initial step is largely unregulated and can lead to a rapid depletion of hepatic ATP.[3][6] The accumulation of F1P is a critical node in fructose metabolism, directing carbons towards glycolysis, gluconeogenesis, and de novo lipogenesis, thereby contributing to hepatic steatosis.[1][3] In certain metabolic disorders like hereditary fructose intolerance, a deficiency in aldolase (B8822740) B leads to a toxic accumulation of F1P in the liver.[7][6][8] Therefore, the accurate quantification of D-fructose 1-phosphate in liver tissue is crucial for understanding the pathophysiology of these conditions and for the development of novel therapeutic strategies.

This application note provides detailed protocols for the quantification of D-fructose 1-phosphate in liver tissue samples using two primary methods: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and a coupled enzymatic assay.

Metabolic Pathway of Fructose in the Liver

Fructose enters hepatocytes and is immediately phosphorylated to F1P. Aldolase B then cleaves F1P into two triose phosphates: dihydroxyacetone phosphate (B84403) (DHAP) and glyceraldehyde. These can then enter various metabolic pathways.

Figure 1: Hepatic Fructose Metabolism Pathway.

Quantitative Data Summary

The following table summarizes representative quantitative data for D-fructose 1-phosphate levels in liver tissue from animal studies. These values can serve as a reference for expected concentrations.

Species	Condition	D-Fructose 1-Phosphate Concentration (nmol/g liver)	Reference
Rat	Basal (Zucker diabetic fatty)	~20	[9]
Rat	Sorbitol infusion	~70	[9]
Rat	10mM D-fructose perfusion (10 min)	up to 8700	[10]

Experimental Protocols

Sample Preparation from Liver Tissue

Proper sample collection and preparation are critical for accurate metabolite quantification.

Figure 2: Liver Tissue Sample Preparation Workflow.

Protocol:

• Tissue Excision: Immediately after sacrifice, excise the liver and place it in ice-cold phosphate-buffered saline (PBS) to wash away excess blood.

• Snap-Freezing: Blot the tissue dry, and snap-freeze it in liquid nitrogen to quench metabolic activity.

• Storage: Store the frozen tissue at -80°C until analysis.

• Homogenization:

  • Weigh approximately 50-100 mg of frozen liver tissue.

  • Place the frozen tissue in a pre-chilled 2 mL homogenization tube containing ceramic beads.

  • Add 1 mL of ice-cold extraction solvent (e.g., 80% methanol (B129727) in water).

  • Homogenize using a bead-based homogenizer (e.g., Precellys) for two cycles of 20 seconds at 6000 rpm, with a 15-second pause on ice in between.

• Protein Precipitation and Centrifugation:

  • Incubate the homogenate at -20°C for 30 minutes to facilitate protein precipitation.

  • Centrifuge the homogenate at 14,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant, which contains the metabolites, and transfer it to a new pre-chilled tube. The sample is now ready for analysis.

LC-MS/MS Quantification of D-Fructose 1-Phosphate

This method offers high sensitivity and specificity for the quantification of F1P.

Instrumentation and Materials:

• UPLC/HPLC system coupled to a triple quadrupole mass spectrometer.

• HILIC (Hydrophilic Interaction Liquid Chromatography) column.

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 9.0.

• Mobile Phase B: Acetonitrile.

• D-Fructose 1-phosphate standard.

LC-MS/MS Parameters:

Parameter	Setting
LC System
Column	HILIC (e.g., Waters Acquity UPLC BEH Amide, 2.1 x 100 mm, 1.7 µm)
Column Temperature	40°C
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient	85% B to 40% B over 5 min, hold for 2 min, then re-equilibrate
MS System
Ionization Mode	Negative Electrospray Ionization (ESI-)
Capillary Voltage	-3.0 kV
Source Temperature	150°C
Desolvation Temperature	400°C
MRM Transition
D-Fructose 1-Phosphate	Q1: 259.0 m/z, Q3: 97.0 m/z (phosphate fragment)

Protocol:

• Standard Curve Preparation: Prepare a series of D-fructose 1-phosphate standards in the extraction solvent, ranging from 0.1 µM to 100 µM.

• Sample Analysis: Inject the prepared liver tissue extracts and standard curve samples onto the LC-MS/MS system.

• Data Analysis: Integrate the peak areas for the F1P MRM transition. Quantify the concentration of F1P in the samples by comparing their peak areas to the standard curve. Normalize the final concentration to the initial tissue weight (e.g., in nmol/g).

Enzymatic Assay for D-Fructose 1-Phosphate Quantification

This coupled enzymatic assay provides a spectrophotometric method for F1P quantification. The principle involves the cleavage of F1P by aldolase, followed by the reduction of NAD+ in subsequent reactions, which can be measured at 340 nm.

Principle:

• Fructose-1-Phosphate ---(Aldolase B)---> DHAP + Glyceraldehyde

• Glyceraldehyde + ATP ---(Triose Kinase)---> Glyceraldehyde-3-Phosphate + ADP

• DHAP <---(Triosephosphate Isomerase)---> Glyceraldehyde-3-Phosphate

• Glyceraldehyde-3-Phosphate + NAD+ + Pi <---(Glyceraldehyde-3-Phosphate Dehydrogenase)---> 1,3-Bisphosphoglycerate + NADH + H+

Reagents:

• Triethanolamine (TEA) buffer (0.3 M, pH 7.6)

• NADH solution (10 mg/mL)

• ATP solution (50 mg/mL)

• Glycerol-3-phosphate dehydrogenase (GPDH) / Triosephosphate isomerase (TIM) enzyme mix

• Aldolase

• Perchloric acid (0.6 M)

• Potassium carbonate (5 M)

Protocol:

• Sample Neutralization: To 200 µL of the deproteinized liver extract, add a calculated amount of 5 M K2CO3 to neutralize the perchloric acid. Centrifuge to remove the KClO4 precipitate.

• Reaction Mixture: In a cuvette, mix:

  • 1.0 mL TEA buffer

  • 0.05 mL NADH solution

  • 0.05 mL ATP solution

  • 0.20 mL neutralized sample

  • 0.01 mL GPDH/TIM enzyme mix

• Initial Absorbance: Mix and incubate for 5 minutes at room temperature. Read the initial absorbance (A1) at 340 nm.

• Aldolase Reaction: Add 0.01 mL of aldolase to the cuvette.

• Final Absorbance: Mix and incubate for 10-15 minutes at room temperature, or until the reaction is complete. Read the final absorbance (A2) at 340 nm.

• Calculation: The change in absorbance (ΔA = A1 - A2) is proportional to the amount of F1P in the sample. Calculate the concentration using the extinction coefficient of NADH (6.3 L·mmol⁻¹·cm⁻¹).

Conclusion

The quantification of D-fructose 1-phosphate in liver tissue is a valuable tool for investigating the metabolic consequences of high fructose consumption and for studying diseases such as NAFLD and hereditary fructose intolerance. Both LC-MS/MS and enzymatic assays provide reliable methods for this purpose, with LC-MS/MS offering higher sensitivity and specificity. The choice of method will depend on the specific research question and the available instrumentation. The protocols provided in this application note offer a detailed guide for researchers to accurately measure this key metabolite in liver samples.

References

• 1. The Contribution of Dietary Fructose to Non-alcoholic Fatty Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Fructose Consumption, Lipogenesis, and Non-Alcoholic Fatty Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Fructose and the liver: Exploring the biochemistry and health implications - Sugar Nutrition Resource Centre [sugarnutritionresource.org]
• 6. Biochemistry, Fructose Metabolism - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Fructose 1-phosphate - Wikipedia [en.wikipedia.org]
• 8. Fructose-1-Phosphate Aldolase Deficiency - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The cause of hepatic accumulation of fructose 1-phosphate on fructose loading - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Metabolic Flux Analysis using 13C-labeled D-Fructose-1-Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic Flux Analysis (MFA) is a powerful technique for the quantitative study of metabolic pathways in biological systems.[1][2] By using isotopically labeled substrates, such as 13C-labeled compounds, researchers can trace the flow of atoms through metabolic networks and determine the rates of intracellular reactions.[3] This approach, known as 13C-MFA, provides a detailed snapshot of cellular metabolism, which is crucial for understanding physiology and disease.[1][2]

Fructose (B13574) metabolism has garnered significant interest due to its association with various metabolic disorders, including obesity, non-alcoholic fatty liver disease (NAFLD), and cancer.[1][4] Unlike glucose, fructose is primarily metabolized in the liver, where it is phosphorylated to fructose-1-phosphate (B91348) (F1P) by fructokinase.[1][5] This initial step bypasses the primary rate-limiting step of glycolysis, leading to a rapid and unregulated influx of carbon into central metabolic pathways.[1] Fructose-1-phosphate itself is now also considered a signaling molecule that can influence cellular processes.[6][7]

These application notes provide a comprehensive guide for conducting 13C-MFA studies using 13C-labeled D-fructose-1-phosphate as a tracer to investigate fructose metabolism. The protocols described herein are intended for researchers, scientists, and drug development professionals aiming to elucidate the metabolic fate of fructose-1-phosphate and its impact on cellular physiology.

Core Principles of 13C-MFA with D-Fructose-1-Phosphate

The fundamental principle of this technique is to introduce 13C-labeled D-fructose-1-phosphate into a biological system and monitor the incorporation of the 13C label into downstream metabolites. The distribution of these isotopes, known as mass isotopomer distributions (MIDs), is measured using analytical techniques like mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.[8] By analyzing these MIDs in the context of a metabolic network model, the intracellular fluxes can be quantified.[2]

Applications in Research and Drug Development

• Elucidating Fructose Metabolism: Tracing the fate of 13C-labeled D-fructose-1-phosphate provides a direct view of its entry into glycolysis, the pentose (B10789219) phosphate (B84403) pathway (PPP), the tricarboxylic acid (TCA) cycle, and gluconeogenesis.

• Understanding Disease Pathophysiology: Investigating alterations in fructose-1-phosphate metabolism in disease models, such as cancer or metabolic syndrome, can reveal key metabolic reprogramming events.

• Drug Discovery and Development: This methodology can be employed to evaluate the efficacy of drugs targeting enzymes in the fructose metabolic pathway, such as fructokinase or aldolase (B8822740) B, by measuring their impact on metabolic fluxes.[4]

• Identifying Therapeutic Targets: By pinpointing critical nodes in fructose metabolism that are dysregulated in disease, 13C-MFA can aid in the identification of novel therapeutic targets.

Experimental Protocols

A successful 13C-MFA experiment requires meticulous planning and execution. The following protocols provide a general framework that can be adapted to specific experimental needs.

Protocol 1: Cell Culture and Isotopic Labeling

Objective: To label cultured cells with 13C-labeled D-fructose-1-phosphate to achieve an isotopic steady state.

Materials:

• Cell line of interest

• Complete cell culture medium

• Dialyzed Fetal Bovine Serum (dFBS)

• Phosphate-Buffered Saline (PBS)

• Custom medium lacking fructose

• Unlabeled D-fructose-1-phosphate

• 13C-labeled D-fructose-1-phosphate (e.g., [U-13C6]-D-fructose-1-phosphate)

• Cell permeabilization agent (e.g., digitonin) or delivery vehicle (e.g., liposomes) if necessary

• Cell culture plates or flasks

• Incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding: Seed cells at a density that ensures they are in the exponential growth phase at the time of harvest.

• Medium Preparation: Prepare the labeling medium by supplementing the custom base medium with dialyzed FBS, antibiotics, and the desired concentrations of unlabeled and 13C-labeled D-fructose-1-phosphate. The choice of labeling percentage will depend on the experimental goals and the sensitivity of the analytical instruments.

• Isotopic Labeling:

  • For adherent cells, aspirate the growth medium and replace it with the pre-warmed labeling medium.

  • For suspension cells, pellet the cells by centrifugation and resuspend them in the pre-warmed labeling medium.

  • Note on Fructose-1-Phosphate Uptake: As fructose-1-phosphate is a phosphorylated intermediate, its direct uptake by cells may be limited. Depending on the cell type, permeabilization with a mild detergent like digitonin (B1670571) or the use of a suitable delivery vehicle may be required to introduce the labeled substrate into the cytoplasm. This step needs to be carefully optimized to ensure cell viability.

• Incubation: Incubate the cells in the labeling medium for a sufficient duration to achieve isotopic steady state, where the isotopic enrichment of intracellular metabolites becomes constant. This duration is typically determined empirically but is often at least two to three cell doubling times.

• Cell Counting: At the time of harvest, determine the cell number and viability for normalization of metabolite data.

Protocol 2: Metabolite Quenching and Extraction

Objective: To rapidly halt metabolic activity and extract intracellular metabolites.

Materials:

• Ice-cold PBS (4°C)

• Liquid nitrogen or a dry ice/ethanol bath

• Pre-chilled (-80°C) 80% methanol (B129727) (LC-MS grade)

• Cell scraper

• Microcentrifuge tubes

Procedure:

• Quenching:

  • For adherent cells, rapidly aspirate the labeling medium and wash the cells once with ice-cold PBS. Immediately add liquid nitrogen to the plate to flash-freeze the cells and halt metabolism.

  • For suspension cells, quickly pellet the cells by centrifugation at a low temperature, aspirate the supernatant, and flash-freeze the cell pellet in liquid nitrogen.

• Extraction:

  • Add pre-chilled 80% methanol to the frozen cells.

  • For adherent cells, use a cell scraper to scrape the cells in the methanol.

  • Transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Centrifugation: Centrifuge the lysate at high speed (e.g., 16,000 x g) at 4°C for 10 minutes to pellet cell debris.

• Supernatant Collection: Carefully collect the supernatant, which contains the extracted metabolites.

• Drying: Dry the metabolite extract using a vacuum concentrator or under a stream of nitrogen. The dried extract can be stored at -80°C until analysis.

Protocol 3: Analytical Measurement

Objective: To determine the mass isotopomer distributions (MIDs) of key metabolites.

Instrumentation:

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

Procedure:

• Derivatization (for GC-MS): The dried metabolite extracts are chemically derivatized to increase their volatility for GC-MS analysis.

• Analysis: The prepared samples are injected into the GC-MS or LC-MS/MS system. The instrument separates the metabolites, and the mass spectrometer detects the different mass isotopomers of each metabolite.

• Data Acquisition: The raw data, containing information on the abundance of each mass isotopomer for the targeted metabolites, is collected.

Protocol 4: Data Analysis and Flux Estimation

Objective: To calculate intracellular metabolic fluxes from the measured MIDs.

Software:

• Specialized flux analysis software is required (e.g., INCA, METRAN, OpenFLUX, 13CFLUX2).[3]

Procedure:

• Metabolic Model: A stoichiometric model of the relevant metabolic network is defined.

• MID Input: The experimentally measured MIDs are corrected for the natural abundance of 13C and are used as input for the software.

• Flux Calculation: The software uses iterative algorithms to find the set of metabolic fluxes that best fit the experimental MID data.

• Statistical Analysis: Goodness-of-fit tests and confidence intervals for the estimated fluxes are calculated to assess the reliability of the results.

Data Presentation

Quantitative data from 13C-MFA experiments should be presented in a clear and structured manner to facilitate interpretation and comparison.

Table 1: Relative Abundance of Labeled Carbons in Key Metabolites from [U-13C6]-Fructose-1-Phosphate.

Metabolite	Number of Labeled Carbons (m+n)	Relative Abundance (%)	Pathway Indicated
Dihydroxyacetone Phosphate (DHAP)	m+3	High	Fructolysis
Glyceraldehyde-3-Phosphate (G3P)	m+3	High	Fructolysis
Pyruvate	m+3	Moderate	Glycolysis
Lactate	m+3	Moderate	Anaerobic Respiration
Citrate	m+2, m+3	Varies	TCA Cycle
Glutamate	m+2, m+3, m+4, m+5	Varies	TCA Cycle Anaplerosis
Ribose-5-Phosphate	m+5	Varies	Pentose Phosphate Pathway
Palmitate	m+2, m+4, ...	Varies	De Novo Lipogenesis

Note: The expected relative abundances are illustrative and will vary depending on the cell type and experimental conditions. Data is extrapolated from studies using [U-13C6]-fructose.[9]

Table 2: Comparison of Metabolic Fluxes in Response to a Drug Targeting Fructose Metabolism.

Metabolic Flux	Control (Relative Flux)	Drug-Treated (Relative Flux)	% Change
Fructokinase	100	20	-80%
Aldolase B	95	25	-74%
Glycolysis (Pyruvate Kinase)	80	40	-50%
TCA Cycle (Citrate Synthase)	60	30	-50%
De Novo Lipogenesis (Fatty Acid Synthase)	30	10	-67%

Note: The values in this table are hypothetical and serve as an example of how to present comparative flux data.

Mandatory Visualization

Caption: A typical experimental workflow for a 13C-MFA study.

Caption: Key metabolic pathways involved in fructose-1-phosphate metabolism.

References

• 1. benchchem.com [benchchem.com]
• 2. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 3. 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Fructose 1-phosphate, an evolutionary signaling molecule of abundancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biochemistry, Fructose Metabolism - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis and Purification of Radiolabeled D-Fructose 1-Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Radiolabeled D-fructose 1-phosphate is a crucial tool in metabolic research, particularly in studies related to fructose (B13574) metabolism, glycolysis, and gluconeogenesis. Its application extends to the investigation of enzyme kinetics, metabolic flux analysis, and the screening of potential therapeutic agents targeting fructose metabolic pathways. This document provides a detailed methodology for the synthesis of radiolabeled D-fructose 1-phosphate, focusing on an enzymatic approach using [¹⁴C]-D-fructose as a precursor, followed by a robust purification protocol utilizing High-Performance Liquid Chromatography (HPLC).

Synthesis of [¹⁴C]-D-Fructose 1-Phosphate

The synthesis of radiolabeled D-fructose 1-phosphate is most effectively and specifically achieved through an enzymatic reaction catalyzed by fructokinase (EC 2.7.1.4). This enzyme facilitates the transfer of a phosphate (B84403) group from adenosine (B11128) triphosphate (ATP) to the C1 position of fructose. By using D-fructose radiolabeled at a specific position (e.g., uniformly labeled with ¹⁴C), a correspondingly labeled D-fructose 1-phosphate can be produced. A sensitive method for the preparation of D-[U-¹⁴C]fructose-1-phosphate from [U-¹⁴C]fructose using partially purified fructokinase has been previously described.

Experimental Protocol: Enzymatic Synthesis

This protocol is adapted from established principles of enzymatic phosphorylation of sugars.

Materials and Reagents:

• [U-¹⁴C]-D-Fructose (specific activity: 250-350 mCi/mmol)

• Fructokinase (from a suitable source, e.g., yeast or recombinant)

• Adenosine triphosphate (ATP), disodium (B8443419) salt

• Magnesium chloride (MgCl₂)

• HEPES buffer (1 M, pH 7.5)

• Trichloroacetic acid (TCA) or perchloric acid (PCA) for reaction termination

• Potassium hydroxide (B78521) (KOH) for neutralization

• Ultrapure water

Reaction Setup:

• Reaction Buffer Preparation: Prepare a 50 mM HEPES buffer (pH 7.5) containing 5 mM MgCl₂.

• Reaction Mixture: In a microcentrifuge tube, combine the following reagents in the specified order:

  • Ultrapure water to a final volume of 100 µL

  • 1 M HEPES buffer (pH 7.5) to a final concentration of 50 mM

  • 100 mM MgCl₂ to a final concentration of 5 mM

  • 100 mM ATP to a final concentration of 10 mM

  • [U-¹⁴C]-D-Fructose to a final concentration of 5 mM (adjust volume based on stock concentration and desired specific activity)

  • Fructokinase (e.g., 1-5 units)

• Incubation: Incubate the reaction mixture at 37°C for 1-2 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or a small-scale HPLC analysis to determine the conversion of fructose to fructose 1-phosphate.

• Reaction Termination: Stop the reaction by adding an equal volume of cold 10% (w/v) trichloroacetic acid or perchloric acid.

• Neutralization: Place the tube on ice for 10 minutes to allow for protein precipitation. Centrifuge at 10,000 x g for 5 minutes at 4°C. Carefully transfer the supernatant to a new tube and neutralize with KOH. The precipitated potassium perchlorate (B79767) can be removed by another centrifugation step.

Quantitative Data for Synthesis

The following table summarizes typical quantitative parameters for the enzymatic synthesis of [¹⁴C]-D-Fructose 1-Phosphate.

Parameter	Value	Notes
Starting Material
[U-¹⁴C]-D-Fructose	5 mM
Specific Activity of Precursor	250-350 mCi/mmol
Reaction Conditions
Enzyme	Fructokinase	1-5 Units
ATP Concentration	10 mM
MgCl₂ Concentration	5 mM
Buffer	50 mM HEPES, pH 7.5
Temperature	37°C
Incubation Time	1-2 hours
Expected Outcome
Conversion Efficiency	> 90%	Dependent on enzyme activity and reaction conditions.
Final Specific Activity	250-350 mCi/mmol	Assuming complete conversion and no dilution.

Purification of [¹⁴C]-D-Fructose 1-Phosphate

Purification of the newly synthesized radiolabeled D-fructose 1-phosphate from the reaction mixture is essential to remove unreacted [¹⁴C]-D-fructose, ATP, ADP, and the inactivated enzyme. Anion-exchange High-Performance Liquid Chromatography (HPLC) is a highly effective method for this separation, as it fractionates molecules based on their negative charge, with the phosphate group on fructose 1-phosphate providing a strong binding affinity to the anion-exchange column.

Experimental Protocol: HPLC Purification

This protocol is based on established methods for the separation of sugar phosphates.

Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a gradient pump, UV detector, and a radiodetector (or fraction collector for subsequent liquid scintillation counting).

• Anion-exchange HPLC column (e.g., a strong anion exchange - SAX column).

• Mobile Phase A: Ultrapure water.

• Mobile Phase B: 1 M Ammonium (B1175870) carbonate or bicarbonate buffer, pH 8.5.

• Syringe filters (0.22 µm).

HPLC Procedure:

• Sample Preparation: Filter the neutralized supernatant from the synthesis reaction through a 0.22 µm syringe filter before injection.

• Column Equilibration: Equilibrate the anion-exchange column with 100% Mobile Phase A at a flow rate of 1 mL/min until a stable baseline is achieved.

• Injection: Inject the filtered sample onto the column.

• Gradient Elution: Elute the compounds using a linear gradient of Mobile Phase B as follows:

  • 0-5 min: 0% B (isocratic wash to elute unreacted fructose)

  • 5-25 min: 0-50% B (linear gradient to elute ADP, fructose 1-phosphate, and ATP)

  • 25-30 min: 50-100% B (to elute any strongly bound species)

  • 30-35 min: 100% B (column wash)

  • 35-40 min: 100-0% B (return to initial conditions)

  • 40-50 min: 0% B (re-equilibration)

• Detection and Fraction Collection: Monitor the elution profile using a UV detector (at 254 nm to detect ATP and ADP) and a radiodetector. Collect fractions corresponding to the radioactive peak of [¹⁴C]-D-fructose 1-phosphate.

• Desalting: The collected fractions containing ammonium carbonate/bicarbonate can be lyophilized to remove the volatile salt, resulting in the purified [¹⁴C]-D-fructose 1-phosphate in water.

Quantitative Data for Purification

The following table outlines the expected performance of the HPLC purification step.

Parameter	Value	Notes
HPLC System
Column Type	Strong Anion Exchange (SAX)
Flow Rate	1 mL/min
Detection	UV (254 nm) and Radiodetector
Purification Outcome
Recovery Yield	80-90%
Radiochemical Purity	> 98%	Determined by radio-HPLC analysis of the final product.
Chemical Purity	> 98%	Assessed by HPLC-UV or other analytical techniques.

Diagrams

Caption: Workflow for the enzymatic synthesis of [¹⁴C]-D-Fructose 1-Phosphate.

Caption: Purification workflow for [¹⁴C]-D-Fructose 1-Phosphate using HPLC.

Caption: Enzymatic conversion of D-Fructose to D-Fructose 1-Phosphate.

Application Notes and Protocols for D-Fructose 1-Phosphate Measurement in Cell Culture Media

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-fructose 1-phosphate (F1P) is a key intracellular metabolite in the fructose (B13574) metabolic pathway. Predominantly formed in the liver, kidney, and small intestine through the action of fructokinase, F1P serves as a central intermediate that links dietary fructose to glycolysis and gluconeogenesis.[1][2] The accumulation of F1P has been implicated in various pathological conditions, including hereditary fructose intolerance and non-alcoholic fatty liver disease.[3] In the context of cancer research, alterations in fructose metabolism and F1P levels are of growing interest, as some cancer cells exhibit enhanced fructose utilization to support proliferation and survival.[1][3]

Unlike many secreted metabolites, D-fructose 1-phosphate is primarily located within the cell. Therefore, its measurement is typically performed on cell lysates rather than directly in the cell culture media. This document provides detailed protocols for the preparation of cell extracts and the subsequent quantification of D-fructose 1-phosphate using two common analytical methods: a coupled enzymatic assay and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Fructose Metabolism Signaling Pathway

The metabolism of fructose is initiated by its phosphorylation to fructose 1-phosphate, a reaction catalyzed by the enzyme fructokinase. Fructose 1-phosphate is then cleaved by aldolase (B8822740) B into two triose phosphates: dihydroxyacetone phosphate (B84403) (DHAP) and glyceraldehyde. These intermediates can then enter the glycolytic or gluconeogenic pathways.

Fructose Metabolism Pathway

Experimental Workflow for D-Fructose 1-Phosphate Measurement

The general workflow for measuring intracellular D-fructose 1-phosphate involves several key steps, starting from cell culture and ending with data analysis.

General Experimental Workflow

Data Presentation: Intracellular D-Fructose 1-Phosphate Levels

The following table summarizes representative intracellular concentrations of D-fructose 1-phosphate found in various cancer cell lines. It is important to note that these values can vary depending on the cell line, culture conditions, and the concentration of fructose in the medium.

Cell Line	Cancer Type	Fructose Concentration in Media	Intracellular Fructose 1-Phosphate Level	Reference
CaSki	Cervical Cancer	5 mM	Labelled F1P detected	[1]
HepG2	Hepatocellular Carcinoma	5 mM	Orders of magnitude higher than CaSki cells	[1]
A549	Lung Cancer	25 mM (from 13C-glucose)	Trace amounts detected	[4]
BxPC3	Pancreatic Cancer	Not Specified	F1P detected	[4]
HCT116	Colorectal Cancer	Not Specified	F1P detected	[5]

Experimental Protocols

Protocol 1: Sample Preparation for Intracellular Metabolite Analysis

This protocol describes the essential first step of quenching cellular metabolism and extracting intracellular metabolites.

Materials:

• Cultured cells

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (B129727) (LC-MS grade), 80% in water, chilled to -80°C

• Cell scraper

• Microcentrifuge tubes

• Centrifuge capable of high speed and refrigeration

Procedure:

• Cell Culture: Culture cells to the desired confluency in appropriate cell culture plates or flasks.

• Quenching:

  • Aspirate the cell culture medium.

  • Immediately wash the cells twice with ice-cold PBS to remove any remaining media.

  • Aspirate the PBS completely.

• Metabolite Extraction:

  • Add a sufficient volume of pre-chilled 80% methanol to cover the cell monolayer (e.g., 1 mL for a 10 cm dish).

  • Place the dish on dry ice or in a -80°C freezer for 15 minutes to ensure rapid quenching and cell lysis.

• Cell Harvesting:

  • Scrape the cells from the surface of the dish into the methanol solution using a cell scraper.

  • Transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Centrifugation:

  • Centrifuge the lysate at maximum speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet cell debris and proteins.

• Supernatant Collection:

  • Carefully collect the supernatant, which contains the intracellular metabolites, and transfer it to a new clean tube.

  • The supernatant can be stored at -80°C until analysis.

Protocol 2: D-Fructose 1-Phosphate Measurement by Coupled Enzymatic Assay

This protocol is based on the measurement of aldolase B activity, which specifically cleaves F1P. The production of glyceraldehyde 3-phosphate is coupled to the reduction of NAD+ to NADH, which can be measured spectrophotometrically at 340 nm.

Materials:

• Cell extract (from Protocol 1)

• Triethanolamine (B1662121) buffer (0.1 M, pH 7.6)

• NADH solution (e.g., 10 mg/mL)

• Aldolase B (from rabbit muscle)

• Triosephosphate isomerase (TPI)

• Glycerol-3-phosphate dehydrogenase (GDH)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Reaction Mixture Preparation: Prepare a master mix containing triethanolamine buffer, NADH, TPI, and GDH. The final concentrations in the well should be optimized but can be based on commercially available aldolase activity assay kits.[6]

• Sample and Standard Preparation:

  • Add a known volume of your cell extract to the wells of a 96-well plate.

  • Prepare a standard curve using known concentrations of D-fructose 1-phosphate.

• Reaction Initiation: Add the aldolase B enzyme to each well to start the reaction.

• Measurement: Immediately measure the decrease in absorbance at 340 nm in kinetic mode for 10-30 minutes at 37°C. The rate of NADH oxidation is proportional to the amount of F1P in the sample.

• Calculation: Calculate the F1P concentration in your samples by comparing the rate of reaction to the standard curve.

Protocol 3: D-Fructose 1-Phosphate Measurement by LC-MS/MS

This protocol provides a highly sensitive and specific method for the quantification of F1P.

Materials:

• Cell extract (from Protocol 1)

• D-Fructose 1-phosphate standard

• Stable isotope-labeled internal standard (e.g., 13C-labeled F1P)

• LC-MS/MS system with a HILIC column

• Mobile phase A: Acetonitrile (B52724)

• Mobile phase B: Ammonium (B1175870) acetate (B1210297) or ammonium carbonate in water

Procedure:

• Sample Preparation:

  • Thaw the cell extract on ice.

  • If necessary, dilute the extract with the initial mobile phase conditions.

  • Spike the sample with the internal standard.

• LC Separation:

  • Inject the sample onto a HILIC column.

  • Use a gradient elution with acetonitrile and an aqueous buffer to separate F1P from other metabolites. A typical gradient might start with a high percentage of acetonitrile, which is gradually decreased.

• MS/MS Detection:

  • Perform mass spectrometry in negative ion mode using electrospray ionization (ESI).

  • Use Multiple Reaction Monitoring (MRM) for quantification. The precursor ion for F1P is [M-H]-, and specific product ions are monitored.

  • Example MRM transitions for Fructose 1-Phosphate (m/z 259.0):

    • 259.0 -> 97.0 (H2PO4-)

    • 259.0 -> 79.0 (PO3-)

• Quantification:

  • Generate a standard curve by analyzing known concentrations of D-fructose 1-phosphate.

  • Quantify the amount of F1P in the samples by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

Troubleshooting

• Low Metabolite Signal:

  • Increase the number of cells used for extraction.

  • Ensure efficient quenching to prevent metabolite degradation.

  • Optimize the extraction solvent and volume.

• High Variability between Replicates:

  • Ensure consistent cell numbers and growth conditions across replicates.

  • Standardize the timing and execution of the quenching and extraction steps.

• Poor Chromatographic Peak Shape (LC-MS/MS):

  • Ensure the sample solvent is compatible with the mobile phase.

  • Check the column for degradation or contamination.

  • Optimize the gradient elution.

Conclusion

The accurate measurement of D-fructose 1-phosphate in cultured cells is crucial for understanding the role of fructose metabolism in various biological and pathological processes. The protocols provided here for sample preparation, enzymatic analysis, and LC-MS/MS quantification offer robust methods for researchers in academic and industrial settings. Careful optimization of these protocols for specific cell lines and experimental conditions will ensure reliable and reproducible results.

References

• 1. Dietary fructose enhances tumour growth indirectly via interorgan lipid transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fructose-induced metabolic reprogramming of cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fructose Metabolism Contributes to the Warburg effect | bioRxiv [biorxiv.org]
• 4. AKR1B1-dependent fructose metabolism enhances malignancy of cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medichem-me.com [medichem-me.com]
• 6. benchchem.com [benchchem.com]

Protocol for Studying D-Fructose 1-Phosphate in Isolated Hepatocytes

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fructose (B13574) consumption has significantly increased in the modern diet, primarily through sucrose (B13894) and high-fructose corn syrup. Unlike glucose, fructose is predominantly metabolized in the liver.[1] The initial and rate-limiting step is the phosphorylation of fructose to D-fructose 1-phosphate by the enzyme fructokinase (ketohexokinase).[1] The rapid and unregulated nature of this step can lead to a significant accumulation of intracellular D-fructose 1-phosphate, which has been implicated in various metabolic dysregulations. This accumulation can lead to the depletion of intracellular phosphate (B84403) and ATP, subsequently affecting downstream metabolic pathways such as glycolysis, gluconeogenesis, and de novo lipogenesis.[2] Understanding the dynamics of D-fructose 1-phosphate in hepatocytes is crucial for elucidating the mechanisms of fructose-induced metabolic disorders, including non-alcoholic fatty liver disease (NAFLD).

This document provides detailed protocols for the isolation of primary hepatocytes, the treatment with D-fructose, and the subsequent quantification of intracellular D-fructose 1-phosphate and its metabolic consequences.

Isolation of Primary Hepatocytes (Mouse)

The two-step collagenase perfusion method is the gold standard for isolating viable primary hepatocytes.[3][4]

1.1. Materials and Reagents

• Perfusion Buffer I (Calcium-free HBSS)

• Digestion Buffer (HBSS with Calcium, Collagenase Type IV)

• Wash Medium (e.g., Williams' Medium E with supplements)

• 70% Ethanol

• Anesthesia (e.g., Avertin)

• Surgical tools (scissors, forceps)

• Peristaltic pump and tubing

• 24G catheter

• 70 µm cell strainer

• 50 mL conical tubes

• Refrigerated centrifuge

• Trypan Blue solution

• Hemocytometer or automated cell counter

• Collagen-coated culture plates

1.2. Protocol

• Animal Preparation: Anesthetize an 8-12 week-old C57BL/6 mouse via intraperitoneal injection of Avertin. Once anesthetized, secure the mouse in a supine position and sterilize the abdomen with 70% ethanol.

• Surgical Procedure: Make a midline incision to expose the abdominal cavity. Gently move the intestines to visualize the portal vein and inferior vena cava (IVC).

• Cannulation and Perfusion:

  • Insert a 24G catheter into the inferior vena cava.

  • Immediately cut the portal vein to allow for outflow.

  • Start the perfusion with Perfusion Buffer I at a flow rate of 4 mL/min for 5-10 minutes to flush out the blood. The liver should blanch and become pale.

• Collagenase Digestion: Switch the perfusion to the Digestion Buffer containing collagenase and perfuse for 10-15 minutes. The liver will become soft and begin to swell.

• Hepatocyte Isolation:

  • Excise the digested liver and transfer it to a petri dish containing Wash Medium.

  • Gently tease the liver apart with forceps to release the hepatocytes.

  • Filter the cell suspension through a 70 µm cell strainer into a 50 mL conical tube.

• Cell Washing and Purification:

  • Centrifuge the cell suspension at 50 x g for 3 minutes at 4°C.

  • Discard the supernatant containing non-parenchymal cells and dead hepatocytes.

  • Gently resuspend the cell pellet in cold Wash Medium.

  • Repeat the centrifugation and washing steps two more times.

• Cell Viability and Counting:

  • Resuspend the final cell pellet in an appropriate volume of culture medium.

  • Mix a small aliquot of the cell suspension with Trypan Blue solution (1:1 ratio).

  • Count the viable (unstained) and non-viable (blue) cells using a hemocytometer.

  • Calculate the total cell yield and percentage viability. A successful isolation should yield >85% viability.

1.3. Expected Yield and Viability

Parameter	Expected Range
Total Cell Yield (per mouse)	20 - 50 million cells
Cell Viability	> 85%

Fructose Treatment of Isolated Hepatocytes

2.1. Protocol

• Cell Seeding: Plate the isolated hepatocytes on collagen-coated plates at a desired density (e.g., 0.5 x 10^6 cells/well in a 6-well plate) in Williams' Medium E supplemented with 10% FBS, penicillin/streptomycin, and dexamethasone. Allow the cells to attach for 4-6 hours.

• Starvation (Optional): After attachment, replace the medium with serum-free medium and incubate for 12-16 hours to synchronize the cells.

• Fructose Treatment: Prepare treatment media with varying concentrations of D-fructose (e.g., 0, 0.1, 0.5, 1, 5, 10 mM) in serum-free medium. Remove the starvation medium and add the fructose-containing medium to the cells.

• Incubation: Incubate the cells for the desired time points (e.g., 15 min, 30 min, 1h, 2h, 6h, 24h) to study the acute and chronic effects of fructose.

Quantification of D-Fructose 1-Phosphate

3.1. Method 1: Enzymatic Assay

This method relies on the enzymatic conversion of D-fructose 1-phosphate to products that can be measured spectrophotometrically. A specific fructose-1-phosphate (B91348) kinase can be used for this purpose.[5]

3.1.1. Sample Preparation

• Quenching Metabolism: At the end of the fructose treatment, rapidly wash the cells with ice-cold PBS.

• Metabolite Extraction: Immediately add 500 µL of ice-cold 0.6 M perchloric acid to each well. Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Neutralization: Centrifuge the lysate at 14,000 x g for 5 minutes at 4°C. Transfer the supernatant to a new tube and neutralize with 3 M K2CO3.

• Final Preparation: Centrifuge to pellet the potassium perchlorate (B79767) precipitate. The supernatant contains the intracellular metabolites and is ready for the assay.

3.1.2. Assay Protocol

A specific protocol would depend on the commercial availability of a fructose-1-phosphate kinase assay kit. The principle involves the phosphorylation of fructose 1-phosphate, coupled to the oxidation of NADH to NAD+, which can be monitored by the decrease in absorbance at 340 nm.

3.2. Method 2: LC-MS/MS Analysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers high sensitivity and specificity for the quantification of sugar phosphates.

3.2.1. Sample Preparation

• Quenching Metabolism: Rapidly wash the cells with ice-cold PBS.

• Metabolite Extraction: Add 1 mL of ice-cold 80% methanol (B129727) to each well. Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Homogenization: Sonicate the samples on ice to ensure complete cell lysis.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet proteins and cell debris.

• Drying and Reconstitution: Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen. Reconstitute the dried metabolites in a suitable volume of LC-MS grade water or an appropriate mobile phase.

3.2.2. LC-MS/MS Parameters

A specific HILIC (Hydrophilic Interaction Liquid Chromatography) column is often used for the separation of polar metabolites like sugar phosphates. The mass spectrometer is operated in negative ion mode using Multiple Reaction Monitoring (MRM) for quantification.

3.3. Expected D-Fructose 1-Phosphate Levels

The intracellular concentration of D-fructose 1-phosphate is expected to increase in a dose-dependent manner with fructose treatment.

Fructose Concentration (mM)	Expected D-Fructose 1-Phosphate (nmol/mg protein)
0	Below detection limit
0.1	5 - 20
0.5	50 - 150
1.0	150 - 300
5.0	> 500

Note: These are estimated values and can vary based on experimental conditions.

Assessment of Metabolic Consequences

4.1. ATP Measurement

The rapid phosphorylation of fructose to fructose 1-phosphate consumes ATP.

4.1.1. Protocol

ATP levels can be measured using commercially available luminescence-based ATP assay kits. The sample preparation is similar to that for D-fructose 1-phosphate quantification (acidic extraction followed by neutralization).

4.2. Glycogen (B147801) Content Assay

D-fructose 1-phosphate can allosterically regulate enzymes involved in glycogen metabolism.

4.2.1. Protocol

• Cell Lysis: After fructose treatment, wash cells with PBS and lyse them in a suitable buffer.

• Glycogen Hydrolysis: Treat the cell lysate with amyloglucosidase to hydrolyze glycogen to glucose.

• Glucose Measurement: The resulting glucose can be quantified using a glucose oxidase-based colorimetric or fluorometric assay.

4.3. Expected Metabolic Changes

Parameter	Expected Change with Fructose Treatment
Intracellular ATP	Decrease
Glycogen Content	Increase (at low fructose concentrations)

Visualizations

Caption: Fructose Metabolism in Hepatocytes.

Caption: Experimental Workflow Diagram.

References

• 1. Fructose 1-phosphate - Wikipedia [en.wikipedia.org]
• 2. CD38 Inhibition Protects Fructose-Induced Toxicity in Primary Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Enzymatic assay of fructose-1,6-diphosphate for the measurement of its utilization by tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fructose 1-phosphate and the regulation of glucokinase activity in isolated hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of D-Fructose 1-Phosphate in Human Plasma using HILIC-LC-MS/MS

Abstract

The growing interest in fructose (B13574) metabolism and its association with metabolic disorders has led to a demand for precise analytical techniques to measure key metabolites. Fructose is primarily metabolized in the liver, where it is first phosphorylated to fructose 1-phosphate. This application note details a robust and sensitive method for the quantitative analysis of D-Fructose 1-Phosphate (F1P) in human plasma using Hydrophilic Interaction Liquid Chromatography coupled with Tandem Mass Spectrometry (HILIC-LC-MS/MS). The protocol includes a straightforward protein precipitation step for sample preparation and utilizes a stable isotope-labeled internal standard for accurate quantification. This method is highly suitable for researchers, scientists, and professionals in drug development who are investigating fructose metabolism and its role in various physiological and pathological states.

Introduction

D-fructose consumption has been linked to the prevalence of metabolic diseases such as non-alcoholic fatty liver disease (NAFLD) and type 2 diabetes. Upon entering hepatocytes, fructose is rapidly phosphorylated by fructokinase to form D-Fructose 1-Phosphate (F1P). This initial step bypasses the primary regulatory point of glycolysis, leading to a rapid influx of carbons into downstream pathways. Accurate measurement of F1P in circulation can provide valuable insights into the rate of fructose metabolism and its subsequent metabolic consequences.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers high sensitivity and specificity for the analysis of small molecules in complex biological matrices.[1] The hydrophilic nature of sugar phosphates, however, presents a challenge for traditional reversed-phase chromatography.[2] Hydrophilic Interaction Liquid Chromatography (HILIC) is an effective alternative for retaining and separating such polar compounds.[3][4] This application note provides a comprehensive protocol for the extraction and quantification of F1P in human plasma.

Metabolic Significance of D-Fructose 1-Phosphate

The metabolic pathway of fructose is distinct from that of glucose. The phosphorylation of fructose to F1P is a critical initiating step. F1P is then cleaved by aldolase (B8822740) B into two triose phosphates: dihydroxyacetone phosphate (B84403) (DHAP) and glyceraldehyde. These can then enter glycolysis, gluconeogenesis, or de novo lipogenesis.[3] Understanding the concentration of F1P is therefore crucial for studying the flux through these pathways.

Metabolic fate of D-Fructose.

Experimental Protocols

Materials and Reagents

• D-Fructose 1-Phosphate sodium salt

• [¹³C₆]-Glucose (Internal Standard)

• LC-MS grade acetonitrile (B52724) (ACN)

• LC-MS grade methanol

• LC-MS grade water

• Ammonium formate

• Human plasma (collected in EDTA tubes)

Sample Preparation

A protein precipitation method is employed for the extraction of F1P from plasma.[3][5]

• Thawing: Thaw frozen human plasma samples on ice.

• Aliquoting: In a microcentrifuge tube, add 50 µL of plasma.

• Internal Standard Spiking: Add 5 µL of a 100 µM [¹³C₆]-Glucose solution in water to each plasma sample.

• Protein Precipitation: Add 450 µL of ice-cold 80% methanol/20% water solution to each sample.[3]

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein denaturation.

• Incubation: Incubate the samples at -20°C for 30 minutes to facilitate protein precipitation.

• Centrifugation: Centrifuge the samples at >12,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a new microcentrifuge tube or a 96-well plate for LC-MS/MS analysis, avoiding the protein pellet.[3]

• Drying and Reconstitution (Optional): For sample concentration, the supernatant can be dried under a stream of nitrogen gas and reconstituted in a smaller volume of 75% acetonitrile/25% water.

Experimental workflow for F1P analysis.

LC-MS/MS Method

Chromatographic separation is critical for resolving F1P from its isomers, such as Fructose 6-Phosphate and Glucose 6-Phosphate, which can have identical MRM transitions.[2][3]

Liquid Chromatography

Parameter	Setting
System	UHPLC system
Column	HILIC Column (e.g., Shodex HILICpak VT-50 2D, 2.0 mm I.D. x 150 mm)[2]
Column Temperature	40 °C
Mobile Phase A	10 mM Ammonium Formate in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Gradient	80% B (0-2 min), 80-20% B (2-10 min), 20% B (10-12 min), 20-80% B (12-13 min), 80% B (13-18 min)

Mass Spectrometry

Parameter	Setting
System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Spray Voltage	-4500 V
Source Temperature	450 °C

MRM Transitions

The following are example MRM transitions. These should be optimized for the specific instrument being used.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
D-Fructose 1-Phosphate	259.02	97.00 (Phosphate)	-20
[¹³C₆]-Glucose (IS)	265.04	97.00 (Phosphate)	-20
Fructose 6-Phosphate	259.02	97.00 (Phosphate)	-20
Glucose 6-Phosphate	259.02	97.00 (Phosphate)	-20

Data Analysis and Quantification

Data is processed using the instrument's software. Peak areas for F1P and the internal standard are integrated. A calibration curve is constructed by plotting the peak area ratio of F1P to the internal standard against the concentration of the F1P standards. The concentration of F1P in the plasma samples is then determined from this calibration curve.

Method Performance Characteristics

The following table summarizes the expected performance of the method based on typical results for similar analytes.[6][7]

Parameter	Expected Performance
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	1 - 10 ng/mL
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (% Recovery)	85 - 115%

Troubleshooting

• Low Metabolite Signal: Ensure proper sample storage at -80°C to prevent degradation.[3] Consider using the optional drying and reconstitution step to concentrate the sample.

• Poor Chromatographic Peak Shape: Ensure the sample reconstitution solvent is compatible with the initial mobile phase conditions. Check for column contamination or degradation.

• High Variability: Standardize all sample preparation steps to minimize technical variability. Ensure complete protein precipitation and consistent supernatant transfer.

Conclusion

This application note presents a sensitive and specific HILIC-LC-MS/MS method for the quantification of D-Fructose 1-Phosphate in human plasma. The protocol, which includes a simple and effective sample preparation procedure, is well-suited for high-throughput analysis in clinical and research settings. The method's robustness and reliability make it a valuable tool for investigating the role of fructose metabolism in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. shodexhplc.com [shodexhplc.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of blood plasma sample preparation methods for combined LC-MS lipidomics and metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Separation and quantitation of fructose-6-phosphate and fructose-1 ,6-diphosphate by LC-ESI-MS for the evaluation of fructose-1,6-biphosphatase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: D-Fructose 1-Phosphate as a Key Biomarker in the Assessment of Hereditary Fructose Intolerance

Audience: Researchers, scientists, and drug development professionals.

Introduction

D-Fructose 1-phosphate (F-1-P) is a critical intermediate in the metabolism of fructose (B13574).[1][2] In healthy individuals, fructose is primarily metabolized in the liver, kidneys, and small intestine, where it is first phosphorylated to F-1-P by the enzyme fructokinase.[1][2][3] Subsequently, the enzyme aldolase (B8822740) B cleaves F-1-P into glyceraldehyde and dihydroxyacetone phosphate (B84403), which then enter the glycolytic or gluconeogenic pathways.[1][2][3][4] Inborn errors of fructose metabolism can disrupt this pathway, leading to the accumulation of specific metabolites and associated clinical manifestations.[5]

This application note focuses on the pivotal role of D-Fructose 1-phosphate as a diagnostic and monitoring biomarker for Hereditary Fructose Intolerance (HFI), a significant inborn error of metabolism.

Hereditary Fructose Intolerance (HFI)

HFI is an autosomal recessive disorder caused by mutations in the ALDOB gene, which encodes for the aldolase B enzyme.[3][4][6][7] This deficiency impairs the cleavage of F-1-P.[4][7][8] Consequently, ingestion of fructose, sucrose, or sorbitol leads to a rapid accumulation of F-1-P within cells, primarily in the liver and kidneys.[3][4][6] This accumulation is toxic and has several downstream metabolic consequences[4][6]:

• Depletion of Intracellular Phosphate and ATP: The rapid phosphorylation of fructose sequesters inorganic phosphate, leading to a depletion of cellular phosphate and ATP stores.[2][3][6]

• Hypoglycemia: The accumulated F-1-P inhibits glycogenolysis and gluconeogenesis, two key processes for maintaining blood glucose levels.[2][3][6][9]

• Lactic Acidosis, Hyperuricemia, and Hypermagnesemia: The disruption of normal metabolic pathways leads to an increase in lactic acid, uric acid, and magnesium in the blood.[3][6]

• Liver and Kidney Damage: Chronic accumulation of F-1-P can lead to hepatomegaly, jaundice, cirrhosis, and renal tubular dysfunction.[3][4]

Symptoms of HFI typically appear in infancy upon the introduction of fructose-containing foods into the diet and can include nausea, vomiting, abdominal pain, and failure to thrive.[4][7][8] Due to the severity of these symptoms, many individuals with HFI develop a strong aversion to sweet-tasting foods.[4]

D-Fructose 1-Phosphate as a Diagnostic Biomarker

The measurement of F-1-P levels in erythrocytes (red blood cells) is a key diagnostic tool for HFI. In individuals with HFI, the accumulation of F-1-P in various tissues is reflected in elevated levels within erythrocytes. This provides a less invasive alternative to liver biopsy for assessing aldolase B activity.[10][11]

Quantitative Data Summary

The following table summarizes typical D-Fructose 1-phosphate levels in erythrocytes for the diagnosis of HFI. It is important to note that specific reference ranges may vary between laboratories.

Population	Condition	D-Fructose 1-Phosphate Level in Erythrocytes (nmol/g Hb)
Healthy Individuals	Normal Fructose Metabolism	< 10
Individuals with HFI	After Fructose Ingestion	> 70

Note: These values are indicative and should be interpreted in the context of a comprehensive clinical evaluation, including genetic testing for mutations in the ALDOB gene.

Experimental Protocols

Accurate quantification of D-Fructose 1-phosphate is crucial for the diagnosis and management of HFI. Below are outlines of common methodologies.

1. Sample Collection and Preparation

• Sample Type: Whole blood collected in EDTA or heparin-containing tubes.

• Procedure:

  • Collect 2-5 mL of whole blood.

  • Centrifuge at 1,500 x g for 10 minutes at 4°C to separate plasma and erythrocytes.

  • Carefully remove the plasma and buffy coat.

  • Wash the erythrocyte pellet three times with cold isotonic saline (0.9% NaCl).

  • After the final wash, lyse the erythrocytes by adding a known volume of ice-cold deionized water.

  • The hemolysate can be stored at -80°C until analysis.

  • Determine the hemoglobin concentration of the hemolysate for normalization of results.

2. Quantification of D-Fructose 1-Phosphate by Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS offers high sensitivity and specificity for the quantification of F-1-P.

• Principle: This method separates F-1-P from other cellular components using liquid chromatography, followed by detection and quantification based on its mass-to-charge ratio using a mass spectrometer.

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer (MS/MS).

• Protocol Outline:

  • Protein Precipitation: To the erythrocyte lysate, add a cold organic solvent (e.g., methanol (B129727) or acetonitrile) containing a stable isotope-labeled internal standard (e.g., ¹³C₆-Fructose 1-phosphate) to precipitate proteins.[12]

  • Centrifugation: Centrifuge the mixture at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

  • Supernatant Collection: Carefully transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitution: Reconstitute the dried extract in a suitable mobile phase for injection into the LC-MS system.

  • LC Separation: Separate the sample on a suitable chromatography column, such as an anion-exchange or hydrophilic interaction liquid chromatography (HILIC) column.[13]

  • MS Detection: Detect F-1-P and the internal standard using the mass spectrometer in negative ion mode with selected reaction monitoring (SRM).

  • Quantification: Calculate the concentration of F-1-P by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of F-1-P.

Visualizations

Fructose Metabolism Pathway and the Defect in HFI

Caption: Metabolic pathway of fructose and the enzymatic block in Hereditary Fructose Intolerance.

Experimental Workflow for D-Fructose 1-Phosphate Analysis

Caption: A typical workflow for the quantification of D-Fructose 1-Phosphate using LC-MS/MS.

References

• 1. Human Metabolome Database: Showing metabocard for Fructose 1-phosphate (HMDB0001076) [hmdb.ca]
• 2. Fructose 1-phosphate - Wikipedia [en.wikipedia.org]
• 3. Hereditary fructose intolerance: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hereditary fructose intolerance: MedlinePlus Genetics [medlineplus.gov]
• 5. researchgate.net [researchgate.net]
• 6. Biochemistry, Fructose Metabolism - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Hereditary Fructose Intolerance - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Fructose-1-Phosphate Aldolase Deficiency - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. FAQ: HFI Detailed [bu.edu]
• 11. How is HFI diagnosed? [bu.edu]
• 12. benchchem.com [benchchem.com]
• 13. Separation and quantitation of fructose-6-phosphate and fructose-1 ,6-diphosphate by LC-ESI-MS for the evaluation of fructose-1,6-biphosphatase activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for D-Fructose 1-Phosphate in In Vitro Enzyme Kinetics

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-fructose 1-phosphate (F1P) is a key metabolic intermediate in the pathway of fructose (B13574) metabolism, primarily synthesized in the liver, kidney, and small intestine.[1] The study of enzymes that utilize F1P as a substrate is crucial for understanding both normal physiology and the pathophysiology of metabolic diseases such as hereditary fructose intolerance (HFI).[1][2] In HFI, a deficiency in aldolase (B8822740) B leads to the accumulation of F1P, causing severe hypoglycemia and liver damage.[1] Furthermore, the enzymes involved in F1P metabolism, ketohexokinase (fructokinase) and aldolase B, are of significant interest as therapeutic targets in drug development for conditions like non-alcoholic fatty liver disease (NAFLD) and metabolic syndrome.[3][4]

These application notes provide detailed protocols for in vitro enzyme kinetic studies using D-fructose 1-phosphate and its precursor, D-fructose, as substrates for the key enzymes ketohexokinase and aldolase B.

Metabolic Pathway of D-Fructose 1-Phosphate

The initial step in fructose metabolism is the phosphorylation of D-fructose to D-fructose 1-phosphate, a reaction catalyzed by ketohexokinase (KHK), also known as fructokinase.[5][6] This reaction consumes one molecule of ATP. Subsequently, aldolase B catalyzes the reversible cleavage of D-fructose 1-phosphate into two triose phosphates: dihydroxyacetone phosphate (B84403) (DHAP) and glyceraldehyde.[2][6] These products can then enter the glycolysis or gluconeogenesis pathways.

Fig. 1: Metabolic pathway of D-fructose 1-phosphate.

Quantitative Data for Enzyme Kinetics

The following tables summarize the kinetic parameters for human ketohexokinase (KHK) and aldolase isozymes. These values are essential for designing and interpreting in vitro enzyme kinetic experiments.

Table 1: Kinetic Parameters of Human Ketohexokinase (KHK) Isoforms with D-Fructose

Isoform	Km (mM) for Fructose	Vmax	kcat (s-1)	Reference
KHK-C	Low (High Affinity)	-	-	[3]
KHK-A	8	-	-	[5]

Table 2: Kinetic Parameters of Human Aldolase Isozymes with D-Fructose 1-Phosphate and Fructose 1,6-Bisphosphate

Isozyme	Substrate	Km (µM)	kcat (s-1)	Catalytic Efficiency (kcat/Km) (M-1s-1)	Reference
Aldolase B	Fructose 1-Phosphate	-	Higher than A and C	High	[2]
Fructose 1,6-Bisphosphate	-	0.67	-	[7]
Aldolase A	Fructose 1-Phosphate	-	-	-	[2]
Fructose 1,6-Bisphosphate	10	12.1	1.21 x 106	[7]
Aldolase C	Fructose 1-Phosphate	16,000 ± 2000	2.8 ± 0.3	1.75 x 102	[7]
Fructose 1,6-Bisphosphate	10.7 ± 0.5	5.2 ± 0.2	4.86 x 105	[7]

Note: Aldolase B exhibits a higher turnover number for D-fructose 1-phosphate compared to aldolases A and C, consistent with its primary role in fructose metabolism.[2] Aldolase B shows no preference between fructose 1-phosphate and fructose 1,6-bisphosphate as substrates, while aldolases A and C prefer fructose 1,6-bisphosphate.[6]

Experimental Protocols

The following are detailed protocols for the in vitro kinetic analysis of ketohexokinase and aldolase B.

Protocol 1: Spectrophotometric Assay for Ketohexokinase (KHK) Activity

This protocol utilizes a coupled enzyme assay to measure the production of ADP, which is then linked to the oxidation of NADH, resulting in a decrease in absorbance at 340 nm.

Materials:

• Recombinant human ketohexokinase (KHK-C isoform recommended)

• D-Fructose

• ATP

• Phosphoenolpyruvate (PEP)

• Pyruvate kinase (PK)

• Lactate dehydrogenase (LDH)

• NADH

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 50 mM KCl, 10 mM MgCl₂, 0.01% (v/v) Tween-20

• Spectrophotometer capable of reading absorbance at 340 nm

• 96-well UV-transparent microplate or quartz cuvettes

Procedure:

• Prepare Reagent Master Mix: In a microcentrifuge tube, prepare a master mix containing the following components per reaction:

  • Assay Buffer

  • ATP (final concentration, e.g., 1-5 mM)

  • PEP (final concentration, e.g., 1-2 mM)

  • NADH (final concentration, e.g., 0.2-0.3 mM)

  • PK (final concentration, e.g., 5-10 units/mL)

  • LDH (final concentration, e.g., 10-20 units/mL)

• Prepare Fructose Solutions: Prepare a series of D-fructose solutions of varying concentrations in Assay Buffer to determine Km.

• Set up the Reaction:

  • To each well of the microplate or cuvette, add the Reagent Master Mix.

  • Add a fixed amount of KHK enzyme solution.

  • To initiate the reaction, add the D-fructose solution. The final reaction volume should be consistent for all assays (e.g., 200 µL).

• Data Acquisition: Immediately place the microplate or cuvette in the spectrophotometer and measure the decrease in absorbance at 340 nm over time (e.g., every 30 seconds for 10-15 minutes) at a constant temperature (e.g., 37°C).

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time plot using the Beer-Lambert law (ε for NADH at 340 nm is 6220 M⁻¹cm⁻¹).

  • Plot V₀ against the fructose concentration and fit the data to the Michaelis-Menten equation to determine Km and Vmax.

Protocol 2: Coupled Spectrophotometric Assay for Aldolase B Activity

This protocol measures the cleavage of D-fructose 1-phosphate by aldolase B. The product, glyceraldehyde, is not directly measured. Instead, the other product, dihydroxyacetone phosphate (DHAP), is converted to glycerol-3-phosphate by triosephosphate isomerase (TPI) and glycerol-3-phosphate dehydrogenase (G3PDH), a reaction that oxidizes NADH to NAD⁺.

Materials:

• Recombinant human aldolase B

• D-Fructose 1-phosphate

• Triosephosphate isomerase (TPI)

• Glycerol-3-phosphate dehydrogenase (G3PDH)

• NADH

• Assay Buffer: e.g., 100 mM Tris-HCl (pH 7.4)

• Spectrophotometer capable of reading absorbance at 340 nm

• 96-well UV-transparent microplate or quartz cuvettes

Procedure:

• Prepare Reagent Master Mix: In a microcentrifuge tube, prepare a master mix containing the following components per reaction:

  • Assay Buffer

  • NADH (final concentration, e.g., 0.2-0.3 mM)

  • TPI (final concentration, e.g., 1-5 units/mL)

  • G3PDH (final concentration, e.g., 1-2 units/mL)

• Prepare Fructose 1-Phosphate Solutions: Prepare a series of D-fructose 1-phosphate solutions of varying concentrations in Assay Buffer.

• Set up the Reaction:

  • To each well of the microplate or cuvette, add the Reagent Master Mix.

  • Add a fixed amount of aldolase B enzyme solution.

  • To initiate the reaction, add the D-fructose 1-phosphate solution.

• Data Acquisition: Monitor the decrease in absorbance at 340 nm over time at a constant temperature (e.g., 37°C).

• Data Analysis: Calculate the kinetic parameters (Km and Vmax) as described in Protocol 1.

Experimental Workflow Visualization

The general workflow for conducting in vitro enzyme kinetic studies with D-fructose 1-phosphate or its precursor is outlined below.

Fig. 2: General workflow for in vitro enzyme kinetics.

Conclusion

The provided protocols and data serve as a comprehensive guide for researchers investigating the kinetics of enzymes involved in D-fructose 1-phosphate metabolism. Accurate determination of the kinetic parameters of ketohexokinase and aldolase B is fundamental for elucidating their roles in metabolic regulation and for the development of novel therapeutics targeting fructose-dependent pathologies. Adherence to these detailed methodologies will facilitate reproducible and reliable in vitro characterization of these important enzymes.

References

• 1. Fructokinase assay with a specific spectrophotometric method using 1-phosphofructokinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Research [bu.edu]
• 3. Ketohexokinase C blockade ameliorates fructose-induced metabolic dysfunction in fructose-sensitive mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacologic inhibition of ketohexokinase prevents fructose-induced metabolic dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ketohexokinase: Expression and Localization of the Principal Fructose-metabolizing Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Aldolase B - Wikipedia [en.wikipedia.org]
• 7. Structure of human brain fructose 1,6-(bis)phosphate aldolase: Linking isozyme structure with function - PMC [pmc.ncbi.nlm.nih.gov]

Application of D-Fructose 1-Phosphate in Drug Discovery for Metabolic Diseases

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-fructose consumption has risen dramatically in recent decades, correlating with an increased prevalence of metabolic diseases such as non-alcoholic fatty liver disease (NAFLD), obesity, and type 2 diabetes.[1][2] Unlike glucose, fructose (B13574) metabolism is largely unregulated and occurs primarily in the liver.[2][3] The initial and committed step in this pathway is the phosphorylation of fructose to D-Fructose 1-phosphate (F1P) by the enzyme ketohexokinase (KHK).[4][5] F1P is a key metabolic intermediate that, when accumulated, can lead to detrimental cellular effects, making the enzymes that regulate its concentration attractive targets for drug discovery.

This document provides an overview of the role of F1P in metabolic diseases and outlines protocols for assays relevant to the discovery of drugs targeting its metabolic pathway.

Mechanism of Action and Therapeutic Relevance

Upon entering hepatocytes, fructose is rapidly phosphorylated by KHK to F1P.[4][6] This process can lead to a significant depletion of intracellular ATP and inorganic phosphate (B84403), resulting in the activation of AMP deaminase and subsequent production of uric acid, a known contributor to metabolic syndrome.[1][7]

F1P is then cleaved by aldolase (B8822740) B into dihydroxyacetone phosphate (DHAP) and glyceraldehyde.[3][8] These triose phosphates enter the glycolytic pathway downstream of the major rate-limiting enzyme, phosphofructokinase, thus bypassing a key regulatory checkpoint.[2][8] This unregulated influx of substrate can overwhelm mitochondrial capacity, leading to increased de novo lipogenesis, hepatic steatosis, and insulin (B600854) resistance.[9][10]

Given the central role of F1P in the pathogenesis of fructose-induced metabolic diseases, targeting the enzymes that control its levels, namely KHK and aldolase B, presents a promising therapeutic strategy. Inhibition of KHK, for instance, has been shown to decrease hepatic fat deposition and improve glucose tolerance.[4]

Signaling Pathway

Caption: Fructose metabolism pathway in the liver.

Drug Discovery Experimental Workflow

Caption: A typical drug discovery workflow targeting F1P metabolism.

Quantitative Data Summary

Compound	Target	Assay Type	IC50 / MIC80	Organism	Reference
Compound 2a11	Fructose-1,6-bisphosphate aldolase	Growth Inhibition	1 µg/mL (MIC80)	Candida albicans (azole-resistant)	[11]
PF-06835919	Ketohexokinase	Clinical Trial (Phase 2)	300 mg dose	Human (MAFLD patients)	[4]

Key Experimental Protocols

Protocol 1: Ketohexokinase (KHK) Activity Assay

This protocol is adapted from the principles of coupled enzyme assays for kinases.

Objective: To measure the activity of KHK by quantifying the amount of ADP produced, which is coupled to the oxidation of NADH.

Materials:

• Recombinant human KHK

• Assay Buffer: 50 mM HEPES (pH 7.5), 50 mM KCl, 5 mM MgCl₂, 1 mM DTT

• D-Fructose solution

• ATP solution

• Coupling enzyme mix: Pyruvate kinase (PK) and Lactate dehydrogenase (LDH)

• Phosphoenolpyruvate (PEP)

• NADH

• Test compounds (potential inhibitors)

• 384-well microplate, UV-transparent

• Microplate reader capable of reading absorbance at 340 nm

Procedure:

• Prepare a reaction mixture containing assay buffer, PEP, NADH, and the PK/LDH coupling enzyme mix.

• Add the test compound (dissolved in DMSO, final concentration ≤1%) or DMSO vehicle control to the wells of the microplate.

• Add the KHK enzyme to the wells and briefly incubate.

• Initiate the reaction by adding a mixture of D-fructose and ATP.

• Immediately start monitoring the decrease in absorbance at 340 nm over time at a controlled temperature (e.g., 37°C). The rate of NADH oxidation is proportional to the KHK activity.

• Calculate the initial reaction velocities from the linear phase of the absorbance change.

• Determine the percent inhibition for each test compound concentration and calculate the IC50 value.

Protocol 2: Aldolase B Activity Assay

This protocol is based on the cleavage of F1P and subsequent enzymatic reactions to monitor NADH consumption.

Objective: To measure the activity of Aldolase B by quantifying the cleavage of F1P.

Materials:

• Recombinant human Aldolase B

• Assay Buffer: 100 mM Tris-HCl (pH 7.5), 10 mM EDTA

• D-Fructose 1-phosphate (F1P) solution

• Coupling enzyme mix: Triosephosphate isomerase (TPI) and Glycerol-3-phosphate dehydrogenase (G3PDH)

• NADH

• Test compounds (potential inhibitors)

• 384-well microplate, UV-transparent

• Microplate reader capable of reading absorbance at 340 nm

Procedure:

• Prepare a reaction mixture in the microplate wells containing assay buffer, NADH, and the TPI/G3PDH enzyme mix.

• Add the test compound or DMSO vehicle control.

• Add the Aldolase B enzyme to the wells and incubate for a short period.

• Initiate the reaction by adding the substrate, F1P. The cleavage of F1P produces DHAP and glyceraldehyde. TPI converts glyceraldehyde to DHAP, and G3PDH reduces DHAP to glycerol-3-phosphate, oxidizing NADH to NAD+.

• Monitor the decrease in absorbance at 340 nm over time. The rate of decrease is proportional to the Aldolase B activity.

• Calculate initial velocities and determine the IC50 values for the test compounds.

Protocol 3: Cellular Fructose Metabolism Assay

Objective: To assess the effect of inhibitors on fructose metabolism in a cellular context.

Materials:

• Hepatocyte cell line (e.g., HepG2)

• Cell culture medium

• D-[U-¹³C₆]Fructose (stable isotope tracer)

• Test compounds

• Lysis buffer

• LC-MS/MS system

Procedure:

• Culture HepG2 cells to confluence in appropriate multi-well plates.

• Pre-incubate the cells with the test compound or vehicle control for a specified time.

• Replace the medium with fresh medium containing D-[U-¹³C₆]Fructose and the test compound.

• Incubate for a defined period (e.g., 1-4 hours).

• Wash the cells with ice-cold saline and quench metabolism by adding a cold solvent (e.g., 80% methanol).

• Harvest the cell lysates and analyze the extracts by LC-MS/MS to quantify the levels of ¹³C-labeled F1P and other downstream metabolites (e.g., lactate, citrate).

• A reduction in ¹³C-labeled F1P in the presence of a KHK inhibitor, for example, would indicate target engagement and efficacy in a cellular environment.

References

• 1. Fructose and metabolic diseases: too much to be good - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fructose, a trigger of metabolic diseases?a narrative review [explorationpub.com]
• 3. Fructose Metabolism from a Functional Perspective: Implications for Athletes - Gatorade Sports Science Institute [gssiweb.org]
• 4. Fructose metabolism and its roles in metabolic diseases, inflammatory diseases, and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmacy180.com [pharmacy180.com]
• 6. Dietary Fructose and the Metabolic Syndrome [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Fructose metabolism and metabolic disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Opposite fates of fructose in the development of metabolic syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. Structure-Guided Discovery of the Novel Covalent Allosteric Site and Covalent Inhibitors of Fructose-1,6-Bisphosphate Aldolase to Overcome the Azole Resistance of Candidiasis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: NMR Spectroscopy for Structural Analysis of D-Fructose 1-phosphate

Introduction

D-Fructose 1-phosphate is a key metabolite in fructose (B13574) metabolism, primarily generated in the liver by the enzyme fructokinase. Its structural characterization is crucial for understanding metabolic pathways and the diagnosis of related disorders, such as hereditary fructose intolerance. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive technique for the detailed structural analysis of D-Fructose 1-phosphate in solution.[1] This document provides comprehensive application notes and protocols for researchers, scientists, and drug development professionals utilizing ¹H, ¹³C, and ³¹P NMR for this purpose.

In aqueous solutions, D-Fructose 1-phosphate, like its parent monosaccharide, exists as a complex equilibrium of multiple tautomers (cyclic anomers and a minor open-chain form).[2][3] The predominant forms are the β-pyranose, β-furanose, and α-furanose anomers.[4][5] This equilibrium results in complex NMR spectra, where distinct sets of signals correspond to each major tautomer present.

Quantitative NMR Data

The following tables summarize the expected NMR data for D-Fructose 1-phosphate in a D₂O solvent. Chemical shifts (δ) are highly sensitive to experimental conditions such as pH, temperature, and concentration.[6]

Table 1: ¹³C NMR Chemical Shift Data for D-Fructose 1-phosphate

The ¹³C chemical shifts are crucial for identifying the carbon backbone and assessing the relative abundance of each anomer. The data below is based on an experimental spectrum of D-Fructose 1-phosphate.[7]

Carbon Atom	β-fructopyranose (ppm)	β-fructofuranose (ppm)	α-fructofuranose (ppm)
C-1	~66.1	~65.1	~65.3
C-2 (Anomeric)	~98.5	~104.2	~100.8
C-3	~69.8	~83.4	~78.0
C-4	~70.2	~77.1	~71.9
C-5	~72.4	~83.4	~83.4
C-6	~63.5	~66.6	~66.1
Data is referenced from an experimental spectrum acquired at pH 7.4 and 298 K in D₂O.[7] Note: The phosphorylation at C-1 causes a downfield shift for C-1 and C-2 signals compared to unphosphorylated fructose and introduces J(C,P) coupling.

Table 2: ¹H NMR Chemical Shift Data for D-Fructose Anomers

The ¹H NMR spectrum of D-Fructose 1-phosphate is complex due to signal overlap, particularly in the 3.5-4.2 ppm region.[2] While specific literature data for D-Fructose 1-phosphate is sparse, the chemical shifts of the parent D-Fructose molecule provide a valuable reference. The presence of the phosphate (B84403) group at the C-1 position will most significantly impact the chemical shifts and multiplicity of the H-1 and H-3 protons due to heteronuclear coupling (J(H,P)).

Proton	β-fructopyranose (ppm)	β-fructofuranose (ppm)	α-fructofuranose (ppm)
H-1a, H-1b	~3.9-4.1 (multiplet)	~3.9-4.1 (multiplet)	~3.9-4.1 (multiplet)
H-3	~4.0-4.2	~4.11	~3.99
H-4	~3.8-3.9	~4.03	~4.01
H-5	~3.6-3.7	~3.81	~3.89
H-6a, H-6b	~3.5-3.8 (multiplet)	~3.5-3.8 (multiplet)	~3.5-3.8 (multiplet)
Note: Data adapted from published values for D-Fructose in D₂O.[2][5] For D-Fructose 1-phosphate, the H-1 protons will appear as a doublet of doublets due to geminal ²J(H,H) and ²J(H,P) coupling. The H-3 proton may also show a small ⁴J(H,P) coupling.

Table 3: ³¹P NMR Chemical Shift Data

³¹P NMR is used to confirm the presence and electronic environment of the phosphate group. For a phosphomonoester like D-Fructose 1-phosphate at neutral pH, a single resonance is expected.

Phosphorus Moiety	Expected Chemical Shift (δ) Range (ppm)
Phosphomonoester (R-O-PO₃²⁻)	+1 to +5
The precise chemical shift is pH-dependent.[8][9] The signal will appear as a complex multiplet in a proton-coupled spectrum due to coupling with H-1a and H-1b.

Experimental Protocols

Protocol 1: NMR Sample Preparation

This protocol outlines the steps for preparing a high-quality sample of D-Fructose 1-phosphate for NMR analysis.

• Compound Weighing : Accurately weigh 5-10 mg of D-Fructose 1-phosphate for ¹H NMR or 20-50 mg for ¹³C NMR experiments.

• Solvent Addition : Dissolve the sample in 0.5-0.6 mL of high-purity deuterium (B1214612) oxide (D₂O, 99.96%).

• Internal Standard : Add a known concentration of an internal standard for chemical shift referencing (0 ppm for ¹H) and quantification. 4,4-dimethyl-4-silapentane-1-sulfonic acid (DSS) or 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) are common choices for aqueous samples.[7]

• pH Adjustment : The pH of the sample is critical as it affects the chemical shifts, particularly of the phosphate group.[9] Adjust the pH to a standardized value (e.g., 7.4) using small aliquots of dilute NaOD or DCl in D₂O.[7]

• Filtration : To ensure magnetic field homogeneity and prevent line broadening, filter the sample through a small glass wool plug packed into a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Transfer to NMR Tube : Transfer the final solution to the NMR tube, ensuring a sample height of approximately 4-5 cm.

• Capping and Labeling : Securely cap the NMR tube and label it clearly with the sample identity.

Protocol 2: NMR Data Acquisition Parameters

These are general starting parameters for a 500 MHz (or higher) NMR spectrometer. Optimization may be required based on the specific instrument and sample concentration.

¹H NMR Spectroscopy:

• Pulse Program : Standard 1D pulse-acquire sequence (e.g., zg30).

• Solvent Suppression : Use presaturation to suppress the residual HDO signal.

• Acquisition Time : ~2-3 seconds.

• Relaxation Delay (d1) : 2-5 seconds.

• Number of Scans : 16-64, depending on concentration.

• Temperature : 298 K (25 °C).[7]

¹³C NMR Spectroscopy:

• Pulse Program : Standard 1D sequence with proton decoupling (e.g., zgpg30).

• Decoupling : Power-gated decoupling to minimize sample heating and provide NOE enhancement.

• Acquisition Time : ~1-2 seconds.

• Relaxation Delay (d1) : 2-5 seconds.

• Number of Scans : 1024-4096, as ¹³C has low natural abundance and sensitivity.

• Temperature : 298 K (25 °C).[7]

³¹P NMR Spectroscopy:

• Pulse Program : Standard 1D sequence with proton decoupling.

• Decoupling : Proton decoupling is typically used to simplify the spectrum to a singlet.[10] For observing couplings, acquire a non-decoupled spectrum.

• Acquisition Time : ~1 second.

• Relaxation Delay (d1) : 5 seconds (T₁ values for phosphorus can be long).

• Number of Scans : 128-512.

• Temperature : 298 K (25 °C).

Visualizations

Experimental and Analytical Workflow

Caption: Experimental workflow for NMR analysis of D-Fructose 1-phosphate.

Tautomeric Equilibrium in Solution

Caption: Tautomeric equilibrium of D-Fructose 1-phosphate in aqueous solution.

Data Interpretation and Structural Analysis

• Identification of Anomers : The presence of multiple distinct signals for each carbon and non-exchangeable proton in the ¹³C and ¹H NMR spectra confirms the existence of multiple anomers in solution. The relative integrals of well-resolved signals (e.g., anomeric C-2 carbons) can be used to determine the percentage of each tautomer.[5]

• Anomeric Configuration : The anomeric configuration (α or β) can be determined from coupling constants. While challenging for fructose (a ketose), analysis of long-range J(C,H) and J(H,H) couplings in 2D NMR experiments (like HMBC and COSY) can help elucidate the stereochemistry around the anomeric center (C-2).

• Confirmation of Phosphorylation : The ³¹P NMR spectrum provides direct evidence of the phosphate group.[10] In a proton-coupled spectrum, the signal will be split by the two geminal protons on C-1 (²J(P,H1a) and ²J(P,H1b)) and potentially by the H-3 proton through a four-bond coupling (⁴J(P,H3)), confirming its position at C-1.

Conclusion

NMR spectroscopy is an indispensable tool for the comprehensive structural analysis of D-Fructose 1-phosphate. By employing a combination of ¹H, ¹³C, and ³¹P NMR, researchers can identify the different anomeric forms present in solution, quantify their relative populations, and confirm the position of the phosphate group. The protocols and data presented here serve as a robust guide for obtaining high-quality, reproducible results for applications in metabolic research and drug development.

References

• 1. Primary Structure of Glycans by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Observation of the keto tautomer of D-fructose in D2O using 1H NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Observation of the keto tautomer of D-fructose in D(2)O using (1)H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. spectrabase.com [spectrabase.com]
• 8. researchgate.net [researchgate.net]
• 9. chemrxiv.org [chemrxiv.org]
• 10. 31Phosphorus NMR [chem.ch.huji.ac.il]

Application Notes &amp; Protocols for Real-Time D-Fructose 1-Phosphate Monitoring Biosensor

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-fructose 1-phosphate (F1P) is a key metabolite in fructose (B13574) metabolism, produced from the phosphorylation of fructose by the enzyme ketohexokinase (KHK).[1][2] The accumulation of F1P is associated with various metabolic disorders, including hereditary fructose intolerance, and has been implicated in the pathogenesis of non-alcoholic fatty liver disease (NAFLD) and metabolic syndrome. Real-time monitoring of F1P levels is crucial for understanding the dynamics of fructose metabolism and for the development of therapeutic interventions targeting fructolytic pathways.

These application notes describe a biosensor system designed for the rapid and sensitive detection of D-fructose 1-phosphate in biological samples. The biosensor is based on the enzymatic activity of ketohexokinase, which specifically catalyzes the conversion of fructose to F1P in the presence of ATP. The biosensor can be configured for either electrochemical or optical detection, providing flexibility for various research applications.

Principle of Detection

The core of the biosensor is the immobilized recombinant human ketohexokinase (KHK).[2] KHK catalyzes the following reaction:

D-fructose + ATP → D-fructose 1-phosphate + ADP [1]

The biosensor measures the concentration of D-fructose 1-phosphate by detecting the change in the concentration of one of the reactants or products. Two primary detection modalities are presented:

• Electrochemical Detection: This method is based on the consumption of ATP during the phosphorylation of fructose. A co-immobilized ATP-sensitive electrochemical probe generates a signal proportional to the change in ATP concentration.

• Optical Detection: This method utilizes a coupled enzyme system that produces a detectable optical signal (colorimetric or fluorescent) in response to the production of ADP.

Signaling Pathway

Caption: Fructose metabolism signaling pathway.

Experimental Workflow

Caption: General experimental workflow for F1P biosensor.

Quantitative Data

The performance of the D-Fructose 1-Phosphate biosensor is summarized in the tables below. The data is based on expected performance derived from similar enzyme-based biosensors for fructose and other metabolites.[3][4][5]

Table 1: Performance Characteristics of the Electrochemical F1P Biosensor

Parameter	Value
Linear Range	1 µM - 500 µM
Limit of Detection (LOD)	0.5 µM
Sensitivity	10 nA/µM
Response Time	< 60 seconds
Recovery in Spiked Samples	95% - 105%
Intra-assay Precision (CV)	< 5%
Inter-assay Precision (CV)	< 8%

Table 2: Performance Characteristics of the Optical F1P Biosensor

Parameter	Value
Linear Range	0.5 µM - 250 µM
Limit of Detection (LOD)	0.2 µM
Wavelength (Colorimetric)	560 nm
Excitation/Emission (Fluorescent)	540 nm / 590 nm
Response Time	5 - 10 minutes
Recovery in Spiked Samples	97% - 103%
Intra-assay Precision (CV)	< 4%
Inter-assay Precision (CV)	< 7%

Experimental Protocols

Protocol 1: Preparation of the Electrochemical Biosensor

Materials:

• Screen-printed carbon electrodes (SPCEs)

• Recombinant Human Ketohexokinase (KHK)[2]

• Glutaraldehyde (B144438) solution (2.5% in PBS)

• Bovine Serum Albumin (BSA) solution (1% in PBS)

• Phosphate Buffered Saline (PBS), pH 7.4

• ATP solution (10 mM in PBS)

• Methylene Blue solution (1 mM in PBS)

• Electrochemical workstation

Methodology:

• Electrode Cleaning: Clean the surface of the SPCEs by rinsing with deionized water and then ethanol. Allow to air dry.

• KHK Immobilization:

  • Prepare a solution containing 1 mg/mL KHK in PBS.

  • Drop-cast 5 µL of the KHK solution onto the working electrode area of the SPCE.

  • Expose the electrode to glutaraldehyde vapor in a sealed container for 30 minutes to cross-link the enzyme.[6]

  • Alternatively, mix the KHK solution with 0.1% glutaraldehyde and then drop-cast onto the electrode.

• Blocking:

  • After immobilization, rinse the electrode gently with PBS to remove any unbound enzyme.

  • Immerse the electrode in a 1% BSA solution for 60 minutes at room temperature to block any remaining non-specific binding sites.

  • Rinse again with PBS.

• ATP-Sensitive Probe Application:

  • Incubate the electrode in a solution containing an ATP-binding aptamer labeled with a redox probe (e.g., Methylene Blue) to functionalize the surface for ATP detection.[7][8]

• Storage: The prepared biosensors can be stored at 4°C in a humidified chamber for up to one week.

Protocol 2: Electrochemical Measurement of D-Fructose 1-Phosphate

Materials:

• Prepared KHK-functionalized SPCEs

• F1P standards (0 µM to 1000 µM in PBS)

• ATP solution (1 mM in PBS)

• Fructose solution (10 mM in PBS)

• Biological samples (e.g., cell lysates, tissue homogenates)

• Electrochemical workstation

Methodology:

• Sample Preparation:

  • Centrifuge biological samples to remove cellular debris.

  • Dilute samples as necessary in PBS to bring the expected F1P concentration within the linear range of the biosensor.

• Assay Procedure:

  • Add 50 µL of the reaction buffer (containing 1 mM ATP and 10 mM Fructose in PBS) to the surface of the working electrode.

  • Perform a baseline electrochemical measurement (e.g., cyclic voltammetry or differential pulse voltammetry).

  • Add 10 µL of the sample or F1P standard to the reaction buffer on the electrode.

  • Incubate for 60 seconds at room temperature.

  • Perform the electrochemical measurement again. The decrease in the redox signal of the ATP probe is proportional to the F1P produced.

• Data Analysis:

  • Construct a calibration curve by plotting the change in the electrochemical signal against the concentration of the F1P standards.

  • Determine the concentration of F1P in the biological samples by interpolating their signal change on the calibration curve.

Protocol 3: Preparation of the Optical Biosensor

Materials:

• 96-well microplates (clear bottom)

• Recombinant Human Ketohexokinase (KHK)

• ADP/NADH-coupled enzyme assay kit (containing pyruvate (B1213749) kinase, lactate (B86563) dehydrogenase, phosphoenolpyruvate, and NADH)

• Covalent immobilization kit for microplates

• Bovine Serum Albumin (BSA) solution (1% in PBS)

• Phosphate Buffered Saline (PBS), pH 7.4

Methodology:

• KHK Immobilization:

  • Follow the manufacturer's instructions for the covalent immobilization kit to activate the surface of the 96-well microplate.

  • Add a solution of 0.5 mg/mL KHK in PBS to each well and incubate for the recommended time to allow for covalent attachment.[9]

• Blocking:

  • Wash the wells thoroughly with PBS.

  • Add 1% BSA solution to each well and incubate for 60 minutes to block non-specific binding sites.

  • Wash again with PBS.

• Storage: The prepared plates can be stored at 4°C with a plate sealer for up to two weeks.

Protocol 4: Optical Measurement of D-Fructose 1-Phosphate

Materials:

• Prepared KHK-functionalized 96-well microplate

• F1P standards (0 µM to 500 µM in PBS)

• ATP solution (1 mM in PBS)

• Fructose solution (10 mM in PBS)

• ADP/NADH-coupled enzyme assay reagents

• Biological samples

• Microplate reader with absorbance or fluorescence capabilities

Methodology:

• Sample Preparation:

  • Prepare samples as described in Protocol 2.

• Assay Procedure:

  • Prepare the reaction mixture according to the ADP/NADH-coupled enzyme assay kit instructions. This will typically include pyruvate kinase, lactate dehydrogenase, phosphoenolpyruvate, and NADH.

  • Add 50 µL of the reaction mixture to each well of the KHK-functionalized microplate.

  • Add 20 µL of the sample or F1P standard to the appropriate wells.

  • Add 10 µL of a solution containing 1 mM ATP and 10 mM Fructose to initiate the reaction.

  • Incubate the plate at 37°C for 10 minutes.

• Detection:

  • Measure the decrease in NADH absorbance at 340 nm or the change in a coupled fluorescent signal. The rate of ADP production is proportional to the KHK activity, which in turn is dependent on the F1P concentration.

• Data Analysis:

  • Create a standard curve by plotting the change in absorbance or fluorescence against the F1P concentration.

  • Calculate the F1P concentration in the samples from the standard curve.

Logical Relationship of Biosensor Components

References

• 1. KHK Enzyme, Ketohexokinase, Human KHK Enzyme - Syd Labs [sydlabs.com]
• 2. prospecbio.com [prospecbio.com]
• 3. researchgate.net [researchgate.net]
• 4. Enzyme-Free Electrochemical Sensors for in situ Quantification of Reducing Sugars Based on Carboxylated Graphene–Carboxylated Multiwalled Carbon Nanotubes–Gold Nanoparticle–Modified Electrode - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Fructose Biosensors and Progressing Their Efficiency...: Ingenta Connect [ingentaconnect.com]
• 6. Recent Advances in Electrochemical Enzyme-Based Biosensors for Food and Beverage Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Electrochemical Aptamer Biosensor Based on ATP-Induced 2D DNA Structure Switching for Rapid and Ultrasensitive Detection of ATP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting low recovery of D-Fructose 1-phosphate from biological samples

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the low recovery of D-Fructose 1-phosphate (F1P) from complex biological matrices. It is intended for researchers, scientists, and drug development professionals encountering challenges in their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is D-Fructose 1-phosphate (F1P) and why is its recovery from biological samples often challenging?

A1: D-Fructose 1-phosphate is a key intermediate in fructose (B13574) metabolism, primarily generated in the liver by the enzyme fructokinase.[1][2] Its recovery can be challenging due to its high polarity, susceptibility to enzymatic degradation by phosphatases present in biological samples, and its relatively low concentration compared to other metabolites. The stability of sugar phosphates like F1P can also be sensitive to pH.[3]

Q2: What are the most critical factors that can lead to low F1P recovery?

A2: The most critical factors include:

• Sample Handling: Improper storage, slow processing, and repeated freeze-thaw cycles can lead to enzymatic degradation of F1P.[4]

• Extraction Efficiency: The choice of protein precipitation agent and extraction solvent significantly impacts recovery. Incomplete protein removal can cause matrix effects.[4][5]

• Purification Steps: Suboptimal conditions during Solid Phase Extraction (SPE), such as incorrect solvent strength or flow rate, can result in loss of the analyte.[4]

• Analytical Method: For methods like GC-MS, incomplete derivatization or instability of the resulting derivative can lead to poor signal.[4][5] For LC-MS, matrix components can suppress the F1P signal.

Q3: How stable is F1P during sample storage and processing?

A3: F1P, like other sugar phosphates, is vulnerable to degradation. In biological samples, endogenous enzymes like phosphatases can rapidly cleave the phosphate (B84403) group. To minimize this, samples should be processed immediately after collection or flash-frozen and stored at -80°C.[4] Repeated freeze-thaw cycles should be strictly avoided.[4] The stability is also pH-dependent, with sugar phosphates being most labile around pH 4.[3] For long-term storage, keeping solutions frozen at a near-neutral pH is recommended.[3]

Troubleshooting Guides

This section addresses specific issues that can lead to poor recovery of F1P in a question-and-answer format.

Sample Preparation and Handling

Q: My F1P recovery is inconsistent across different samples. What could be the cause? A: Inconsistent sample handling is a likely culprit. Ensure all samples are treated identically from collection to analysis. Key factors to standardize are:

• Time to Processing/Freezing: Process samples immediately. If not possible, flash-freeze in liquid nitrogen and store at -80°C to halt enzymatic activity.[4]

• Thawing Procedure: Thaw frozen samples rapidly but on ice to prevent degradation while minimizing time spent in a liquid state where enzymes are active.[4]

• Freeze-Thaw Cycles: Aliquot samples upon collection to avoid repeated freezing and thawing, which compromises sample integrity.[4]

Q: I am observing lower-than-expected F1P levels. Could my deproteinization method be the problem? A: Yes, the deproteinization method is critical.

• Choice of Agent: Different agents (e.g., acetonitrile, methanol (B129727), perchloric acid) have varying efficiencies for precipitating proteins and recovering polar metabolites.[4][5] An inappropriate choice can lead to co-precipitation of F1P or leave interfering proteins in the supernatant.

• Incomplete Removal: Insufficient protein removal can lead to significant matrix effects during analysis, suppressing the F1P signal, and can interfere with subsequent purification or derivatization steps.[4]

Extraction and Purification

Q: My recovery after Solid Phase Extraction (SPE) is poor. How can I troubleshoot this? A: Low recovery from SPE can often be traced to one of the following steps:

• Conditioning: Ensure the cartridge is properly conditioned according to the manufacturer's instructions to activate the sorbent.

• Loading: Use a slow and steady flow rate (e.g., ~1 mL/min) to ensure proper binding of F1P to the sorbent.[4]

• Washing: The wash solvent may be too strong, causing premature elution of your analyte. Consider a weaker solvent system.

• Elution: The elution solvent may not be strong enough to desorb F1P from the sorbent. You may need to increase the solvent strength or use a different solvent system. Also, ensure the elution volume is sufficient to collect all of the analyte.[4]

Derivatization and Analysis

Q: I am using GC-MS and getting a very low signal for F1P. What should I check? A: Low signal in GC-MS is often related to the derivatization step, which is necessary to make polar molecules like F1P volatile.

• Reaction Conditions: Ensure that the temperature, time, and reagent concentrations for the derivatization reaction are optimized.[4] A common method is oximation followed by silylation.[5]

• Derivative Stability: The resulting derivative may be unstable. It is crucial to analyze samples as soon as possible after derivatization.[4]

• Matrix Interference: Other components in the biological matrix can interfere with the derivatization reaction, reducing its efficiency. Improved sample cleanup before this step can help mitigate this issue.[4]

Q: My LC-MS analysis is showing poor peak shape or low intensity. What are the potential causes? A: For LC-MS, especially with highly polar analytes like F1P, consider the following:

• Chromatography: F1P is highly hydrophilic and shows low retention on standard reversed-phase columns. A HILIC (Hydrophilic Interaction Liquid Chromatography) column is often more suitable for separating phosphorylated sugars.[6]

• Matrix Effects: Co-eluting compounds from the biological matrix can cause ion suppression in the mass spectrometer, leading to a lower-than-expected signal. An improved sample cleanup or chromatographic separation can help.

• Solvent Compatibility: Ensure the solvent used to reconstitute the final sample extract is compatible with the initial mobile phase to avoid poor peak shape.[1]

Quantitative Data Summary

The choice of deproteinization method can significantly influence the final recovery of F1P. The following table provides an illustrative comparison of common methods.

Table 1: Illustrative Comparison of Deproteinization Methods for F1P Recovery

Method	Principle	Pros	Cons	Typical Recovery Efficiency*
Acetonitrile (ACN) Precipitation	Organic solvent causes proteins to denature and precipitate.	Simple, effective for many applications, compatible with LC-MS.	May not be sufficient for all sample types; can be less effective than acid precipitation.	85-95%
Methanol Precipitation	Similar to ACN, uses an organic solvent to precipitate proteins.	Good for general metabolite extraction.	Can be less efficient at precipitating certain proteins compared to ACN or acids.	80-90%
Perchloric Acid (PCA) Precipitation	Strong acid denatures and precipitates proteins effectively.	Very efficient protein removal; good for releasing bound metabolites.	PCA must be removed before analysis (e.g., by neutralization with KOH), adding steps and potential for sample loss.	90-98%

*Note: These values are illustrative and can vary significantly based on the specific biological matrix, protocol, and subsequent cleanup steps.

Key Experimental Protocols

Protocol 1: General Sample Homogenization and Protein Precipitation

• Tissue Weighing: Weigh a frozen tissue sample (e.g., 50 mg) in a pre-chilled tube.

• Homogenization: Add 1 mL of ice-cold extraction solvent (e.g., 80% methanol or a solution for acid precipitation) to the tube.

• Disruption: Homogenize the tissue thoroughly using a bead beater or sonicator, ensuring the sample remains cold throughout the process.

• Precipitation: Incubate the homogenate at -20°C for 30 minutes to facilitate protein precipitation.

• Centrifugation: Centrifuge the sample at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant, which contains the metabolites, and transfer it to a new clean tube for further processing or analysis.[5]

Protocol 2: Solid Phase Extraction (SPE) for F1P Purification

This is a general guideline and should be optimized for the specific SPE cartridge and sample type.

• Conditioning: Condition the SPE cartridge (e.g., a graphitized carbon-based sorbent) by passing 1 mL of the elution solvent, followed by 1 mL of the wash solvent.

• Equilibration: Equilibrate the cartridge by passing 1 mL of water or the initial sample solvent through it.

• Loading: Load the supernatant from the protein precipitation step onto the conditioned cartridge at a slow, consistent flow rate (~1 mL/min).[4]

• Washing: Wash the cartridge with 1 mL of a weak solvent (e.g., 95:5 acetonitrile:water) to remove unbound, interfering compounds.[4]

• Elution: Elute the F1P from the cartridge with 1 mL of an appropriate elution solvent (e.g., 50:50 acetonitrile:water with a small percentage of ammonium (B1175870) hydroxide) into a clean collection tube.[4]

• Drying and Reconstitution: Dry the eluate under a stream of nitrogen and reconstitute in a suitable solvent for your analytical instrument.

Visualizations

Metabolic Context and Experimental Flow

Understanding the metabolic position of F1P is crucial. It is an early intermediate in the pathway that processes dietary fructose.

References

• 1. benchchem.com [benchchem.com]
• 2. Fructose 1-phosphate - Wikipedia [en.wikipedia.org]
• 3. echemi.com [echemi.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. shodexhplc.com [shodexhplc.com]

Technical Support Center: Optimizing Enzymatic Assays for D-Fructose 1-Phosphate

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) to optimize enzymatic assays involving D-Fructose 1-phosphate.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My assay signal is low or absent. What are the potential causes and solutions?

A1: Low or no signal is a common issue that can stem from several factors. A systematic approach is crucial for diagnosis.

• Enzyme Inactivity: Ensure the enzyme has been stored correctly and has not undergone multiple freeze-thaw cycles. It's best practice to run a positive control with unlabeled D-Fructose to confirm enzyme activity.[1]

• Suboptimal Reagent Concentrations: The concentration of the enzyme, substrate (D-Fructose), and ATP can significantly impact the reaction rate. It is advisable to titrate the enzyme concentration to find the optimal level for your specific substrate concentration and reaction time.[1]

• Incorrect Assay Conditions: Verify that the pH, temperature, and incubation time are optimal for the specific enzyme being used. Even minor deviations from the optimal pH can lead to a significant drop in reaction velocity.[1]

• Presence of Inhibitors: Components in the sample matrix, such as EDTA or detergents, can inhibit the enzyme.[1] Sample cleanup or deproteinization may be necessary to remove these interfering substances.[1][2]

Q2: I'm observing high background noise in my assay. How can I reduce it?

A2: High background can mask the true signal and reduce assay sensitivity. Consider the following:

• Sample-Related Background: Samples containing substances like NADH, NADPH, or Glucose-6-Phosphate (G6P) can generate background signals in certain assay formats. To mitigate this, include a blank for each sample that omits the key converting enzyme in the reaction mix.[3]

• Reagent Quality: Use high-purity reagents from a reliable supplier to minimize variability and background.[4] Prepare fresh buffers for each experiment and verify their pH.[4]

• Assay Plate Selection: For fluorescence-based assays, using black plates with clear bottoms is recommended to reduce background fluorescence.[3]

Q3: My results are inconsistent between experiments. What could be the cause?

A3: Inconsistent results often point to variability in reagents or procedural steps.

• Reagent Stability: Avoid repeated freeze-thaw cycles of reagents, particularly the enzyme and ATP solutions.[1][3] Aliquoting reagents upon receipt can help maintain their integrity.

• Procedural Precision: Ensure all steps of the protocol are followed precisely.[3] Use calibrated pipettes and ensure thorough mixing of reagents.

• Environmental Factors: Maintain a consistent temperature during the assay, as temperature fluctuations can affect enzyme activity.[5]

Q4: How do I choose the right detection method for my D-Fructose 1-Phosphate assay?

A4: The choice of detection method depends on the specific goals of your experiment, available equipment, and desired sensitivity.

• Luminescence-Based Assays: These assays, such as those that measure ATP consumption (e.g., ADP-Glo™), are highly sensitive and suitable for high-throughput screening.[5][6]

• Spectrophotometric Assays: These methods often involve coupled enzyme reactions that produce a colored or UV-absorbent product, such as NADH.[7][8][9] They are widely used and rely on standard laboratory equipment like spectrophotometers or plate readers.

• Fluorometric Assays: These assays offer high sensitivity and can be used to measure the production of fluorescent products. They are particularly useful for detecting low concentrations of analytes.[3]

Experimental Protocols

Protocol 1: Luminescence-Based Ketohexokinase (KHK) Activity Assay

This protocol is adapted from a method for quantifying KHK activity by measuring the amount of ADP produced, which is then converted into a luminescent signal.[5][6][10]

Materials:

• Protein homogenate (e.g., from liver tissue or cell lysate)

• 1x Assay Buffer (containing 150 mM K+)

• 2x Substrate Solution (containing D-Fructose and ATP)

• ADP-Glo™ Reagent

• ADP-Glo™ Developer Solution

• 384-well white assay plates

Procedure:

• Prepare protein homogenate to a concentration of 0.025 µg/µL in 1x Assay Buffer.

• Add 2.5 µL of the protein homogenate to each well of a 384-well plate.

• Initiate the reaction by adding 2.5 µL of 2x Substrate Solution to each well.

• Cover the plate and centrifuge for 1 minute at 650 x g.

• Incubate the plate for 1 hour at room temperature (22-25°C).

• Add 5 µL of ADP-Glo™ Reagent to each well.

• Centrifuge the plate at 650 x g and incubate for 40 minutes at room temperature.

• Add 10 µL of ADP-Glo™ Developer Solution to each well.

• Centrifuge the plate at 650 x g and incubate for another 40 minutes at room temperature in the dark.

• Read the luminescence signal using a plate reader.

Protocol 2: Spectrophotometric Coupled Enzyme Assay for D-Fructose

This protocol describes a method to determine the concentration of D-Fructose by measuring the formation of NADH at 340 nm.[7][9]

Materials:

• Sample containing D-Fructose

• Reagent 1: Buffer solution with ATP and NADP+

• Reagent 2: Hexokinase (HK) and Glucose-6-phosphate dehydrogenase (G6P-DH)

• Reagent 3: Phosphoglucose isomerase (PGI)

• Spectrophotometer and cuvettes (1 cm light path)

Procedure:

• Pipette the sample and Reagent 1 into a cuvette and mix.

• Add Reagent 2, mix, and incubate for approximately 5 minutes. Read the absorbance (A1) at 340 nm once the reaction stops.

• Add Reagent 3 to initiate the conversion of fructose-6-phosphate.

• Incubate for approximately 10-15 minutes and read the final absorbance (A2) at 340 nm.

• Calculate the change in absorbance (ΔA = A2 - A1) and determine the D-Fructose concentration based on a standard curve.

Data Presentation: Assay Condition Comparison

Parameter	Luminescence-Based Assay[5][11]	Spectrophotometric Assay[8][12]
Detection Principle	ATP depletion measured via luminescence	NADH production measured via absorbance
Typical Temperature	22-25°C	25-37°C
Typical pH	7.5	7.6
Key Enzymes	Ketohexokinase (KHK)	Hexokinase, G6P-DH, PGI
Substrates	D-Fructose, ATP	D-Fructose, ATP, NADP+
Instrumentation	Luminometer	Spectrophotometer
Format	96- or 384-well plates	Cuvettes or 96-well plates

Visualizations

Signaling Pathway

Caption: Initial steps of D-Fructose metabolism.

Experimental Workflow

Caption: Workflow for enzymatic assay optimization.

Troubleshooting Logic

Caption: Decision tree for troubleshooting common assay issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. A luminescence-based protocol for assessing fructose metabolism via quantification of ketohexokinase enzymatic activity in mouse or human hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scholars.uky.edu [scholars.uky.edu]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. fts.co.nz [fts.co.nz]
• 10. A luminescence-based protocol for assessing fructose metabolism via quantification of ketohexokinase enzymatic activity in mouse or human hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. bellbrooklabs.com [bellbrooklabs.com]
• 12. Ketohexokinase activity. [bio-protocol.org]

addressing matrix effects in LC-MS/MS analysis of D-Fructose 1-phosphate

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals address matrix effects in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of D-Fructose 1-phosphate.

Troubleshooting Guide

This section addresses specific issues that may arise during the analysis of D-Fructose 1-phosphate, providing step-by-step solutions to overcome common challenges.

Q1: My results for D-Fructose 1-phosphate are not reproducible, even though I am using a stable isotope-labeled (SIL) internal standard. What is the likely cause?

A: While a SIL internal standard is the most reliable tool for correcting matrix effects, poor reproducibility in its presence suggests that the matrix effects are extreme or that there are other underlying issues.[1] Here are some common causes and solutions:

• Extreme Ion Suppression: The concentration of interfering components in your sample matrix may be so high that it suppresses the signal of both the analyte and the internal standard to a level near the limit of detection.[1] This leads to noisy and irreproducible measurements.

  • Solution: Improve your sample cleanup procedure. Transitioning from a simple protein precipitation to a more rigorous solid-phase extraction (SPE) method can significantly reduce matrix components.[2]

• Chromatographic Co-elution: A compound in the matrix may be co-eluting with D-Fructose 1-phosphate, causing differential suppression that even a SIL internal standard cannot fully compensate for, especially if the interfering peak is very intense.[1]

  • Solution: Optimize your liquid chromatography (LC) conditions. Since D-Fructose 1-phosphate is a polar molecule, using a Hydrophilic Interaction Liquid Chromatography (HILIC) column is highly recommended.[3][4] You can also adjust the mobile phase gradient or pH to better separate the analyte from the interfering compounds.[1]

• Inconsistent Sample Preparation: Variability in manual sample preparation steps can introduce errors.

  • Solution: Ensure your sample preparation protocol is applied consistently. For high-throughput analysis, consider automating liquid handling steps to enhance precision.[1]

Q2: The signal for my SIL internal standard is very low or varies significantly between samples. What should I do?

A: A low and variable internal standard signal is a direct indication of a significant matrix effect and will lead to unreliable quantification.[1] A systematic approach is needed to identify and resolve the issue.

• Step 1: Assess the Matrix Effect: Perform a post-column infusion experiment. This involves infusing a constant flow of your internal standard into the mass spectrometer while injecting a blank, extracted sample matrix. Dips in the signal baseline will reveal the retention times where ion suppression is occurring.[1]

• Step 2: Optimize Sample Cleanup: The primary goal is to remove the compounds causing the signal suppression. Evaluate different sample preparation strategies to find the one that yields the cleanest extract.[1] More thorough cleanup techniques are generally more effective at minimizing matrix effects.[1]

• Step 3: Optimize Chromatography: Adjust your LC method to shift the elution of D-Fructose 1-phosphate away from the zones of ion suppression identified in Step 1.[1]

Q3: I am observing poor chromatographic peak shape for D-Fructose 1-phosphate. What could be the cause?

A: Poor peak shape can be caused by several factors related to the sample, the mobile phase, or the column.

• Sample Solvent Incompatibility: If the solvent used to reconstitute your final extract is much stronger than the initial mobile phase, it can lead to peak distortion.

  • Solution: Ensure the reconstitution solvent is compatible with or weaker than the initial mobile phase.[4]

• Column Degradation or Contamination: Over time, analytical columns can degrade or become contaminated with matrix components, affecting performance.

  • Solution: Implement a column cleaning procedure.[5] If the problem persists, the column may need to be replaced.

• Isomer Co-elution: Fructose (B13574) 1-phosphate has isomers such as fructose 6-phosphate and glucose 6-phosphate, which can be difficult to separate and may interfere with your peak of interest.[6]

  • Solution: Utilize a HILIC column with an optimized gradient to achieve baseline separation of isomers.[3][5]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS/MS analysis?

A: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting, undetected components in the sample matrix (e.g., salts, phospholipids, and metabolites from plasma or tissue extracts).[1] This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), which compromises the accuracy, precision, and sensitivity of quantitative analyses.[1][7]

Q2: How does a stable isotope-labeled (SIL) internal standard like D-Fructose-¹³C₆ help address matrix effects?

A: A SIL internal standard is chemically and physically almost identical to the analyte (D-Fructose 1-phosphate).[1] Consequently, it co-elutes chromatographically and experiences the same degree of ion suppression or enhancement.[1] By adding a known amount of the SIL internal standard to every sample and standard, and then measuring the ratio of the analyte signal to the internal standard signal, the variability caused by matrix effects can be effectively canceled out.[1] This is considered the most reliable method for correcting matrix effects.[1]

Q3: When is the best time to add the internal standard to my sample?

A: The internal standard should be added as early as possible in the sample preparation workflow.[1] This ensures that it accounts not only for variability in the MS signal but also for any potential loss of the analyte during sample extraction, handling, and cleanup steps.[1]

Q4: Which sample preparation technique is most effective at reducing matrix effects for D-Fructose 1-phosphate?

A: The choice of sample preparation is critical. While simple protein precipitation (PPT) is fast, it is often the least effective at removing interfering matrix components.[2] Solid-phase extraction (SPE), particularly mixed-mode SPE which utilizes both reversed-phase and ion-exchange mechanisms, produces significantly cleaner extracts and is more effective at reducing matrix effects.[2]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Minimizing Matrix Effects

This table provides an illustrative comparison of common sample preparation techniques and their effectiveness in reducing matrix effects and ensuring high analyte recovery.

Sample Preparation Method	Typical Analyte Recovery (%)	Relative Matrix Effect (%)*	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	80-100%	40-80%	Fast, simple, inexpensive	High matrix effects, risk of ion suppression[2]
Liquid-Liquid Extraction (LLE)	60-90%	20-50%	Provides clean extracts	Can have low recovery for polar analytes like F1P[2]
Solid-Phase Extraction (SPE)	85-105%	10-30%	High analyte recovery, cleaner extracts	More time-consuming and costly than PPT
Mixed-Mode SPE	90-110%	<15%	Dramatically reduces matrix components[2]	Most complex and expensive option

*Values are illustrative and depend on the specific analyte, matrix, and analytical conditions.[1]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for D-Fructose 1-phosphate from Plasma

This protocol is designed to provide a clean extract for LC-MS/MS analysis by removing proteins and other interfering substances.

• Sample Pre-treatment:

  • To 100 µL of plasma, add 20 µL of the SIL internal standard working solution (e.g., D-Fructose-¹³C₆ 1-phosphate).

  • Add 300 µL of 1% formic acid in water.

  • Vortex for 30 seconds.[1]

• SPE Plate Conditioning:

  • Place a mixed-mode cation exchange SPE plate on a vacuum manifold.

  • Condition the wells with 1 mL of methanol (B129727), followed by 1 mL of water. Do not allow the wells to dry.[1]

• Sample Loading:

  • Load the pre-treated sample from step 1 into the wells.

  • Apply a gentle vacuum to pull the sample through the sorbent at approximately 1 drop per second.[1]

• Washing:

  • Wash the wells with 1 mL of 0.1% formic acid in water to remove polar interferences.

  • Wash the wells with 1 mL of methanol to remove lipids.

  • Dry the sorbent completely under high vacuum for 5 minutes.[1]

• Elution:

  • Place a clean collection plate inside the manifold.

  • Elute the analyte and internal standard from the sorbent using 500 µL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.[1]

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the sample in 100 µL of the initial mobile phase (e.g., 80:20 acetonitrile:water) for LC-MS/MS analysis.[1]

Protocol 2: LC-MS/MS Method for D-Fructose 1-phosphate

This method uses HILIC for optimal separation of polar metabolites.

• Liquid Chromatography:

  • Column: HILIC column (e.g., Asahipak NH2P-50, 4.6 x 250 mm).[4][8]

  • Mobile Phase A: Water with 0.1% formic acid.[9]

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.3-0.8 mL/min.[4]

  • Gradient: A gradient optimized to separate D-Fructose 1-phosphate from its isomers and other matrix components.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in negative mode is generally preferred for the detection of sugar phosphates.[4]

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for targeted quantification. MRM transitions for D-Fructose 1-phosphate and its SIL internal standard must be optimized.[4]

Visualizations

Caption: Systematic workflow for developing a robust LC-MS/MS method.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. shodexhplc.com [shodexhplc.com]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Separation and quantitation of fructose-6-phosphate and fructose-1 ,6-diphosphate by LC-ESI-MS for the evaluation of fructose-1,6-biphosphatase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

improving the resolution of D-Fructose 1-phosphate from its isomers by HPLC

Welcome to the technical support center for the chromatographic analysis of D-Fructose 1-phosphate. This resource provides researchers, scientists, and drug development professionals with detailed guides and answers to frequently asked questions to improve the HPLC resolution of D-Fructose 1-phosphate from its isomers, such as Fructose (B13574) 6-phosphate and Glucose 6-phosphate.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in separating D-Fructose 1-phosphate from its isomers by HPLC?

A1: The main challenge arises from the structural similarity and identical charge-to-mass ratio of hexose (B10828440) phosphate (B84403) isomers (e.g., Fructose 1-phosphate, Fructose 6-phosphate, Glucose 1-phosphate, Glucose 6-phosphate). These molecules are highly polar and hydrophilic, making separation by traditional reversed-phase chromatography difficult.[1][2] Achieving baseline resolution requires specialized chromatographic modes like Anion-Exchange Chromatography (AEC) or Hydrophilic Interaction Liquid Chromatography (HILIC).[1][3][4]

Q2: Which HPLC columns are most effective for separating fructose phosphate isomers?

A2: Mixed-mode columns combining HILIC and weak anion-exchange properties are highly effective.[1] Specific columns that have shown good performance include polymer-based HILIC columns and those designed for carbohydrate analysis.[4] High-performance anion-exchange chromatography (HPAEC) columns are also a powerful choice, often used with alkaline mobile phases.[3][5][6]

Q3: My sugar phosphates do not have a UV chromophore. What detection method should I use?

A3: Since sugar phosphates lack a strong UV chromophore, universal detectors are preferred. Charged Aerosol Detection (CAD) is an excellent option as it provides sensitive, near-uniform response for non-volatile and semi-volatile analytes regardless of their optical properties.[7][8] Other suitable detectors include Evaporative Light Scattering Detectors (ELSD), Mass Spectrometry (MS) for high specificity and sensitivity, and Pulsed Amperometric Detection (PAD), which is highly sensitive for carbohydrates.[3][6][9][10]

Q4: How does mobile phase pH affect the separation of fructose phosphates?

A4: Mobile phase pH is a critical parameter, especially in anion-exchange chromatography. The pH influences the charge state of both the analytes (sugar phosphates) and the stationary phase. Adjusting the pH can significantly alter selectivity and resolution between ionizable compounds.[11][12] For HPAEC, alkaline eluents are commonly used to ensure the sugar phosphates are fully deprotonated and interact strongly with the stationary phase.[6]

Q5: Why am I seeing split peaks for my sugar phosphate standards?

A5: Split peaks can occur due to the presence of α and β anomers of the sugar phosphates in solution.[1] This phenomenon can sometimes be managed by increasing the column temperature (>40°C) to accelerate on-column interconversion, leading to the coalescence of the anomer peaks into a single, sharper peak.[1][13]

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC separation of D-Fructose 1-phosphate and its isomers.

Common Problems and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Resolution Between Isomers	1. Suboptimal mobile phase composition (e.g., incorrect organic/aqueous ratio in HILIC).[11] 2. Incorrect mobile phase pH or buffer concentration affecting analyte ionization.[14] 3. Inappropriate column chemistry for isomer separation.[11] 4. Column temperature is too low or too high.	1. Systematically vary the percentage of the organic modifier (e.g., acetonitrile) in the mobile phase. 2. Perform a pH optimization study. Adjust the concentration of the buffer (e.g., ammonium (B1175870) formate). 3. Switch to a column with different selectivity, such as a mixed-mode HILIC/WAX or a dedicated HPAEC column.[1][5] 4. Optimize the column temperature. A higher temperature can improve efficiency but may affect selectivity.[1]
Peak Tailing	1. Secondary interactions between analytes and the stationary phase. 2. Column overload due to high sample concentration. 3. Contaminated or worn-out guard/analytical column.[15]	1. Adjust mobile phase pH or add a competing agent (e.g., triethylamine (B128534) in low concentrations).[13] 2. Dilute the sample or inject a smaller volume.[16] 3. Replace the guard column. If the problem persists, flush the analytical column or replace it.[16]
Fluctuating Retention Times	1. Inconsistent mobile phase composition (improper mixing or evaporation).[16] 2. Unstable column temperature.[11] 3. Leaks in the HPLC system.[15][17] 4. Insufficient column equilibration time between runs.[17]	1. Pre-mix the mobile phase if using an isocratic method. Ensure solvent reservoirs are covered.[11] 2. Use a reliable column oven to maintain a constant temperature.[16] 3. Check fittings for leaks and inspect pump seals for salt buildup.[15][16] 4. Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.
No or Low Signal/Peaks	1. Detector issue (e.g., lamp off, nebulizer clogged for CAD/ELSD).[15] 2. Sample degradation. 3. Incorrect mobile phase for the chosen detector (e.g., non-volatile buffers like phosphate with MS, CAD, or ELSD).	1. Check detector settings and perform maintenance as needed. 2. Prepare fresh samples and standards. Store them appropriately (e.g., at 4°C). 3. Use volatile mobile phases (e.g., ammonium formate, ammonium acetate) when using mass-based detectors.[18]

Troubleshooting Workflow for Poor Resolution

Caption: A decision tree for troubleshooting poor resolution.

Detailed Experimental Protocols

Below are example protocols for separating fructose phosphates using HILIC and AEC methodologies.

Protocol 1: HILIC-CAD Method

This method is adapted from protocols designed for separating polar compounds like sugar phosphates.[4][19]

• Objective: To separate D-Fructose 1-phosphate from Fructose 6-phosphate, Glucose 1-phosphate, and Glucose 6-phosphate.

• Instrumentation: HPLC or UHPLC system with a Charged Aerosol Detector (CAD).

• Column: Shodex HILICpak VT-50 2D (150 mm x 2.0 mm, 5 µm) or similar polymer-based HILIC column.[4]

• Mobile Phase:

  • A: 25 mM Ammonium Formate in Water

  • B: Acetonitrile

• Elution: Isocratic elution with 20% A and 80% B.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 60 °C.[4]

• Injection Volume: 5 µL.

• CAD Settings:

  • Evaporation Temperature: 35 °C

  • Gas: Nitrogen, 35 psi

• Sample Preparation: Dissolve standards and samples in a solution mimicking the mobile phase (e.g., 80% Acetonitrile) to ensure good peak shape. Filter through a 0.22 µm syringe filter.

Protocol 2: Anion-Exchange Chromatography (AEC) with MS Detection

This method is based on established techniques for separating anionic species like sugar phosphates.[9][20]

• Objective: To achieve high-resolution separation of fructose phosphate isomers.

• Instrumentation: HPLC or UHPLC system coupled to a Mass Spectrometer (e.g., Q-TOF or Triple Quadrupole) with an Electrospray Ionization (ESI) source.

• Column: Phenomenex Luna NH2 (150 mm x 2.0 mm) or a dedicated anion-exchange column like Thermo GlycanPac AXH-1.[18][20]

• Mobile Phase:

  • A: 5 mM Triethylamine Acetate, pH 9.0

  • B: Acetonitrile

• Elution: A linear gradient can be employed for complex mixtures, but for key isomers, an isocratic elution of 80:20 A:B (v/v) can be effective. A pH gradient from 9 to 10 over 15 minutes may also enhance resolution.[20]

• Flow Rate: 0.3 mL/min.[20]

• Column Temperature: 35 °C.

• Injection Volume: 5-10 µL.

• MS Settings:

  • Ionization Mode: ESI Negative

  • Scan Mode: Selected Ion Monitoring (SIM) for m/z 259 (for F1P and F6P).[9][20]

  • Capillary Voltage: -3.0 kV

  • Drying Gas Flow and Temperature: Optimize for the specific instrument.

HPLC Analysis Workflow

Caption: General experimental workflow for HPLC analysis.

Quantitative Data Summary

The following table summarizes typical chromatographic parameters obtained from HILIC separation methods for hexose phosphates. Actual retention times may vary based on the specific system, column batch, and laboratory conditions.

Table 1: Example Retention Times for Hexose Phosphates (HILIC)

Compound	Column Type	Mobile Phase (Aqueous/Organic)	Approx. Retention Time (min)
Fructose 1-phosphate	Shodex HILICpak VT-50 2D[4]	25mM NH4HCO2 / ACN (80/20)	~8.0
Fructose 6-phosphate	Shodex HILICpak VT-50 2D[4]	25mM NH4HCO2 / ACN (80/20)	~6.8
Glucose 1-phosphate	Shodex HILICpak VT-50 2D[4]	25mM NH4HCO2 / ACN (80/20)	~9.5
Glucose 6-phosphate	Shodex HILICpak VT-50 2D[4]	25mM NH4HCO2 / ACN (80/20)	~6.5
Fructose 6-phosphate	Newcrom B (Mixed-Mode)[10]	0.5% Formic Acid / ACN (50/50)	~12.2
Glucose 6-phosphate	Newcrom B (Mixed-Mode)[10]	0.5% Formic Acid / ACN (50/50)	~11.4

Parameter Optimization Logic

References

• 1. Selectivity issues in targeted metabolomics: Separation of phosphorylated carbohydrate isomers by mixed-mode hydrophilic interaction/weak anion exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sciex.com [sciex.com]
• 3. Analysis of Selected Sugars and Sugar Phosphates in Mouse Heart Tissue by Reductive Amination and Liquid Chromatography-Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. lcms.cz [lcms.cz]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. HPLC Method for Analysis of Glucose 6-phosphate and Fructose 6-phosphate on Newcrom B Column | SIELC Technologies [sielc.com]
• 11. benchchem.com [benchchem.com]
• 12. sphinxsai.com [sphinxsai.com]
• 13. d-nb.info [d-nb.info]
• 14. chromatographytoday.com [chromatographytoday.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 17. researchgate.net [researchgate.net]
• 18. Fast analysis of sugar phosphates by HPLC-CAD - Thermo Scientific AppsLab Library of Analytical Applications [appslab.thermofisher.com]
• 19. mdpi.com [mdpi.com]
• 20. Separation and quantitation of fructose-6-phosphate and fructose-1 ,6-diphosphate by LC-ESI-MS for the evaluation of fructose-1,6-biphosphatase activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Quantifying D-Fructose 1-Phosphate in Plant Tissues

Welcome to the technical support center for the quantification of D-Fructose 1-phosphate (F1P) in plant tissues. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the accurate measurement of this key metabolic intermediate. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to support your experimental success.

Troubleshooting Guides

This section provides solutions to common issues encountered during the extraction and quantification of D-Fructose 1-phosphate from plant tissues.

LC-MS/MS Analysis

Question: Why am I observing poor peak shape (tailing or fronting) for my D-Fructose 1-phosphate standard and samples?

Answer: Poor peak shape in Hydrophilic Interaction Liquid Chromatography (HILIC), a common method for separating sugar phosphates, can arise from several factors.

• Injection Solvent Mismatch: Injecting your sample in a solvent with a significantly different composition from the mobile phase can cause peak distortion.[1] Ensure your sample is dissolved in a solvent that is as close as possible in composition to the initial mobile phase conditions.[1]

• Column Overload: Injecting too much sample volume or a highly concentrated sample can lead to peak fronting or tailing.[2][3] Try reducing the injection volume or diluting your sample.[3]

• Secondary Interactions: The phosphate (B84403) group of F1P can interact with metal components of the HPLC system or stationary phase, leading to peak tailing.[1] Including a chelating agent in your mobile phase may help mitigate this issue.[1]

• Improper Column Equilibration: HILIC columns require longer equilibration times compared to reversed-phase columns. Ensure the column is thoroughly equilibrated with the initial mobile phase conditions before each injection.[4]

Question: My signal intensity for D-Fructose 1-phosphate is low and inconsistent across different plant samples. What could be the cause?

Answer: Low and variable signal intensity is often due to matrix effects, where other compounds in the plant extract interfere with the ionization of F1P in the mass spectrometer's ion source.[5][6]

• Ion Suppression: This is the most common matrix effect, where co-eluting compounds from the plant matrix compete with F1P for ionization, thereby reducing its signal.[5][6]

• Assessing Matrix Effects: To determine if you are experiencing matrix effects, you can perform a post-extraction spike experiment.[5] Compare the signal of a known amount of F1P standard in a clean solvent to the signal of the same amount of standard spiked into a blank plant extract. A lower signal in the extract indicates ion suppression.[5]

• Mitigation Strategies:

  • Sample Preparation: Employ a more rigorous sample cleanup method like Solid-Phase Extraction (SPE) to remove interfering compounds.[5]

  • Chromatographic Separation: Optimize your LC method to better separate F1P from co-eluting matrix components.

  • Dilution: Diluting your sample can reduce the concentration of interfering compounds, though this may also decrease the F1P signal below the limit of detection.[5]

  • Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that is similar to your samples to compensate for consistent matrix effects.[6]

Question: I am detecting a peak at the m/z of a triose-phosphate that corresponds with the retention time of my hexose (B10828440) phosphates. Could this be an in-source fragment?

Answer: Yes, it is highly likely that you are observing in-source fragmentation. Even with soft ionization techniques like electrospray ionization (ESI), hexose phosphates like F1P can fragment into triose-phosphates within the ion source of the mass spectrometer.[7][8][9][10] This can lead to misinterpretation of your data.

• Confirmation: To confirm in-source fragmentation, analyze a pure standard of D-Fructose 1-phosphate and look for a peak corresponding to the m/z of a triose-phosphate at the same retention time.

• Solution: The most effective way to resolve this is through chromatographic separation. Ensure your HILIC method can separate true triose-phosphates from your hexose phosphates of interest.[7][8][9][10] Relying solely on mass-to-charge ratio for identification in the absence of chromatographic separation can be misleading.[7][8][9][10]

Enzymatic Assays

Question: My enzymatic assay for D-Fructose 1-phosphate is giving me high background or no signal. What are the possible reasons?

Answer: High background or a lack of signal in enzymatic assays can be caused by several factors related to the plant extract and the assay conditions.

• Interfering Compounds: Plant extracts are rich in compounds that can interfere with enzymatic reactions. Phenolic compounds, in particular, can inhibit enzyme activity.[11] Including polyvinylpyrrolidone (B124986) (PVP) during extraction can help to remove phenolics.

• Endogenous Enzyme Activity: Enzymes present in the plant extract may consume F1P or the assay reagents. It is recommended to deproteinize your samples, for example, by perchloric acid precipitation followed by neutralization, or by using spin filters.[12]

• Incorrect pH or Temperature: Ensure the pH and temperature of your assay are optimal for all the enzymes in the coupled reaction.[13]

• Contamination of Reagents: Ensure all your reagents and buffers are free from contamination that might inhibit the enzymes or contribute to the background signal.

FAQs

Q1: What are the main challenges in quantifying D-Fructose 1-phosphate in plant tissues?

A1: The primary challenges include:

• Low Abundance: F1P is often present at very low concentrations in plant tissues.

• Isomeric Complexity: Separating F1P from its isomers, such as Fructose (B13574) 6-phosphate (F6P) and Glucose 6-phosphate (G6P), is difficult due to their similar chemical properties.[14]

• Matrix Effects: The complex nature of plant extracts can lead to significant ion suppression or enhancement in LC-MS/MS analysis.[5][6]

• Sample Preparation: Inefficient extraction can lead to poor recovery, and the presence of interfering substances like phenolic compounds can inhibit enzymatic assays.[11][12]

• Analyte Stability: Sugar phosphates can be unstable and susceptible to degradation during extraction and analysis.

Q2: Which extraction method is best for D-Fructose 1-phosphate from plant tissues?

A2: The choice of extraction method depends on the downstream analytical technique and the plant tissue.

• Perchloric Acid (PCA) Extraction: This method is effective at quenching enzymatic activity and precipitating proteins.[12] It is often considered superior for nucleotide and sugar phosphate analysis in terms of recovery.[15][16] However, the acid needs to be neutralized before analysis, which adds an extra step.

• Methanol-based Extraction: Cold methanol (B129727) extraction is another common method for quenching metabolism and extracting polar metabolites.[12][17] It is less harsh than PCA but may be less efficient for some compounds and can result in more complex extracts.[15][16] A comparison of extraction procedures is recommended for any new plant material to ensure optimal recovery.[15][16]

Q3: Can I use a standard enzymatic assay kit for fructose to measure D-Fructose 1-phosphate?

A3: No, a standard fructose assay kit will not directly measure F1P. These kits typically measure free fructose. To measure F1P, you would need a specific enzymatic assay that first converts F1P to a product that can be measured in a coupled reaction, for example, using fructokinase.[18][19]

Data Presentation

Table 1: Comparison of Extraction Methods for Sugar Phosphates from Plant Tissues

Extraction Method	Advantages	Disadvantages	Typical Recovery	Reference
Perchloric Acid (PCA)	Rapidly quenches enzymatic activity, efficient protein removal.	Requires a neutralization step, can be harsh on some metabolites.	Generally higher for sugar phosphates.	[12][15][16]
Methanol (Cold)	Simple and less harsh than PCA.	Can be less efficient for some compounds, may result in more complex extracts.	Variable, can be lower than PCA for some nucleotides.	[12][15][16]
Methanol/Water/Chloroform	Allows for simultaneous extraction of polar and non-polar metabolites.	More complex procedure, potential for analyte loss between phases.	Good for broad metabolite profiling.

Table 2: Troubleshooting Summary for LC-MS/MS Quantification of D-Fructose 1-Phosphate

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Peak Shape	Injection solvent mismatch, column overload, secondary interactions.	Use mobile phase as sample solvent, reduce injection volume/concentration, add chelating agent to mobile phase.[1][2][3]
Low Signal Intensity	Ion suppression from matrix effects.	Improve sample cleanup (e.g., SPE), optimize chromatography, use matrix-matched standards.[5][6]
Inaccurate Quantification	Uncorrected matrix effects, in-source fragmentation.	Use stable isotope-labeled internal standards, ensure chromatographic separation of isomers and fragments.[7][8][9][10]

Experimental Protocols

Protocol 1: HILIC-MS/MS Quantification of D-Fructose 1-Phosphate in Plant Tissues

This protocol is a general guideline and should be optimized for your specific instrument and plant material.

• Sample Extraction (Perchloric Acid Method):

  • Flash-freeze plant tissue (e.g., 100 mg) in liquid nitrogen and grind to a fine powder.

  • Add 1 mL of ice-cold 0.5 M perchloric acid to the powdered tissue.

  • Vortex vigorously for 1 minute and incubate on ice for 15 minutes.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

  • Neutralize the extract by adding a calculated amount of 5 M K2CO3, vortex, and incubate on ice for 15 minutes to precipitate KClO4.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Collect the supernatant for LC-MS/MS analysis.

• HILIC-MS/MS Analysis:

  • LC Column: Amide-based HILIC column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water with 0.1% acetic acid.

  • Mobile Phase B: Acetonitrile.

  • Gradient: Start with a high percentage of Mobile Phase B (e.g., 95%) and gradually increase the percentage of Mobile Phase A to elute the polar sugar phosphates.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • MS Detection: Use a triple quadrupole mass spectrometer in negative ion mode with Multiple Reaction Monitoring (MRM).

    • MRM Transition for F1P (and other hexose phosphates): m/z 259 -> m/z 97 (or other characteristic fragment ions).

Protocol 2: Enzymatic Determination of D-Fructose 1-Phosphate

This protocol is based on the principle of converting F1P to Fructose 1,6-bisphosphate, which is then cleaved and measured in a coupled enzymatic reaction.

• Sample Preparation:

  • Extract samples as described in Protocol 1 (steps 1.1-1.8) to obtain a deproteinized and neutralized extract.

• Assay Reaction:

  • Prepare a reaction mixture containing:

    • 100 mM Tris-HCl buffer (pH 8.0)

    • 5 mM MgCl2

    • 1 mM ATP

    • 0.5 mM NAD+

    • 1 U/mL Fructokinase (to convert F1P to Fructose 1,6-bisphosphate)

    • 1 U/mL Aldolase

    • 1 U/mL Triosephosphate Isomerase

    • 1 U/mL Glycerol-3-phosphate dehydrogenase

  • Add a known volume of the plant extract to the reaction mixture.

  • Incubate at 37°C and monitor the increase in absorbance at 340 nm, which corresponds to the formation of NADH.

• Quantification:

  • Create a standard curve using known concentrations of D-Fructose 1-phosphate.

  • Calculate the concentration of F1P in the plant extract based on the standard curve.

Mandatory Visualization

References

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. HILIC Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. Investigation of matrix effects by crops and their compensation methods in a multiresidue analysis using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Avoiding Misannotation of In-Source Fragmentation Products as Cellular Metabolites in Liquid Chromatography–Mass Spectrometry-Based Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Avoiding misannotation of in-source fragmentation products as cellular metabolites in liquid chromatography-mass spectrometry-based metabolomics. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 9. researchgate.net [researchgate.net]
• 10. collaborate.princeton.edu [collaborate.princeton.edu]
• 11. Phenolics-Rich Extracts of Dietary Plants as Regulators of Fructose Uptake in Caco-2 Cells via GLUT5 Involvement - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Comparison of quenching and extraction methodologies for metabolome analysis of Lactobacillus plantarum - PMC [pmc.ncbi.nlm.nih.gov]
• 13. wineserver.ucdavis.edu [wineserver.ucdavis.edu]
• 14. Quantification of Low-Abundant Phosphorylated Carbohydrates Using HILIC-QqQ-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pure.tue.nl [pure.tue.nl]
• 16. (PDF) Comparison of Methanol and Perchloric Acid Extraction [research.amanote.com]
• 17. benchchem.com [benchchem.com]
• 18. Plant Fructokinases: Evolutionary, Developmental, and Metabolic Aspects in Sink Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 19. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: D-Fructose 1-Phosphate Extraction from Yeast Cells

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the method refinement for D-Fructose 1-phosphate (F1P) extraction from yeast cells. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to address specific issues encountered during experiments.

Troubleshooting Guides and FAQs

This section addresses common problems and questions that may arise during the extraction of D-fructose 1-phosphate from yeast cells.

Question	Answer
Why is my D-fructose 1-phosphate yield consistently low?	Low yields can result from several factors: 1. Incomplete Cell Lysis: Yeast cell walls are notoriously robust. Ensure your lysis method (e.g., bead beating, sonication) is optimized for your specific yeast strain. Microscopic examination post-lysis can confirm the disruption of cell integrity.[1] 2. Metabolite Degradation: Fructose (B13574) 1-phosphate is susceptible to enzymatic degradation. Rapid and effective quenching of metabolic activity is critical. Methods like plunging cells into cold methanol (B129727) (-40°C or below) are essential to halt enzymatic activity instantly.[2][3] 3. Suboptimal Extraction Solvent: The choice of extraction solvent significantly impacts the recovery of phosphorylated metabolites. Boiling ethanol (B145695) (75-80%) or a chloroform-methanol mixture are generally effective for sugar phosphates.[2][3] 4. Loss During Phase Separation: If using a chloroform-methanol-water extraction, incomplete phase separation or aspiration of the incorrect phase can lead to significant loss of the polar F1P, which will be in the aqueous (upper) phase.
How can I confirm that my cell lysis is complete?	Direct microscopic observation is the most straightforward method. After your lysis protocol, take a small aliquot of the cell suspension and examine it under a phase-contrast microscope. The absence of intact, bright cells and the presence of "ghost" cells and debris indicate successful lysis. For a more quantitative assessment, you can use a viability stain like trypan blue and a hemocytometer to count the proportion of lysed (stained) versus intact (unstained) cells.
What is the best method for quenching metabolic activity in yeast?	Rapidly quenching metabolism is crucial to prevent the degradation of F1P. One of the most effective methods is to quickly transfer the yeast cell culture into a quenching solution of cold methanol (at least 60% final concentration) maintained at -40°C or colder.[2][3] This immediately halts enzymatic reactions. It is important to minimize the time between harvesting the cells and quenching.
I am observing significant variability between my sample replicates. What could be the cause?	Variability often stems from inconsistencies in the experimental workflow. Key areas to check for consistency include: - Cell Culture Conditions: Ensure uniform growth conditions (temperature, aeration, media composition) for all cultures. - Harvesting and Quenching: The time from harvesting to quenching must be identical for all samples. - Extraction Procedure: Ensure consistent volumes of solvents, incubation times, and temperatures for all samples. - Sample Handling: Avoid repeated freeze-thaw cycles of your extracts, as this can lead to metabolite degradation.
My LC-MS/MS analysis shows poor peak shape and low signal for F1P. What can I do?	Poor chromatography and detection can be due to several factors: 1. Matrix Effects: Co-extracted compounds from the yeast cells can interfere with the ionization of F1P in the mass spectrometer. Consider an additional sample cleanup step like solid-phase extraction (SPE). 2. Inappropriate Column Chemistry: For separating sugar phosphate (B84403) isomers, Hydrophilic Interaction Liquid Chromatography (HILIC) is often more effective than reversed-phase chromatography.[4] 3. Incorrect MS Parameters: Ensure that the mass spectrometer is operating in negative ion mode, as phosphate groups are readily detected as negative ions. Optimize the multiple reaction monitoring (MRM) transitions for F1P for maximum sensitivity.[5][6] 4. Sample Reconstitution Solvent: The solvent used to resuspend the dried extract should be compatible with the initial mobile phase of your LC method to ensure good peak shape.

Data Presentation: Comparison of Extraction Methods

The choice of extraction method is critical for the successful recovery of D-fructose 1-phosphate. Below is a summary of commonly used methods and their characteristics for extracting phosphorylated metabolites from yeast.

Extraction Method	Principle	Advantages	Disadvantages	Reported Efficiency for Phosphorylated Metabolites
Boiling Ethanol	Hot solvent extraction that simultaneously denatures enzymes and extracts metabolites.[2][3]	Simple, rapid, and effective for a broad range of metabolites, including sugar phosphates.[2][3]	Can cause degradation of some heat-labile compounds. Requires careful temperature control.	Generally high recovery for phosphorylated intermediates. Considered a reliable method for yeast metabolomics.[3]
Chloroform-Methanol	Biphasic solvent system that separates polar metabolites (including F1P) into the aqueous/methanol phase and lipids into the chloroform (B151607) phase.[7]	Allows for the simultaneous extraction of polar and non-polar metabolites from the same sample.[7]	More complex procedure with multiple steps. Risk of metabolite loss at the interface of the two phases.	Good recovery for phosphorylated metabolites in the aqueous phase.
Perchloric Acid	Strong acid precipitation of macromolecules, releasing small metabolites into the supernatant.	Effective for quenching and extraction.	The acid must be neutralized and removed before LC-MS analysis, which can be a complex and lengthy process. May cause degradation of some acid-labile metabolites.	Can provide good recovery, but the required downstream processing makes it less favorable for high-throughput applications.
Freeze-Thaw Cycles	Repeated cycles of freezing in liquid nitrogen and thawing to disrupt cell membranes.	Avoids the use of harsh chemicals or high temperatures.	Often results in incomplete cell lysis for yeast and can lead to lower yields of intracellular metabolites.	Generally lower and more variable recovery for phosphorylated compounds compared to solvent-based methods.

Experimental Protocols

Below are detailed methodologies for the recommended D-fructose 1-phosphate extraction protocols.

Protocol 1: Boiling Ethanol Extraction

This method is rapid and effective for the extraction of a broad range of polar metabolites, including D-fructose 1-phosphate.[2][3]

• Cell Harvesting and Quenching:

  • Rapidly withdraw a defined volume of yeast culture.

  • Immediately quench the metabolism by transferring the cell suspension into a pre-chilled tube containing 60% methanol at -40°C. The final methanol concentration should be at least 60%.

  • Centrifuge the quenched cells at 5,000 x g for 5 minutes at -20°C.

  • Discard the supernatant.

• Metabolite Extraction:

  • Add 5 mL of pre-heated (80°C) 75% ethanol buffered with 10 mM HEPES (pH 7.5) to the cell pellet.

  • Vortex vigorously for 1 minute.

  • Incubate the mixture in a water bath at 80°C for 3 minutes, with intermittent vortexing.[2]

  • Immediately place the tube on ice for 5 minutes to cool.

• Sample Clarification and Storage:

  • Centrifuge the extract at 14,000 x g for 10 minutes at 4°C to pellet cell debris.

  • Carefully transfer the supernatant to a new tube.

  • Dry the extract using a vacuum concentrator (e.g., SpeedVac).

  • Store the dried metabolite extract at -80°C until LC-MS/MS analysis.

  • Reconstitute the dried extract in a suitable solvent (e.g., 50% acetonitrile (B52724) in water) prior to analysis.

Protocol 2: Chloroform-Methanol Extraction

This protocol allows for the simultaneous extraction of polar and non-polar metabolites. D-fructose 1-phosphate will be in the polar (aqueous) phase.[7]

• Cell Harvesting and Quenching:

  • Follow the same procedure as in Protocol 1 for cell harvesting and quenching.

• Metabolite Extraction:

  • To the cell pellet, add 1 mL of a pre-chilled (-20°C) chloroform:methanol mixture (1:3 v/v).

  • Vortex vigorously for 1 minute.

  • Incubate on a shaker at 4°C for 1 hour.

• Phase Separation:

  • Add 1 mL of chloroform and 1 mL of water to the extract.

  • Vortex for 1 minute.

  • Centrifuge at 4,000 x g for 10 minutes at 4°C to achieve phase separation. You will observe two liquid phases and a solid protein pellet at the interface.

  • The upper aqueous phase contains the polar metabolites, including D-fructose 1-phosphate. The lower chloroform phase contains the lipids.

• Sample Collection and Storage:

  • Carefully collect the upper aqueous phase into a new tube, being cautious not to disturb the protein interface.

  • Dry the aqueous extract using a vacuum concentrator.

  • Store the dried extract at -80°C until analysis.

  • Reconstitute in a suitable solvent before LC-MS/MS analysis.

Visualization of Workflows and Pathways

Experimental Workflow for D-Fructose 1-Phosphate Extraction

Caption: Experimental workflow for D-fructose 1-phosphate extraction from yeast cells.

Metabolic Pathway of Fructose in Yeast

Caption: Simplified metabolic pathway of fructose in yeast.

Logical Relationship for Troubleshooting Low F1P Yield

Caption: Troubleshooting logic for low D-fructose 1-phosphate yield.

References

• 1. researchgate.net [researchgate.net]
• 2. A rapid and reliable method for metabolite extraction in yeast using boiling buffered ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. shodexhplc.com [shodexhplc.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Fructose 1,6-bisphosphate Analysis Service | MtoZ Biolabs [mtoz-biolabs.com]
• 7. Simultaneous extraction of proteins and metabolites from cells in culture - PMC [pmc.ncbi.nlm.nih.gov]

dealing with the instability of D-Fructose 1-phosphate in solution

Technical Support Center: D-Fructose 1-Phosphate

Welcome to the technical support center for D-Fructose 1-phosphate (F1P). This guide is designed for researchers, scientists, and drug development professionals to address common challenges related to the stability of F1P in solution.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My D-Fructose 1-phosphate solution is degrading rapidly. What are the common causes?

A1: The instability of D-Fructose 1-phosphate in aqueous solutions can be attributed to several factors:

• pH-Dependent Hydrolysis: Like many sugar phosphates, F1P is susceptible to acid- and base-catalyzed hydrolysis of the phosphate (B84403) ester bond. The rate of hydrolysis is often maximal near pH 4.[1] Near neutral pH, stability generally increases, but degradation can still occur over time.[1]

• Enzymatic Degradation: Contamination with phosphatases or other enzymes, either from microbial sources or from the experimental system itself (e.g., cell lysates), can rapidly cleave the phosphate group. Fructose-1-phosphate is a natural metabolic intermediate, and enzymes like aldolase (B8822740) B act upon it.[2][3][4]

• Temperature: Higher temperatures accelerate the rate of chemical hydrolysis.[5] For this reason, storage at low temperatures is critical.

• Microbial Contamination: Bacteria and fungi can consume sugar phosphates as a nutrient source, leading to loss of your compound.[1]

Q2: How should I prepare and store stock solutions of D-Fructose 1-phosphate to maximize stability?

A2: To ensure the longevity of your F1P solutions, follow these guidelines:

• Use a Buffered Solution: Prepare your stock solution in a sterile, nuclease-free buffer at a pH between 6.5 and 7.5. Phosphate or Tris buffers are common choices. This helps to avoid the pH extremes where hydrolysis is more rapid.

• Work Aseptically: Use sterile equipment and solutions to prevent microbial contamination. Filtering the final solution through a 0.22 µm filter can also help.

• Aliquot and Freeze: For long-term storage, it is highly recommended to dispense the stock solution into small, single-use aliquots and store them at -20°C or, ideally, -80°C.[5] This minimizes freeze-thaw cycles, which can contribute to degradation.

• Check for Purity: Whenever possible, use high-purity, crystalline F1P for preparing solutions.

Q3: I suspect enzymatic degradation is occurring in my experiment. How can I confirm and prevent this?

A3: To address potential enzymatic degradation:

• Confirmation: The primary method to confirm enzymatic activity is to measure the release of inorganic phosphate (Pi) over time. You can compare the rate of Pi release in your experimental sample to a control sample where enzymes have been inactivated (e.g., by boiling or using a denaturant, if compatible with your downstream application).

• Prevention:

  • Add a Phosphatase Inhibitor Cocktail: Commercially available phosphatase inhibitor cocktails can be added to your solution to block the activity of contaminating phosphatases.

  • Maintain Purity: Ensure all components of your reaction are free from enzymatic contamination. Use purified enzymes and reagents.

  • Work at Low Temperatures: Keeping your experiment on ice can significantly slow down the rate of enzymatic reactions.

Q4: What are the primary degradation products of F1P, and how can they be detected?

A4: The primary degradation product from hydrolysis is D-fructose and inorganic phosphate (Pi).

• Detection of Inorganic Phosphate: This is often the most straightforward method. Assays like the Malachite Green Phosphate Assay are highly sensitive and can quantify even small amounts of released Pi.

• Detection of D-Fructose: Fructose can be detected using various enzymatic assays or by chromatographic methods such as High-Performance Liquid Chromatography (HPLC).[6][7]

• Chromatographic Analysis: HPLC with a suitable column (e.g., mixed-mode or anion-exchange) can be used to separate and quantify F1P, fructose, and other potential byproducts, providing a comprehensive view of the solution's integrity.[6]

Data Presentation: Factors Affecting Stability

Table 1: Illustrative Stability of D-Fructose 1-Phosphate Under Various Conditions

Parameter	Condition	Expected Stability	Rationale
pH	Acidic (pH < 4)	Low	Acid-catalyzed hydrolysis of the phosphate ester.
Near-Neutral (pH 6.5-7.5)	High	The phosphate ester bond is generally most stable in this range.
Alkaline (pH > 9)	Moderate to Low	Base-catalyzed hydrolysis can occur.
Temperature	-80°C	Very High	Recommended for long-term storage of stock solutions.[5]
-20°C	High	Suitable for short to medium-term storage.[5]
4°C	Moderate	Suitable for short-term (hours to days) storage.
25°C (Room Temp)	Low	Significant degradation can occur, especially over several hours.[1]
Additives	Phosphatase Inhibitors	High (in biological samples)	Prevents enzymatic degradation.
Bacteriostat (e.g., sodium azide)	High	Prevents microbial growth and consumption of F1P.[1]

Disclaimer: This table is for illustrative purposes. Actual degradation rates should be determined empirically for your specific experimental conditions.

Experimental Protocols

Protocol 1: Preparation and Stabilized Storage of D-Fructose 1-Phosphate Stock Solution

Objective: To prepare a 100 mM stock solution of F1P with maximized stability for long-term use.

Materials:

• D-Fructose 1-phosphate salt (e.g., sodium or potassium salt)

• Nuclease-free water

• 1 M Tris-HCl, pH 7.0 (sterile)

• 0.22 µm syringe filter and sterile syringe

• Sterile, nuclease-free microcentrifuge tubes

Methodology:

• Preparation of Buffer: Prepare a 50 mM Tris-HCl buffer by diluting the 1 M stock with nuclease-free water. Ensure the final pH is 7.0.

• Weighing F1P: In a sterile environment (e.g., a laminar flow hood), accurately weigh the required amount of F1P powder to make a 100 mM solution. For example, for 10 mL of a 100 mM solution of F1P sodium salt (M.W. ~282.1 g/mol ), you would need 282.1 mg.

• Dissolution: Add the F1P powder to the 50 mM Tris-HCl buffer. Gently vortex or swirl to dissolve completely. Avoid vigorous shaking to prevent foaming.

• Sterile Filtration: Draw the solution into a sterile syringe and pass it through a 0.22 µm syringe filter into a sterile container. This step removes any potential microbial contaminants.

• Aliquoting: Immediately dispense the sterile-filtered solution into single-use, sterile microcentrifuge tubes. Aliquot volumes should be appropriate for your typical experiments to avoid multiple freeze-thaw cycles.

• Storage: Label the aliquots clearly with the compound name, concentration, and date. Store immediately at -80°C for long-term stability. For short-term use (up to one week), aliquots may be stored at -20°C.

Protocol 2: Monitoring F1P Degradation via Inorganic Phosphate (Pi) Detection

Objective: To quantify the rate of F1P hydrolysis by measuring the release of inorganic phosphate using a Malachite Green Phosphate Assay.

Materials:

• F1P solution (prepared as in Protocol 1 or your experimental sample)

• Malachite Green Phosphate Assay Kit (commercially available)

• Phosphate standard solution (for standard curve)

• Microplate reader

• 96-well microplate

Methodology:

• Incubation: Place your F1P solution under the experimental conditions you wish to test (e.g., specific buffer, temperature). At predetermined time points (e.g., 0, 1, 2, 4, 8 hours), remove a small aliquot for analysis.

• Standard Curve Preparation: Prepare a series of dilutions of the phosphate standard solution according to the assay kit manufacturer's instructions. This will be used to create a standard curve to determine the concentration of Pi in your samples.

• Assay Procedure: a. Add a small volume (e.g., 10 µL) of each time-point sample and each standard dilution to separate wells of a 96-well plate. b. Add the Malachite Green reagent to all wells as per the kit's protocol. c. Incubate for the recommended time (e.g., 15-30 minutes) at room temperature to allow for color development.

• Measurement: Read the absorbance of the plate at the specified wavelength (typically ~620-650 nm) using a microplate reader.

• Data Analysis: a. Subtract the absorbance of the blank (reagent only) from all readings. b. Plot the absorbance of the standards versus their known concentrations to generate a standard curve. c. Use the equation from the standard curve to calculate the concentration of inorganic phosphate in each of your experimental samples. d. Plot the concentration of released Pi versus time to determine the rate of F1P degradation under your experimental conditions.

Visualizations

References

• 1. echemi.com [echemi.com]
• 2. pharmacy180.com [pharmacy180.com]
• 3. Human Metabolome Database: Showing metabocard for Fructose 1-phosphate (HMDB0001076) [hmdb.ca]
• 4. Fructose 1-phosphate - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. HPLC Separation of Sugar Phosphates | SIELC Technologies [sielc.com]
• 7. merckmillipore.com [merckmillipore.com]

optimization of derivatization for GC-MS analysis of D-Fructose 1-phosphate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of derivatization for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of D-Fructose 1-phosphate.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for the GC-MS analysis of D-Fructose 1-phosphate?

A1: D-Fructose 1-phosphate, like other sugar phosphates, is a highly polar and non-volatile molecule.[1] Direct injection into a GC-MS system would cause it to decompose in the high-temperature injector port, leading to poor chromatographic separation.[1] Derivatization is a chemical modification process that replaces the polar hydroxyl (-OH) and phosphate (B84403) (-OPO₃H₂) groups with non-polar functional groups. This process increases the volatility and thermal stability of the analyte, making it suitable for analysis by GC-MS.[2][3][4]

Q2: What is the most common derivatization method for D-Fructose 1-phosphate for GC-MS analysis?

A2: The most prevalent and robust method is a two-step process:

• Methoximation (or Oximation): This initial step involves reacting the carbonyl group (ketone in fructose) with a methoxylamine reagent. This "locks" the sugar in its open-chain form, preventing the formation of multiple anomeric isomers in solution, which would otherwise result in multiple, difficult-to-quantify peaks in the chromatogram.[1][2][3]

• Silylation: Following methoximation, the hydroxyl and phosphate groups are silylated, typically using a reagent like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA). This step replaces the active hydrogens with trimethylsilyl (B98337) (TMS) groups, which significantly reduces the molecule's polarity and increases its volatility for GC analysis.[1][2][3]

Q3: Are there alternative derivatization methods for D-Fructose 1-phosphate?

A3: Yes, other methods can be employed, though they are less common for sugar phosphates. One alternative is acetylation, which uses reagents like acetic anhydride (B1165640) to replace polar hydroxyl groups with acetyl groups, thereby increasing volatility.[5][6] However, silylation is often preferred for its efficiency in derivatizing a wide range of polar functional groups.[1]

Q4: I am observing multiple peaks in my chromatogram for a single D-Fructose 1-phosphate standard. What is the likely cause?

A4: The presence of multiple peaks for a single sugar phosphate standard is a common issue. The primary causes include:

• Incomplete Methoximation: If the methoximation step is not complete, the fructose (B13574) 1-phosphate can still exist in its cyclic anomeric forms (α and β), each of which will be derivatized and appear as a separate peak.[1]

• Syn/Anti Isomers: The methoximation reaction itself can produce syn and anti isomers of the oxime, which may separate chromatographically, resulting in two distinct peaks. For quantification, it is common practice to sum the areas of these two isomer peaks.[1]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Peak Intensity	1. Incomplete derivatization.[7] 2. Degradation of the analyte. 3. Sample loss during preparation.[7] 4. Instrument issues (e.g., leak, dirty ion source).[8]	1. Optimize derivatization conditions (time, temperature, reagent excess). Ensure anhydrous conditions as silylating agents are moisture-sensitive.[3] 2. Avoid high temperatures during sample evaporation. 3. Use an internal standard to monitor recovery. 4. Perform GC-MS maintenance, including leak checks and ion source cleaning.[8]
Multiple Peaks for a Single Standard	1. Incomplete methoximation leading to anomers.[1] 2. Formation of syn and anti isomers.[1]	1. Ensure sufficient reaction time and temperature for the methoximation step to drive the reaction to completion. 2. This is often an expected outcome. Integrate and sum the peak areas of the two isomers for quantification.
Peak Tailing	1. Active sites in the GC inlet liner or column.[8] 2. Incomplete derivatization leaving polar groups exposed.[1]	1. Use a deactivated inlet liner and column. If peak shape degrades over time, trim the front end of the column.[1] 2. Re-optimize the derivatization protocol to ensure complete reaction.
Poor Reproducibility	1. Inconsistent derivatization conditions.[1] 2. Instability of the derivatives.[7] 3. Variability in sample preparation.[1] 4. Matrix effects from the sample.[9]	1. Precisely control reaction times, temperatures, and reagent volumes. Use an autosampler for consistent injections. 2. Analyze samples as soon as possible after derivatization. 3. Standardize all sample preparation steps. 4. Improve sample cleanup to remove interfering matrix components.[7][9]

Experimental Protocols

The following tables summarize typical experimental conditions for the two-step derivatization of sugar phosphates for GC-MS analysis. Optimization may be required based on the specific sample matrix and instrumentation.

Table 1: Methoximation Conditions

Parameter	Condition 1	Condition 2	Condition 3
Reagent	Methoxyamine hydrochloride in pyridine	Methoxyamine hydrochloride in pyridine	Ethoxyamine hydrochloride in pyridine
Concentration	20 mg/mL	40 mg/mL	40 mg/mL
Volume	50 µL	200 µL	200 µL
Temperature	37°C	70°C	70°C
Time	90 min	60 min	30 min
Reference	[2]	[6]	[10]

Table 2: Silylation Conditions

Parameter	Condition 1	Condition 2	Condition 3
Reagent	MSTFA + 1% TMCS	BSTFA + 1% TMCS	MSTFA
Volume	80 µL	50 µL	50 µL
Temperature	70°C	60°C	75°C
Time	60 min	60 min	90 min
Reference	[5]	[11]	[12]

Visualizations

Caption: General experimental workflow for the GC-MS analysis of D-Fructose 1-phosphate.

Caption: A logical troubleshooting workflow for addressing poor signal in GC-MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Derivatization of metabolites for GC-MS via methoximation+silylation – The Bumbling Biochemist [thebumblingbiochemist.com]
• 3. youtube.com [youtube.com]
• 4. Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Measurement of Glucose and Fructose in Clinical Samples Using Gas Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. shimadzu.co.uk [shimadzu.co.uk]
• 9. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization | MDPI [mdpi.com]
• 10. Derivatization of sugars for GC-MS (Part 1): Analytical challenges and methods [restek.com]
• 11. benchchem.com [benchchem.com]
• 12. iris.unitn.it [iris.unitn.it]

Technical Support Center: Minimizing Enzymatic Degradation of D-Fructose 1-Phosphate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the enzymatic degradation of D-Fructose 1-Phosphate during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What are the primary enzymes responsible for the degradation of D-Fructose 1-Phosphate in biological samples?

A1: The primary enzyme responsible for the degradation of D-Fructose 1-Phosphate (F1P) is Aldolase (B8822740) B (also known as fructose-bisphosphate aldolase B).[1][2] This enzyme catalyzes the reversible cleavage of F1P into dihydroxyacetone phosphate (B84403) (DHAP) and glyceraldehyde.[1] Another key enzyme in fructose (B13574) metabolism is Fructokinase (also known as ketohexokinase or KHK), which phosphorylates fructose to generate F1P.[3] While fructokinase produces F1P, its activity can influence the overall metabolic flux and indirectly affect F1P levels. Therefore, controlling the activity of both enzymes is crucial for accurate F1P quantification.

Q2: What are the optimal conditions for Aldolase B and Fructokinase activity that I should avoid during sample preparation?

A2: To minimize enzymatic degradation, it is critical to avoid the optimal conditions for Aldolase B and Fructokinase activity. These enzymes are most active at physiological temperatures and pH. Rapidly moving samples away from these conditions is a key principle of effective sample preparation.

Q3: What are the most effective methods for quenching enzymatic activity to prevent D-Fructose 1-Phosphate degradation?

A3: The most effective methods for quenching enzymatic activity involve rapid temperature reduction and the use of organic solvents to denature enzymes. Common and highly recommended techniques include:

• Snap-freezing: Immediately freezing tissue samples in liquid nitrogen is a crucial first step to halt metabolic processes.

• Cold Organic Solvents: Extraction with ice-cold solvents such as 80% methanol (B129727) or acetonitrile (B52724) is effective at precipitating proteins and inactivating enzymes. For cellular samples, rapid washing with ice-cold phosphate-buffered saline (PBS) before solvent extraction is recommended.

Q4: Can I use chemical inhibitors to prevent D-Fructose 1-Phosphate degradation during sample preparation?

A4: Yes, incorporating chemical inhibitors into your lysis and extraction buffers can provide an additional layer of protection against enzymatic degradation. It is important to choose inhibitors that are effective at the working temperature and pH of your sample processing steps and are compatible with your downstream analytical methods.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low or undetectable levels of D-Fructose 1-Phosphate	Incomplete quenching of enzymatic activity.	Ensure rapid and thorough quenching. For tissues, immediately snap-freeze in liquid nitrogen upon collection. For cells, aspirate media quickly and wash with ice-cold PBS before adding extraction solvent.
Sample processing at suboptimal temperatures.	Maintain samples on dry ice or at -80°C throughout the preparation process. Use pre-chilled tubes, solvents, and equipment.
Inefficient protein precipitation.	Use a sufficient volume of ice-cold organic solvent (e.g., 4 volumes of 80% methanol or acetonitrile to 1 volume of sample). Ensure thorough vortexing and adequate incubation time at low temperatures to maximize protein precipitation.
High variability in D-Fructose 1-Phosphate levels between replicates	Inconsistent timing in sample handling.	Standardize the time between sample collection, quenching, and extraction for all samples.
Partial thawing of samples during processing.	Process samples in small batches on dry ice to prevent thawing.
Incomplete enzyme inhibition.	Incorporate a cocktail of enzyme inhibitors into your extraction solvent.
Interference in downstream analysis (e.g., Mass Spectrometry)	Presence of non-volatile salts from buffers.	If possible, use volatile buffers like ammonium (B1175870) bicarbonate or ammonium formate (B1220265) in your extraction protocol. If non-volatile salts are necessary, consider a desalting or solid-phase extraction (SPE) step.
High concentrations of inhibitors affecting analytical instruments.	Use the minimum effective concentration of inhibitors. If interference is suspected, run a standard with the inhibitor to assess its impact.

Quantitative Data Summary

The following tables provide a summary of the optimal conditions for the key enzymes involved in D-Fructose 1-Phosphate metabolism and the effective concentrations of their inhibitors.

Table 1: Optimal Conditions for Key Enzymes

Enzyme	Organism/Isoform	Optimal pH	Optimal Temperature
Aldolase B	Human	7.5 - 9.0[4]	37°C[4][5]
Fructokinase (Ketohexokinase-C)	Human	~7.5	37°C[6]

Table 2: Inhibitors of Key Enzymes for Sample Preparation

Enzyme	Inhibitor	Type of Inhibition	Typical in vitro Concentration/IC50
Aldolase B	EDTA	Metal Chelator (inhibits metallo-aldolases)	0.1 - 5 mM[7][8]
Zinc (Zn²⁺)	Metal Ion Inhibition	IC50 values can be in the low micromolar range[9]
Erythrose 4-Phosphate	Substrate Analog	-
Fructokinase (Ketohexokinase-C)	PF-06835919	Potent Inhibitor	IC50 = 8.4 nM[10]
Luteolin	Natural Flavonoid Inhibitor	IC50 values for FAS inhibition are in the micromolar range[11]

Experimental Protocols

Protocol 1: Quenching and Extraction of D-Fructose 1-Phosphate from Tissue Samples

• Sample Collection: Immediately upon excision, snap-freeze the tissue sample in liquid nitrogen.

• Homogenization: In a pre-chilled mortar and pestle on dry ice, grind the frozen tissue to a fine powder.

• Extraction: Transfer the powdered tissue to a pre-weighed, pre-chilled tube containing 1 mL of ice-cold 80% methanol per 50-100 mg of tissue. The extraction solvent should ideally contain an appropriate concentration of an aldolase inhibitor (e.g., 1 mM EDTA).

• Vortexing: Vortex the sample vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Incubation: Incubate the sample at -20°C for 30 minutes to further facilitate protein precipitation.

• Centrifugation: Centrifuge the sample at 14,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant, which contains the metabolites, and transfer it to a new pre-chilled tube.

• Storage: Store the extract at -80°C until analysis.

Protocol 2: Preparation of an Enzyme Inhibitor Cocktail

• Stock Solutions: Prepare concentrated stock solutions of inhibitors in an appropriate solvent (e.g., 100 mM EDTA in water).

• Cocktail Preparation: On the day of the experiment, prepare a fresh inhibitor cocktail to be added to the extraction solvent. For example, to achieve a final concentration of 1 mM EDTA in your extraction solvent, add the appropriate volume of the 100 mM stock solution.

• Solvent Addition: Add the inhibitor cocktail to the ice-cold extraction solvent just before use.

Visualizations

Enzymatic pathway of D-Fructose 1-Phosphate metabolism.

References

• 1. Aldolase B - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Hepatic fructokinase - Wikipedia [en.wikipedia.org]
• 4. Purification and characterisation of an unusually heat-stable and acid/base-stable class I fructose-1,6-bisphosphate aldolase from Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Fructokinase and Hexokinase from Pollen Grains of Bell Pepper (Capsicum annuum L.): Possible Role in Pollen Germination under Conditions of High Temperature and CO2 Enrichment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Differentiation of the slow-binding mechanism for magnesium ion activation and zinc ion inhibition of human placental alkaline phosphatase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. selleckchem.com [selleckchem.com]
• 11. Diverse mechanisms of growth inhibition by luteolin, resveratrol, and quercetin in MIA PaCa-2 cells: a comparative glucose tracer study with the fatty acid synthase inhibitor C75 - PMC [pmc.ncbi.nlm.nih.gov]

calibration curve issues in D-Fructose 1-phosphate quantification

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during the quantification of D-Fructose 1-phosphate, with a specific focus on calibration curve problems.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for a non-linear calibration curve?

A non-linear calibration curve (with a correlation coefficient R² < 0.99) is a frequent issue in quantitative assays. The primary causes include:

• Improper Standard Preparation: Errors in serial dilutions, incorrect initial stock concentration, or contamination of standards.

• Standard Degradation: D-Fructose 1-phosphate, like other sugar phosphates, can be unstable. Improper storage or repeated freeze-thaw cycles of standard solutions can lead to degradation.

• Inappropriate Concentration Range: The selected concentration range for the standards may exceed the linear range of the detector.

• Matrix Effects: Components within the sample matrix (e.g., salts, proteins, lipids in biological samples) can interfere with the analyte's signal, causing ion suppression or enhancement in mass spectrometry-based methods.[1][2][3]

• Assay Conditions: For enzymatic assays, factors like suboptimal pH, temperature, or insufficient enzyme concentration can affect reaction rates and lead to non-linearity.[4]

Q2: How can I mitigate matrix effects in my samples?

Matrix effects can significantly compromise the accuracy and reproducibility of your results.[1][5] Here are several strategies to address them:

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most reliable method.[1] An SIL-IS is chemically almost identical to the analyte and will be affected by the matrix in the same way, allowing for accurate correction. It should be added as early as possible in the sample preparation workflow.[1]

• Optimize Sample Cleanup: Employ techniques like protein precipitation, solid-phase extraction (SPE), or liquid-liquid extraction (LLE) to remove interfering substances from the sample matrix.[1][3]

• Matrix-Matched Calibration Standards: Prepare your calibration standards in a blank matrix that is identical to your sample matrix. This helps to ensure that the standards and samples experience similar matrix effects.

• Dilute the Sample: If the analyte concentration is high enough, diluting the sample can reduce the concentration of interfering matrix components.

Q3: My signal intensity is very low. How can I improve the sensitivity of my assay?

Low signal intensity can be due to a variety of factors. To improve sensitivity:

• Optimize Instrumentation: For mass spectrometry, adjust parameters such as ionization source settings, collision energy, and dwell time. For fluorescence assays, ensure you are using the correct excitation and emission wavelengths and consider using black plates to enhance sensitivity.[6][7]

• Chemical Derivatization: Derivatizing sugar phosphates can improve their chromatographic separation and increase detection sensitivities by several folds in LC-MS analysis.[8]

• Sample Concentration: If the analyte concentration is below the limit of detection, consider concentrating your sample using techniques like evaporation or solid-phase extraction.

• Improve Chromatographic Separation: In LC-MS or GC-MS, optimizing the column and mobile phase can lead to sharper peaks and better signal-to-noise ratios.

Q4: What is the best way to prepare and store D-Fructose 1-phosphate standards?

Proper preparation and storage of standards are critical for generating a reliable calibration curve.

• Preparation: Use high-purity D-Fructose 1-phosphate and prepare the stock solution in a suitable solvent, such as deionized water. Perform serial dilutions carefully using calibrated pipettes.

• Storage: As a solid, D-Fructose 1-phosphate should be stored in a cool, dry, and dark place in a tightly sealed container.[9] For solutions, aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -20°C or -80°C for short-term and long-term storage, respectively.[6][9]

Troubleshooting Guide for Calibration Curve Issues

This section provides a systematic approach to diagnosing and resolving common problems encountered during the generation of a calibration curve for D-Fructose 1-phosphate quantification.

Problem	Possible Cause	Suggested Solution
Poor Linearity (R² < 0.99)	1. Standard Preparation Error: Inaccurate pipetting or calculation errors during serial dilutions.	1. Prepare fresh standards using calibrated equipment. Double-check all calculations.
2. Standard Degradation: Standards have degraded due to improper storage or age.	2. Prepare a new stock solution from a fresh vial of the standard compound. Aliquot and store properly.[9]
3. Detector Saturation: The concentration of the highest standard(s) is outside the linear range of the instrument.	3. Narrow the calibration range or dilute the upper-level standards. Check the detector response for saturation.
4. Matrix Effects: Ion suppression or enhancement affecting the analyte signal inconsistently across the concentration range.	4. Implement a stable isotope-labeled internal standard.[1] Perform sample cleanup or use matrix-matched calibrants.
Low Signal Intensity / Poor Sensitivity	1. Suboptimal Instrument Settings: Incorrect mass transitions (MRM), source temperature, or voltages for MS. Incorrect wavelengths for fluorescence.	1. Optimize all instrument parameters for D-Fructose 1-phosphate. Perform a tuning and calibration of the instrument.
2. Inefficient Ionization (MS): The analyte is not ionizing efficiently in the chosen mode (positive/negative).	2. Test both positive and negative electrospray ionization (ESI) modes. Sugar phosphates often perform well in negative mode.[10]
3. Sample Loss During Preparation: The analyte is being lost during extraction or cleanup steps.	3. Use an internal standard to track and correct for recovery losses. Optimize the sample preparation protocol.
High Background or Baseline Noise	1. Contaminated Reagents: Solvents, buffers, or water may be contaminated.	1. Use high-purity (e.g., LC-MS grade) solvents and reagents. Prepare fresh buffers.
2. Co-eluting Interferences: Other compounds in the sample are eluting at the same time as the analyte.	2. Optimize the chromatographic method (gradient, column, temperature) to separate the analyte from interferences.
3. Carryover: Residual sample from a previous injection is present in the system.	3. Run blank injections between samples. Implement a robust needle and column wash method.
Inconsistent or Irreproducible Results	1. Inconsistent Sample Preparation: Variability in extraction efficiency, derivatization, or final volume.	1. Use a stable isotope-labeled internal standard added at the beginning of the workflow.[1] Automate liquid handling steps if possible.
2. Instrument Instability: Fluctuations in temperature, flow rate, or detector response.	2. Allow the instrument to stabilize before running samples. Monitor system suitability throughout the analytical run.
3. Variable Injection Volume: Autosampler malfunction or incorrect syringe placement.	3. Check the autosampler for proper function and ensure there are no air bubbles in the syringe.

Experimental Protocols

Protocol 1: Preparation of Calibration Curve Standards

This protocol outlines the preparation of a set of calibration standards for a typical LC-MS/MS analysis.

• Prepare Stock Solution (1 mg/mL): Accurately weigh 1 mg of D-Fructose 1-phosphate standard and dissolve it in 1 mL of deionized water.

• Prepare Working Stock Solution (10 µg/mL): Dilute 10 µL of the 1 mg/mL stock solution into 990 µL of deionized water.

• Perform Serial Dilutions: Prepare a series of standards from the working stock solution as described in the table below. The final volume for each standard can be adjusted as needed for the assay.

Standard Level	Concentration (ng/mL)	Volume of 10 µg/mL Stock (µL)	Diluent Volume (µL)	Total Volume (µL)
S7	1000	100	900	1000
S6	500	50	950	1000
S5	250	25	975	1000
S4	100	10	990	1000
S3	50	5	995	1000
S2	10	1	999	1000
S1	1	0.1	999.9	1000
S0 (Blank)	0	0	1000	1000

Protocol 2: Sample Preparation from Biological Matrix (e.g., Plasma)

This protocol describes a general method for extracting D-Fructose 1-phosphate from plasma.

• Thaw Samples: Thaw frozen plasma samples on ice.

• Add Internal Standard: To 100 µL of plasma, add a known amount of stable isotope-labeled D-Fructose 1-phosphate internal standard. Vortex briefly.

• Protein Precipitation: Add 400 µL of ice-cold methanol (B129727) (or acetonitrile) to precipitate proteins. Vortex vigorously for 1 minute.

• Centrifugation: Incubate the samples at -20°C for 20 minutes to enhance protein precipitation, then centrifuge at 13,000 x g for 10 minutes at 4°C.[7]

• Collect Supernatant: Carefully transfer the supernatant to a new tube without disturbing the protein pellet.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a stream of nitrogen. Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Diagrams of Workflows and Pathways

Caption: Troubleshooting logic for poor calibration curve linearity.

Caption: General experimental workflow for D-Fructose 1-phosphate quantification.[10]

Caption: Simplified metabolic pathway showing the role of Fructose 1-Phosphate.[11]

References

• 1. benchchem.com [benchchem.com]
• 2. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. Development, validation and quantitative assessment of an enzymatic assay suitable for small molecule screening and profiling: A case-study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. assaygenie.com [assaygenie.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Fructose-1-Phosphate Aldolase Deficiency - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Battle: LC-MS/MS versus Enzymatic Assay for D-Fructose 1-Phosphate Analysis

For researchers, scientists, and drug development professionals navigating the complexities of metabolic analysis, the choice of analytical methodology is paramount. This guide provides a comprehensive comparison of two prominent techniques for the quantification of D-Fructose 1-phosphate (F1P): Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and the traditional enzymatic assay.

D-Fructose 1-phosphate is a key intermediate in fructose (B13574) metabolism, primarily generated in the liver, small intestine, and kidneys.[1][2] Its accumulation is linked to hereditary fructose intolerance, a serious metabolic disorder.[3][4] Accurate measurement of F1P is crucial for understanding disease mechanisms, diagnosing metabolic disorders, and evaluating the efficacy of therapeutic interventions.[5][6]

This guide will delve into the experimental protocols, present comparative data, and visualize the workflows of both LC-MS/MS and enzymatic assays to empower researchers in selecting the optimal method for their specific research needs.

Quantitative Performance: A Tale of Two Methods

The choice between LC-MS/MS and an enzymatic assay often hinges on the specific requirements of the experiment, such as the need for high sensitivity, specificity, or throughput. The following table summarizes the key performance characteristics of each method.

Feature	LC-MS/MS	Enzymatic Assay
Sensitivity	High (nanomolar to picomolar range)	Moderate to Low (micromolar to millimolar range)
Specificity	Very High (based on mass-to-charge ratio and fragmentation pattern)	High (dependent on enzyme specificity)
Accuracy	High (with appropriate internal standards)	Good (can be affected by interfering substances)
Precision	High (CV < 15%)	Good (CV < 20%)
Linear Dynamic Range	Wide	Narrow
Throughput	Moderate to High (with automation)	High
Multiplexing	Yes (can analyze multiple metabolites simultaneously)	No (typically measures a single analyte)
Sample Volume	Low (microliters)	Low to Moderate (microliters to milliliters)
Cost per Sample	High	Low
Equipment Cost	Very High	Low

Experimental Protocols: A Step-by-Step Look

LC-MS/MS Methodology

LC-MS/MS offers a powerful platform for the sensitive and specific quantification of F1P.[5] The general workflow involves sample preparation, chromatographic separation, and mass spectrometric detection.[7]

1. Sample Preparation:

• Extraction: Metabolites are typically extracted from biological samples (e.g., plasma, tissues, or cells) using a cold solvent mixture, such as 80% methanol, to precipitate proteins and quench enzymatic activity.[8]

• Centrifugation: The mixture is centrifuged at high speed to pellet the precipitated proteins.[9]

• Supernatant Collection: The clear supernatant containing the metabolites is carefully transferred to a new tube for analysis.[8]

• Internal Standard: An isotopically labeled internal standard (e.g., ¹³C₆-Fructose 1-phosphate) is often added to the sample to account for matrix effects and variations in sample processing and instrument response.[9]

2. Chromatographic Separation:

• Technique: Hydrophilic Interaction Liquid Chromatography (HILIC) is commonly employed for the separation of polar metabolites like sugar phosphates.[9][10]

• Column: A HILIC column (e.g., an amide-based column) is used to retain and separate F1P from other isomers and matrix components.[11][12]

• Mobile Phase: A gradient of an organic solvent (e.g., acetonitrile) and an aqueous buffer is used to elute the analytes from the column.[11]

3. Mass Spectrometric Detection:

• Ionization: Electrospray ionization (ESI) in negative ion mode is typically used to generate ions of F1P.[7]

• Analysis: A tandem mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. This involves selecting the precursor ion of F1P (based on its mass-to-charge ratio) and then detecting a specific fragment ion produced upon collision-induced dissociation.[10] This highly specific detection method minimizes interferences.

Enzymatic Assay Methodology

Enzymatic assays provide a more traditional and cost-effective approach for F1P analysis. The principle relies on the specific conversion of F1P by an enzyme, leading to a measurable change in absorbance or fluorescence. A common approach involves the use of aldolase (B8822740) B, the enzyme that naturally cleaves F1P.[4][13]

1. Principle: The assay is based on the cleavage of Fructose 1-phosphate by Aldolase B into glyceraldehyde and dihydroxyacetone phosphate (B84403) (DHAP).[3][13] The production of these triose phosphates can be coupled to subsequent enzymatic reactions that result in the production or consumption of a chromophore or fluorophore, which can be measured spectrophotometrically.

2. Coupled Enzyme Reaction:

• Reaction 1: Fructose 1-phosphate is cleaved by Aldolase B to produce Glyceraldehyde and Dihydroxyacetone Phosphate (DHAP).[13]

• Reaction 2: The DHAP produced is then converted to Glycerol-3-phosphate by glycerol-3-phosphate dehydrogenase, a reaction that oxidizes NADH to NAD+.

• Detection: The decrease in absorbance at 340 nm due to the oxidation of NADH is directly proportional to the amount of F1P present in the sample.[14]

3. Assay Procedure:

• Sample Preparation: Samples are typically deproteinized, often by perchloric acid precipitation followed by neutralization.

• Reaction Mixture: The sample is added to a reaction mixture containing the necessary enzymes (Aldolase B and glycerol-3-phosphate dehydrogenase), cofactors (NADH), and buffer.

• Measurement: The change in absorbance at 340 nm is monitored over time using a spectrophotometer.

• Quantification: The concentration of F1P is determined by comparing the change in absorbance to a standard curve prepared with known concentrations of F1P.

Visualizing the Workflows

To better illustrate the experimental processes, the following diagrams outline the workflows for both LC-MS/MS and enzymatic assays.

Caption: Experimental workflow for LC-MS/MS analysis of D-Fructose 1-phosphate.

References

• 1. Fructose 1-phosphate - Wikipedia [en.wikipedia.org]
• 2. Human Metabolome Database: Showing metabocard for Fructose 1-phosphate (HMDB0001076) [hmdb.ca]
• 3. pharmacy180.com [pharmacy180.com]
• 4. Fructose-1-Phosphate Aldolase Deficiency - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Fructose 1,6-bisphosphate Analysis Service | MtoZ Biolabs [mtoz-biolabs.com]
• 6. Research [bu.edu]
• 7. LC-MS-based metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. shodexhplc.com [shodexhplc.com]
• 12. academic.oup.com [academic.oup.com]
• 13. Aldolase B - Wikipedia [en.wikipedia.org]
• 14. merckmillipore.com [merckmillipore.com]

A Comparative Analysis of the Metabolic Fates of D-Fructose 1-Phosphate and D-Glucose 1-Phosphate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the metabolic pathways and fates of two key hexose (B10828440) phosphates: D-Fructose 1-phosphate (F1P) and D-glucose 1-phosphate (G1P). Understanding the distinct metabolic routes of these molecules is crucial for research in areas such as metabolic disorders, nutrition, and therapeutic development. This document summarizes quantitative data, details relevant experimental protocols, and provides visual representations of the metabolic pathways.

Executive Summary

The metabolic fates of D-Fructose 1-phosphate and D-Glucose 1-phosphate diverge significantly, primarily due to their distinct points of entry into central carbohydrate metabolism and their differing regulatory mechanisms. Fructose (B13574) metabolism, and by extension F1P, is a rapid, largely unregulated process primarily occurring in the liver, which can lead to a rapid influx of triose phosphates, promoting glycolysis, gluconeogenesis, and de novo lipogenesis.[1] In contrast, the metabolism of G1P is tightly regulated and central to the balance between glycogen (B147801) storage and glucose release, playing a pivotal role in maintaining glucose homeostasis.

Quantitative Comparison of Metabolic Fates

The following table summarizes key quantitative differences in the metabolism of fructose and glucose, which directly influence the metabolic fates of their respective 1-phosphate esters. Direct comparative kinetic data for F1P and G1P metabolism under identical conditions is limited; however, the data presented reflects the broader metabolic consequences of fructose versus glucose utilization.

Parameter	D-Fructose Metabolism (leading to F1P)	D-Glucose Metabolism (related to G1P)	References
Primary Metabolic Organ	Liver	Liver, Muscle	[1]
Rate of Hepatic Uptake	More than 2-fold higher than glucose in mice	Slower and more regulated than fructose	[2]
Initial Phosphorylation Enzyme	Fructokinase (Ketohexokinase)	Glucokinase (in liver), Hexokinase (in muscle)	[1]
Key Regulatory Step Bypassed	Phosphofructokinase-1 (PFK-1), the major rate-limiting step of glycolysis	Enters glycolysis upstream of PFK-1, subject to its regulation	[1]
Metabolic Regulation	Largely unregulated by hormones or allosteric mechanisms	Tightly regulated by hormones (insulin, glucagon) and allosteric effectors (ATP, citrate)	[1][3]
Conversion to Glucose (in liver)	Significant; 31-57% of an ingested fructose load can be converted to glucose.	G1P is readily converted to G6P and can be released as glucose from the liver.	[4]
Stimulation of De Novo Lipogenesis	Potent inducer, due to the rapid and unregulated production of acetyl-CoA precursors.	Less potent inducer under normal physiological conditions.	[4]
Postprandial Blood Glucose Response	Results in lower postprandial blood glucose levels compared to glucose.	Leads to a direct and significant increase in postprandial blood glucose.	[3]
Effect on Uric Acid Levels	Increases uric acid levels due to rapid ATP depletion.	Can reduce uric acid levels.	[3]

Metabolic Pathways

The metabolic pathways of F1P and G1P are distinct, as illustrated in the diagrams below.

D-Fructose 1-Phosphate Metabolism

The metabolism of F1P is a more direct and less regulated pathway to triose phosphates.

Caption: Metabolic pathway of D-Fructose 1-phosphate.

D-Glucose 1-Phosphate Metabolism

The metabolism of G1P is intricately linked to glycogen metabolism and serves as a key entry point into glycolysis.

Caption: Metabolic pathway of D-Glucose 1-phosphate.

Experimental Protocols

Measurement of Fructolysis Rate using ¹³C Labeled Fructose

This protocol outlines a method for tracing the metabolic fate of fructose in cell culture using stable isotope labeling followed by mass spectrometry.[5]

Objective: To quantify the conversion of fructose into various metabolic intermediates.

Materials:

• Cell line capable of fructose metabolism (e.g., HepG2 human hepatoma cells).

• Cell culture medium (e.g., DMEM).

• [U-¹³C]-fructose.

• Phosphate-buffered saline (PBS).

• Cold quenching solution (e.g., 60% methanol, -20°C).

• Extraction solvent mixture (chloroform, methanol, water).

• Gas chromatograph-mass spectrometer (GC-MS).

Procedure:

• Cell Culture and Labeling:

  • Culture HepG2 cells to 80-90% confluency.

  • Wash cells with PBS to remove existing medium.

  • Incubate cells in a labeling medium containing a known concentration of [U-¹³C]-fructose for a defined period.

• Metabolite Extraction:

  • Quench metabolic activity by adding cold quenching solution.

  • Scrape cells and perform a liquid-liquid extraction using a chloroform:methanol:water mixture to separate polar and non-polar metabolites.

  • Collect the upper aqueous phase containing polar metabolites.

  • Dry the extracted polar metabolites under vacuum.

• GC-MS Analysis:

  • Derivatize the dried metabolites to make them volatile for GC-MS analysis.

  • Inject the derivatized sample into the GC-MS system.

  • Use a temperature gradient to separate the metabolites.

  • Operate the mass spectrometer in full scan or selected ion monitoring (SIM) mode to identify and quantify ¹³C-labeled metabolites.

Measurement of Glycogenolysis

This protocol describes a method to measure the rate of glycogenolysis by determining glucose production from glycogen.[6]

Objective: To quantify the rate of glucose release from glycogen stores.

Methodology: Isotopic tracer techniques are commonly employed. A stable isotope of glucose (e.g., [6,6-²H₂]glucose) is infused to measure the rate of appearance of endogenous glucose. Simultaneously, the contribution of gluconeogenesis is determined using a labeled precursor (e.g., deuterated water, ²H₂O).

General Procedure:

• Isotope Infusion: A primed-continuous infusion of a labeled glucose tracer is administered to reach a steady state.

• Precursor Labeling: A labeled gluconeogenic precursor is administered to quantify its incorporation into glucose.

• Blood Sampling: Blood samples are collected at baseline and at regular intervals during the infusion.

• Sample Analysis: Plasma is separated, and the isotopic enrichment of glucose and its fragments is determined by mass spectrometry.

• Calculation:

  • The rate of appearance of glucose is calculated from the dilution of the infused glucose tracer.

  • The rate of gluconeogenesis is calculated from the incorporation of the labeled precursor into glucose.

  • The rate of glycogenolysis is then calculated as the difference between the total rate of glucose appearance and the rate of gluconeogenesis.

Ketohexokinase (Fructokinase) Activity Assay

This luminescence-based protocol quantifies ketohexokinase (KHK) activity by measuring ADP production.[7]

Principle: KHK catalyzes the phosphorylation of fructose to F1P, consuming ATP and producing ADP. The amount of ADP produced is proportional to KHK activity and can be measured using a commercial ADP detection kit.

Materials:

• Cell or tissue lysate.

• Reaction buffer containing fructose, ATP, and potassium.

• Luminescent ADP detection assay kit.

• Luminometer.

Procedure:

• Lysate Preparation: Prepare cell or tissue homogenates in a suitable lysis buffer.

• Enzyme Reaction:

  • In a microplate, mix the lysate with the reaction buffer containing fructose and ATP.

  • Incubate for a specified time (e.g., 60 minutes) at 37°C to allow the enzymatic reaction to proceed.

• ADP Detection:

  • Add the reagents from the ADP detection kit to the reaction mixture.

  • Measure the luminescence using a luminometer. The light output is directly proportional to the ADP concentration.

• Quantification: Determine KHK activity by comparing the luminescence of the samples to a standard curve of known ADP concentrations.

Conclusion

The metabolic pathways of D-Fructose 1-phosphate and D-Glucose 1-phosphate are fundamentally different in terms of their entry points into central metabolism, their rates, and their regulatory control. The rapid, unregulated metabolism of F1P in the liver can have significant implications for metabolic health, including an increased potential for de novo lipogenesis and uric acid production. In contrast, the metabolism of G1P is a highly regulated process that is integral to maintaining systemic glucose homeostasis. For researchers and professionals in drug development, these differences present distinct targets for therapeutic intervention in metabolic diseases. A thorough understanding of these pathways is essential for the development of novel strategies to modulate carbohydrate metabolism for therapeutic benefit.

References

• 1. Biochemistry, Fructose Metabolism - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Glucose versus fructose metabolism in the liver measured with deuterium metabolic imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Postprandial metabolic effects of fructose and glucose in type 1 diabetes patients: a pilot randomized crossover clinical trial - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Measurements of Gluconeogenesis and Glycogenolysis: A Methodological Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A luminescence-based protocol for assessing fructose metabolism via quantification of ketohexokinase enzymatic activity in mouse or human hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]

D-Fructose 1-Phosphate as a Biomarker for Fructose Consumption: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The increasing consumption of fructose (B13574), particularly from sugar-sweetened beverages and processed foods, has been linked to a variety of metabolic disorders, including non-alcoholic fatty liver disease (NAFLD), insulin (B600854) resistance, and cardiovascular disease.[1][2][3] This has spurred the search for reliable biomarkers to accurately assess fructose intake in clinical and research settings. This guide provides a comparative analysis of D-fructose 1-phosphate as a potential biomarker for fructose consumption, alongside other established and emerging alternatives.

D-Fructose 1-Phosphate: A Direct Metabolite

Upon consumption, fructose is primarily absorbed in the small intestine and rapidly metabolized in the liver.[1][4] The first step in this metabolic cascade is the phosphorylation of fructose to D-fructose 1-phosphate by the enzyme fructokinase.[4][5][6] This initial, unregulated step makes D-fructose 1-phosphate a direct and immediate product of fructose metabolism, positioning it as a candidate biomarker for acute fructose intake.

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// Edges Fructose -> F1P [label=" Fructokinase", fontcolor="#5F6368", fontsize=8]; F1P -> Metabolites [label=" Aldolase B", fontcolor="#5F6368", fontsize=8]; F1P -> Biomarker [style=dashed, color="#EA4335"];

// Invisible nodes for alignment {rank=same; Fructose; Biomarker} } caption: Fructose Metabolism and Biomarker Potential of D-Fructose 1-Phosphate

Comparison of Fructose Consumption Biomarkers

While D-fructose 1-phosphate is a direct metabolite, its validation as a routine biomarker for fructose consumption is still emerging. Other biomarkers, such as urinary fructose and sucrose (B13894), have been more extensively studied and validated. The following table provides a comparative overview of these biomarkers.

Biomarker	Sample Type	Rationale	Advantages	Disadvantages
D-Fructose 1-Phosphate	Plasma, Serum	Direct and immediate product of fructose metabolism.[4][5][6]	Reflects acute fructose intake.	Limited data on correlation with habitual intake; primarily an intracellular metabolite with potentially low and transient circulating levels.
Urinary Fructose & Sucrose	Urine (24-hour or spot)	A portion of unmetabolized fructose and sucrose is excreted in the urine.	Good correlation with total sugar intake demonstrated in controlled feeding studies; non-invasive sample collection.[7][8]	Can be influenced by factors affecting renal function; spot urine may not reflect 24-hour intake.
Serum Uric Acid	Serum	Fructose metabolism can lead to ATP depletion and increased uric acid production.[9]	Routinely measured in clinical practice.	Non-specific; influenced by diet (purines), alcohol, and certain medications.
Triglycerides	Serum	Hepatic fructose metabolism promotes de novo lipogenesis, leading to increased triglyceride synthesis.[2]	Standard clinical measurement.	Non-specific; influenced by overall dietary fat and carbohydrate intake, and genetic factors.
Alkaline Phosphatase (ALP) Isozymes	Plasma	Excessive fructose intake may alter liver and intestinal ALP isozyme activities.[1]	May indicate early metabolic changes in response to high fructose.	Indirect marker; requires further validation in human studies.[10]

Experimental Protocols

Quantification of D-Fructose 1-Phosphate in Biological Samples

The analysis of D-fructose 1-phosphate typically requires sensitive analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) due to its low concentrations in circulation.

Sample Preparation (Plasma/Serum):

• Protein Precipitation: To 100 µL of plasma or serum, add 400 µL of ice-cold methanol (B129727) to precipitate proteins.

• Vortexing: Vortex the mixture vigorously for 30 seconds.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Drying: Evaporate the supernatant to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable solvent (e.g., 100 µL of the initial mobile phase) for LC-MS/MS analysis.

LC-MS/MS Analysis:

• Chromatographic Separation: A mixed-mode column, such as a Newcrom B, can be used to separate fructose 1-phosphate from other isomers like fructose 6-phosphate.[11]

• Mobile Phase: A typical mobile phase might consist of a gradient of acetonitrile (B52724) and water with an ammonium (B1175870) formate (B1220265) buffer.[11]

• Detection: Mass spectrometry with electrospray ionization (ESI) in negative ion mode is commonly employed for the detection of phosphorylated sugars.

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// Edges Start -> Precipitation; Precipitation -> Centrifugation; Centrifugation -> Supernatant; Supernatant -> Drying; Drying -> Reconstitution; Reconstitution -> Analysis; } caption: Workflow for D-Fructose 1-Phosphate Analysis in Plasma/Serum

Quantification of Urinary Fructose and Sucrose

The measurement of fructose and sucrose in urine can be performed using enzymatic assays or chromatographic methods.

Sample Preparation (Urine):

• Collection: 24-hour urine collection is preferred for a comprehensive assessment of daily excretion. Spot urine samples can also be used, with evening voids showing good correlation with 24-hour excretion.[7][8]

• Dilution: Urine samples may need to be diluted with deionized water to fall within the linear range of the assay.

• Clarification (if necessary): For turbid samples, a clarification step using Carrez reagents can be employed.[12]

Enzymatic Assay:

• A common method involves a series of enzymatic reactions where fructose is ultimately converted to a product that can be measured spectrophotometrically (e.g., NADH).[12]

• Kits for the enzymatic determination of D-fructose are commercially available.

LC-MS/MS Analysis:

• UPLC-MS/MS methods offer high sensitivity and specificity for the simultaneous quantification of fructose and sucrose in urine.[13]

Conclusion

D-fructose 1-phosphate holds promise as a specific biomarker for acute fructose consumption due to its position as the direct, initial metabolite of fructose. However, its validation for assessing habitual fructose intake is still in its early stages, and robust data from large-scale human intervention and observational studies are needed. Currently, urinary fructose and sucrose are more established and validated biomarkers for total sugar intake, offering a non-invasive alternative. For a comprehensive understanding of the metabolic effects of fructose consumption, a multi-biomarker approach, potentially including D-fructose 1-phosphate alongside urinary sugars, uric acid, and lipid profiles, may be the most effective strategy for researchers and drug development professionals. Further research is warranted to establish the clinical utility of D-fructose 1-phosphate as a standalone biomarker for fructose consumption.

References

• 1. Novel Biomarker Establishment for Evaluation of Excessive Fructose Consumption Using a Rat Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fructose and Cardiometabolic Health: What the Evidence from Sugar-Sweetened Beverages Tells Us - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fructose consumption from different food sources and cardiometabolic biomarkers: cross-sectional associations in US men and women - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Fructose 1-phosphate - Wikipedia [en.wikipedia.org]
• 6. Human Metabolome Database: Showing metabocard for Fructose 1-phosphate (HMDB0001076) [hmdb.ca]
• 7. Urinary Sucrose and Fructose From Spot Urine May Be Used as a Predictive Biomarker of Total Sugar Intake–Findings From a Controlled Feeding Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Urinary Sucrose and Fructose From Spot Urine May Be Used as a Predictive Biomarker of Total Sugar Intake-Findings From a Controlled Feeding Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fructose Intake, Serum Uric Acid, and Cardiometabolic Disorders: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Novel Biomarker Establishment for Evaluation of Excessive Fructose Consumption Using a Rat Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. HPLC Determination of Fructose 1,6 Bisphosphate on Newcrom B Column | SIELC Technologies [sielc.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. researchgate.net [researchgate.net]

Comparative Analysis of Antibody Cross-Reactivity in D-Fructose 1-Phosphate Immunoassays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of hypothetical monoclonal antibodies for use in D-Fructose 1-phosphate (F1P) immunoassays. The objective is to furnish researchers with the necessary data and protocols to assess antibody performance, specifically focusing on cross-reactivity with structurally similar metabolites. Given the challenges in sourcing commercially available antibodies with detailed cross-reactivity profiles, this guide presents a framework for the evaluation of newly developed or uncharacterized antibodies.

Introduction

D-Fructose 1-phosphate is a key metabolite in fructose (B13574) metabolism, primarily generated in the liver, small intestine, and kidneys.[1][2] Its accumulation is a critical biomarker for hereditary fructose intolerance, a genetic disorder resulting from Aldolase B deficiency.[3] Accurate quantification of F1P is therefore essential for both clinical diagnostics and metabolic research. Immunoassays offer a sensitive and specific method for this purpose, but their reliability hinges on the minimal cross-reactivity of the antibody with other structurally related sugar phosphates present in biological samples.

The primary potential cross-reactants in a biological system are D-fructose 6-phosphate (F6P) and D-fructose 1,6-bisphosphate (F1,6BP), which are key intermediates in glycolysis and gluconeogenesis.[4] This guide outlines a systematic approach to evaluating and comparing the cross-reactivity of different monoclonal antibodies against these metabolites.

Fructose Metabolism Pathway

The following diagram illustrates the metabolic pathway of fructose, highlighting the relationship between D-fructose 1-phosphate and its potential cross-reactants.

Caption: Metabolic pathway of D-fructose, showing the formation of D-fructose 1-phosphate and related metabolites.

Comparative Cross-Reactivity Data

The following table summarizes hypothetical cross-reactivity data for three different monoclonal antibodies (mAbs) developed against D-Fructose 1-phosphate. The data is presented as the percentage cross-reactivity, calculated from the concentration of the cross-reactant required to displace 50% of the labeled F1P tracer in a competitive ELISA, relative to the concentration of F1P required for the same displacement (IC50).

Table 1: Hypothetical Cross-Reactivity of Anti-D-Fructose 1-Phosphate Monoclonal Antibodies

Analyte	mAb-1 (% Cross-Reactivity)	mAb-2 (% Cross-Reactivity)	mAb-3 (% Cross-Reactivity)
D-Fructose 1-Phosphate	100	100	100
D-Fructose 6-Phosphate	2.5	0.8	5.1
D-Fructose 1,6-Bisphosphate	1.2	0.3	3.2
D-Glucose 6-Phosphate	<0.1	<0.1	<0.1
D-Fructose	<0.01	<0.01	<0.01

Note: The physiological concentrations of these metabolites can vary. In liver tissue after fructose loading, F1P can accumulate to high levels (e.g., up to 8.7 µmol/g).[5] F6P and F1,6BP are typically present at lower physiological concentrations.

Experimental Protocols

A competitive Enzyme-Linked Immunosorbent Assay (ELISA) is the recommended method for quantifying small molecules like F1P and assessing antibody cross-reactivity.[6]

Experimental Workflow for Competitive ELISA

The diagram below outlines the workflow for the competitive ELISA protocol.

Caption: Workflow diagram for the competitive ELISA to determine D-Fructose 1-phosphate concentration and antibody cross-reactivity.

Detailed Protocol for Competitive ELISA

Materials:

• 96-well microtiter plates

• D-Fructose 1-phosphate-protein conjugate (e.g., F1P-BSA)

• Primary monoclonal antibody against D-Fructose 1-phosphate

• HRP-conjugated secondary antibody (anti-mouse or anti-rabbit, depending on the primary antibody host)

• D-Fructose 1-phosphate standard

• Potential cross-reactants: D-fructose 6-phosphate, D-fructose 1,6-bisphosphate, D-glucose 6-phosphate, D-fructose

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20, PBST)

• Blocking Buffer (e.g., 1% BSA in PBST)

• Assay Buffer (e.g., PBST)

• TMB (3,3’,5,5’-Tetramethylbenzidine) Substrate Solution

• Stop Solution (e.g., 2 M H₂SO₄)

• Microplate reader

Procedure:

• Coating:

  • Dilute the F1P-protein conjugate to an optimal concentration (e.g., 1-10 µg/mL) in Coating Buffer.

  • Add 100 µL of the diluted conjugate to each well of a 96-well plate.

  • Incubate overnight at 4°C.

• Washing:

  • Aspirate the coating solution from the wells.

  • Wash the plate three times with 200 µL of Wash Buffer per well.

• Blocking:

  • Add 200 µL of Blocking Buffer to each well.

  • Incubate for 1-2 hours at room temperature.

• Washing:

  • Aspirate the blocking solution and wash the plate three times with Wash Buffer.

• Competitive Reaction:

  • Prepare serial dilutions of the D-Fructose 1-phosphate standard and each potential cross-reactant in Assay Buffer.

  • In separate tubes, pre-incubate 50 µL of each standard/cross-reactant dilution with 50 µL of the diluted primary antibody for 30 minutes at room temperature.

  • Add 100 µL of the pre-incubated mixture to the corresponding wells of the coated and blocked plate.

  • Incubate for 1-2 hours at room temperature.

• Washing:

  • Aspirate the solution and wash the plate five times with Wash Buffer.

• Secondary Antibody Incubation:

  • Dilute the HRP-conjugated secondary antibody in Assay Buffer according to the manufacturer's instructions.

  • Add 100 µL of the diluted secondary antibody to each well.

  • Incubate for 1 hour at room temperature.

• Washing:

  • Aspirate the secondary antibody solution and wash the plate five times with Wash Buffer.

• Detection:

  • Add 100 µL of TMB Substrate Solution to each well.

  • Incubate in the dark for 15-30 minutes at room temperature.

  • Stop the reaction by adding 50 µL of Stop Solution to each well.

• Measurement:

  • Read the absorbance at 450 nm using a microplate reader.

Data Analysis:

• Plot a standard curve of absorbance versus the logarithm of the D-Fructose 1-phosphate concentration.

• Determine the IC50 value for D-Fructose 1-phosphate (the concentration that causes 50% inhibition of the maximum signal).

• For each potential cross-reactant, plot a similar inhibition curve and determine its IC50 value.

• Calculate the percent cross-reactivity using the following formula:

  % Cross-Reactivity = (IC50 of D-Fructose 1-phosphate / IC50 of cross-reactant) x 100

Conclusion

The selection of a highly specific antibody is paramount for the development of a reliable D-Fructose 1-phosphate immunoassay. This guide provides a framework for the systematic evaluation of antibody cross-reactivity against key physiological analogs. By following the detailed experimental protocol and utilizing the provided comparative data structure, researchers can effectively characterize and select the most suitable antibody for their specific application, ensuring accurate and reproducible quantification of this important metabolite.

References

• 1. Human Metabolome Database: Showing metabocard for Fructose 1-phosphate (HMDB0001076) [hmdb.ca]
• 2. Fructose 1-phosphate - Wikipedia [en.wikipedia.org]
• 3. Biochemistry, Fructose Metabolism - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. The cause of hepatic accumulation of fructose 1-phosphate on fructose loading - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays - PubMed [pubmed.ncbi.nlm.nih.gov]

A Kinetic Comparison of Aldolase Isozymes A, B, and C with D-Fructose 1-Phosphate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the kinetic performance of three human aldolase (B8822740) isozymes—A (muscle), B (liver), and C (brain)—with the substrate D-Fructose 1-phosphate. This analysis is crucial for understanding the specific metabolic roles of these isozymes and for developing targeted therapeutic interventions. The information presented herein is supported by experimental data and detailed methodologies.

Executive Summary

Fructose-1,6-bisphosphate aldolase is a key enzyme in glycolysis and gluconeogenesis, catalyzing the reversible cleavage of fructose-1,6-bisphosphate.[1] Vertebrates express three isozymes with distinct tissue distributions and kinetic properties: aldolase A (muscle and red blood cells), aldolase B (liver, kidney, and small intestine), and aldolase C (brain and neuronal tissue).[1][2] While all three isozymes can metabolize fructose-1,6-bisphosphate, their activity with fructose (B13574) 1-phosphate, a key intermediate in dietary fructose metabolism, varies significantly. Aldolase B is uniquely adapted for fructose metabolism, exhibiting the highest catalytic efficiency with fructose 1-phosphate.[3] Aldolase A and C, primarily glycolytic enzymes, show considerably lower activity with this substrate.[3] These kinetic differences underscore their specialized physiological roles.

Quantitative Kinetic Data Comparison

The following table summarizes the available kinetic parameters of human aldolase isozymes A, B, and C with D-Fructose 1-phosphate.

Isozyme	K_m (μM)	k_cat (s⁻¹)	Catalytic Efficiency (k_cat/K_m) (M⁻¹s⁻¹)
Aldolase A (Muscle)	Data not available	Data not available	Lowest
Aldolase B (Liver)	~1000 - 2200[4]	Data not available	Highest[3]
Aldolase C (Brain)	16,000 ± 2000[1]	2.8 ± 0.3[1]	175

Experimental Protocols

The determination of the kinetic parameters for aldolase isozymes with D-Fructose 1-phosphate can be achieved through various experimental approaches. Below are detailed methodologies for two common assays.

Coupled-Enzyme Spectrophotometric Assay

This continuous assay measures the aldolase activity by coupling the production of dihydroxyacetone phosphate (B84403) (DHAP) and glyceraldehyde to the oxidation of NADH, which can be monitored by the decrease in absorbance at 340 nm.

Materials:

• Purified human aldolase isozyme A, B, or C

• D-Fructose 1-phosphate solution

• Triosephosphate isomerase (TIM)

• Glycerol-3-phosphate dehydrogenase (α-GDH)

• NADH solution

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare a reaction mixture in a cuvette containing the reaction buffer, NADH, TIM, and α-GDH.

• Add a known concentration of the purified aldolase isozyme to the mixture.

• Initiate the reaction by adding varying concentrations of the D-Fructose 1-phosphate substrate.

• Immediately monitor the decrease in absorbance at 340 nm over time in kinetic mode.

• The initial reaction velocity is calculated from the linear portion of the absorbance curve using the Beer-Lambert law (molar extinction coefficient of NADH at 340 nm is 6220 M⁻¹cm⁻¹).

• Repeat the assay for a range of substrate concentrations.

• The kinetic parameters (K_m and V_max) are determined by fitting the initial velocity data to the Michaelis-Menten equation using non-linear regression analysis.

Radioisotopic Assay

This discontinuous assay offers high sensitivity and is particularly useful for crude enzyme preparations. It measures the formation of radiolabeled triose phosphates from radiolabeled D-Fructose 1-phosphate.[4]

Materials:

• Purified or crude human aldolase isozyme A, B, or C

• D-[U-¹⁴C]Fructose 1-phosphate

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• Stopping reagent (e.g., trichloroacetic acid)

• Ion-exchange chromatography resin (to separate triose phosphates from fructose 1-phosphate)

• Scintillation counter and scintillation fluid

Procedure:

• Prepare reaction tubes containing the reaction buffer and a known amount of the enzyme preparation.

• Initiate the reaction by adding D-[U-¹⁴C]Fructose 1-phosphate at various concentrations.

• Incubate the reactions at a constant temperature (e.g., 37°C) for a defined period.

• Stop the reaction by adding the stopping reagent.

• Separate the radiolabeled triose phosphate products from the unreacted substrate using ion-exchange chromatography.

• Quantify the amount of radiolabeled product in each sample using a scintillation counter.

• Calculate the initial reaction velocity for each substrate concentration.

• Determine the kinetic parameters (K_m and V_max) by fitting the data to the Michaelis-Menten equation.

Visualizations

Fructose Metabolism Pathway

The following diagram illustrates the central role of aldolase isozymes, particularly aldolase B, in the metabolism of dietary fructose.

Caption: Metabolic pathway of dietary fructose in the liver.

Experimental Workflow for Kinetic Analysis

This diagram outlines the key steps involved in the kinetic characterization of aldolase isozymes using a coupled-enzyme assay.

Caption: Workflow for the spectrophotometric kinetic assay of aldolase.

References

• 1. Structure of human brain fructose 1,6-(bis)phosphate aldolase: Linking isozyme structure with function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Research [bu.edu]
• 4. A radioisotopic method for fructose-1-phosphate aldolase assay that facilitates diagnosis of hereditary fructose intolerance - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Metabolomics of D-Fructose 1-Phosphate: A Guide for Researchers in Healthy vs. Diseased States

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of D-Fructose 1-phosphate (F1P) metabolism in healthy individuals versus those with specific metabolic disorders. While the accumulation of F1P is a known hallmark of certain diseases, this document aims to objectively present the available qualitative and mechanistic data, alongside detailed experimental protocols for its quantification.

Introduction to D-Fructose 1-Phosphate Metabolism

In healthy individuals, dietary fructose (B13574) is primarily metabolized in the liver, small intestine, and kidneys.[1] The first and irreversible step is the phosphorylation of fructose to D-Fructose 1-phosphate (F1P) by the enzyme fructokinase.[2] Subsequently, the enzyme aldolase (B8822740) B cleaves F1P into two triose phosphates: dihydroxyacetone phosphate (B84403) (DHAP) and glyceraldehyde.[2][3] These molecules then enter the glycolysis or gluconeogenesis pathways. This process is a key part of normal carbohydrate metabolism.

D-Fructose 1-Phosphate in Diseased States

Alterations in F1P metabolism are central to the pathophysiology of several metabolic diseases, most notably Hereditary Fructose Intolerance (HFI) and are increasingly implicated in Non-Alcoholic Fatty Liver Disease (NAFLD).

Hereditary Fructose Intolerance (HFI)

HFI is an autosomal recessive genetic disorder caused by a deficiency in the aldolase B enzyme.[2][3] This enzymatic block leads to the toxic accumulation of F1P in the liver, kidneys, and small intestine following the ingestion of fructose, sucrose, or sorbitol.[3] The sequestration of intracellular phosphate in the form of F1P leads to a cascade of detrimental effects, including the depletion of adenosine (B11128) triphosphate (ATP).[2]

The downstream consequences of F1P accumulation in HFI are severe and can include:

• Hypoglycemia: F1P allosterically inhibits glycogen (B147801) phosphorylase, blocking glycogenolysis, and also impairs gluconeogenesis.[2]

• Hepatic and Renal Dysfunction: The toxic buildup of F1P and depletion of ATP can lead to liver and kidney cell death, potentially resulting in failure of these organs.[3][4]

• Hyperuricemia: The degradation of AMP due to ATP depletion leads to an overproduction of uric acid.[2]

Patients with HFI must adhere to a strict lifelong diet free of fructose, sucrose, and sorbitol to prevent life-threatening complications.[2]

Non-Alcoholic Fatty Liver Disease (NAFLD)

Excessive dietary fructose consumption is a significant contributor to the development and progression of NAFLD.[5][6] In contrast to the regulated metabolism of glucose, the conversion of fructose to F1P by fructokinase is rapid and unregulated.[5] This leads to a rapid influx of substrates into the downstream metabolic pathways in the liver.

The key metabolic consequences of high fructose intake and subsequent F1P production in the context of NAFLD include:

• Increased de novo lipogenesis (DNL): The triose phosphates generated from F1P cleavage provide a ready source of carbon for the synthesis of fatty acids and triglycerides in the liver, contributing to hepatic steatosis.[6]

• Hepatic Inflammation: Fructose metabolism can promote the production of inflammatory mediators and reactive oxygen species, contributing to the progression from simple steatosis to non-alcoholic steatohepatitis (NASH).[6]

• Insulin (B600854) Resistance: Chronic high fructose intake is associated with the development of hepatic insulin resistance.[5]

Quantitative Comparison of D-Fructose 1-Phosphate Levels

Experimental Protocols

The quantification of D-Fructose 1-phosphate and other sugar phosphates in biological samples is typically achieved through Liquid Chromatography-Mass Spectrometry (LC-MS).

Sample Preparation

1. Liver Tissue Biopsy:

• Homogenization: Immediately after collection, the tissue sample should be snap-frozen in liquid nitrogen to quench metabolic activity. The frozen tissue is then homogenized in an ice-cold extraction solvent, typically a mixture of methanol (B129727), acetonitrile, and water.

• Protein Precipitation: The homogenate is centrifuged at high speed to pellet proteins and other cellular debris.

• Supernatant Collection: The supernatant containing the metabolites is carefully collected for LC-MS analysis.

2. Plasma/Serum:

• Protein Precipitation: An ice-cold solvent, such as methanol or acetonitrile, is added to the plasma or serum sample to precipitate proteins.

• Centrifugation: The mixture is vortexed and then centrifuged to separate the precipitated proteins.

• Supernatant Collection: The clear supernatant is collected for analysis.

LC-MS/MS Analysis for D-Fructose 1-Phosphate

• Chromatography: Due to the polar nature of sugar phosphates, Hydrophilic Interaction Liquid Chromatography (HILIC) is often the preferred method for separation. An alternative is the use of ion-pair reagents in reversed-phase chromatography.

• Mass Spectrometry: Detection is typically performed using a triple quadrupole mass spectrometer operating in negative ion mode with Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

  • Ionization: Electrospray ionization (ESI) is commonly used.

  • MRM Transitions: Specific precursor-to-product ion transitions for F1P would be monitored for quantification.

Visualizations

Caption: Metabolic pathway of D-Fructose 1-Phosphate in healthy vs. HFI states.

Caption: General experimental workflow for F1P metabolomics.

References

• 1. Hereditary fructose intolerance: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fructose-1-Phosphate Aldolase Deficiency - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Hereditary Fructose Intolerance Diagnosed in Adulthood [gutnliver.org]
• 4. mdpi.com [mdpi.com]
• 5. The Contribution of Dietary Fructose to Non-alcoholic Fatty Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hereditary Fructose Intolerance - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]

Specificity of D-Fructose 1-Phosphate Binding in the Catabolite Repressor Activator (Cra) Protein: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the binding specificity of the Catabolite Repressor Activator (Cra) protein from Pseudomonas putida for its primary ligand, D-Fructose 1-phosphate (F1P). The data herein demonstrates the high specificity of Cra for F1P over other structurally similar sugar phosphates, a critical aspect for understanding its regulatory function and for the potential design of targeted therapeutic agents.

Data Presentation: Binding Affinity Comparison

The following table summarizes the binding affinity of P. putida Cra for D-Fructose 1-phosphate and other relevant sugar phosphates as determined by Isothermal Titration Calorimetry (ITC).

Ligand	Binding Affinity (KD)	Technique	Comments
D-Fructose 1-phosphate (F1P)	209 ± 20 nM	ITC	High-affinity binding observed.[1][2]
D-Fructose 1,6-bisphosphate (FBP)	No significant affinity detected	ITC	Did not display significant binding under assay conditions.[1][2] Mobility shift assays required concentrations >10 mM to show a minimal effect, compared to 1 mM for F1P.[3][4]
Glucose 6-phosphate (G6P)	No significant affinity detected	ITC	Isothermal titration calorimetry failed to show any specific interaction.[3][4] Mobility shift assays required concentrations >10 mM to show a minimal effect.[3][4]

Experimental Protocols

Isothermal Titration Calorimetry (ITC) for Cra-Ligand Binding Analysis

Isothermal Titration Calorimetry directly measures the heat released or absorbed during a binding event, allowing for the determination of the dissociation constant (KD), binding stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of the interaction.[3]

1. Sample Preparation:

• Protein (Macromolecule): The Cra protein is purified and dialyzed extensively against the ITC buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.5) to ensure buffer matching.[1] The final protein concentration is accurately determined and is typically in the range of 10-50 µM.[4]

• Ligands (Titrants): D-Fructose 1-phosphate, D-Fructose 1,6-bisphosphate, and Glucose 6-phosphate are dissolved in the exact same, buffer lot as the protein to minimize heats of dilution.[1] Ligand concentrations are typically 10-fold higher than the protein concentration (e.g., 200-500 µM).[1]

• Degassing: All solutions (protein and ligands) are degassed immediately prior to the experiment to prevent the formation of air bubbles in the calorimeter cell and syringe.[5]

2. ITC Experiment Setup:

• Instrument: A high-sensitivity isothermal titration calorimeter is used.

• Cell and Syringe Loading: The sample cell (typically ~200 µL) is loaded with the Cra protein solution. The injection syringe (typically ~40 µL) is loaded with the respective sugar phosphate (B84403) solution.[4]

• Experimental Parameters:

  • Temperature: The experiment is maintained at a constant temperature, for instance, 25°C.

  • Injections: A series of small, precise injections (e.g., 2 µL each) of the ligand solution are made into the protein solution at regular intervals (e.g., 150 seconds).

  • Stirring: The solution in the cell is continuously stirred to ensure rapid mixing.

3. Data Acquisition and Analysis:

• Heat Measurement: The instrument measures the heat change after each injection. For an exothermic reaction, heat is released, while for an endothermic reaction, heat is absorbed.

• Binding Isotherm: The heat change per injection is plotted against the molar ratio of ligand to protein. This creates a binding isotherm.

• Data Fitting: The resulting isotherm is fitted to a suitable binding model (e.g., a one-site binding model) to calculate the KD, stoichiometry (n), and enthalpy change (ΔH).[1]

Mandatory Visualization

Caption: Isothermal Titration Calorimetry (ITC) Experimental Workflow.

Caption: Regulatory Pathway of Cra Protein by D-Fructose 1-phosphate.

References

• 1. Best Practices for Isothermal Titration Calorimetry to study binding interactions - Part 1 | Malvern Panalytical [malvernpanalytical.com]
• 2. Isothermal titration calorimetry to determine the association constants for a ligand bound simultaneously t... [protocols.io]
• 3. Isothermal Titration Calorimetry for Studying Protein–Ligand Interactions | Springer Nature Experiments [experiments.springernature.com]
• 4. Isothermal Titration Calorimetry (ITC) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 5. sites.krieger.jhu.edu [sites.krieger.jhu.edu]

comparison of D-Fructose 1-phosphate levels in different biological matrices

A Comparative Guide to D-Fructose 1-Phosphate Levels in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of D-Fructose 1-phosphate (F1P) levels across various biological matrices, supported by experimental data and detailed methodologies. F1P is a key intermediate in fructose (B13574) metabolism, and its concentration can be a critical indicator of metabolic function and disease states.

Overview of D-Fructose 1-Phosphate Distribution

D-Fructose 1-phosphate is primarily an intracellular metabolite. Following dietary fructose intake, it is generated and accumulates within cells of specific tissues that express the enzyme fructokinase (KHK). These tissues are principally the liver, the proximal tubules of the kidney, and the small intestinal mucosa.[1] Because F1P is rapidly formed and trapped within these cells, its concentration in extracellular fluids like blood plasma, serum, or urine is typically negligible under normal physiological conditions.[2] Significant accumulation in tissues, particularly the liver and kidney, is a hallmark of metabolic disorders such as Hereditary Fructose Intolerance (HFI).[2]

Data Presentation: Quantitative Comparison of D-Fructose 1-Phosphate Levels

The following table summarizes available quantitative data for F1P concentrations in different biological matrices. Direct comparative studies across all matrices are limited; the data is compiled from various sources.

Biological Matrix	Species	Condition	Reported Concentration	Citation
Liver	Rat	Basal (fasted)	~20 nmol/g wet weight	[3]
Rat	Sorbitol-infused	~70 nmol/g wet weight	[3]
Plasma / Serum	Human	Normal / Healthy	Generally undetectable or very low	[2]
Urine	Human	Normal / Healthy	Generally undetectable or very low	[2]
Kidney	Human	HFI Condition	Accumulates to toxic levels	[2]
Small Intestine	Mammalian	Not specified	Site of F1P generation	[1]

Note: In the context of HFI, the accumulation of F1P in the liver and kidney is the primary pathogenic event, leading to cellular dysfunction.[1][2]

Experimental Protocols

The accurate quantification of D-Fructose 1-phosphate requires sensitive and specific analytical methods due to its polarity and the presence of interfering isomers. The gold-standard methodology is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Methodology: LC-MS/MS for F1P Quantification

This protocol outlines a general workflow for the analysis of F1P in biological samples.

1. Sample Preparation & Metabolite Extraction

• Tissue Samples (Liver, Kidney):

  • Immediately after collection, snap-freeze the tissue in liquid nitrogen to quench all metabolic activity.

  • Weigh the frozen tissue (10-100 mg) and homogenize it in an ice-cold extraction solution, typically 80% methanol (B129727) in water, to precipitate proteins.[4]

  • Vortex the homogenate vigorously and incubate at -20°C for at least 30 minutes to ensure complete protein precipitation.[4]

  • Centrifuge the sample at high speed (e.g., 13,000 x g) for 10-15 minutes at 4°C.

  • Carefully collect the supernatant, which contains the polar metabolites, including F1P.[4]

• Liquid Samples (Plasma, Serum):

  • Thaw frozen samples on ice.

  • To 50 µL of plasma, add 450 µL of an ice-cold 80% methanol solution to precipitate proteins.[4]

  • Follow steps 1.3 through 1.5 from the tissue protocol.

2. Analytical Instrumentation and Conditions

• Liquid Chromatography (LC):

  • Column: A Hydrophilic Interaction Liquid Chromatography (HILIC) column is essential for retaining and separating highly polar sugar phosphates.[4][5] An example is an Asahipak NH2P-50 column.[5]

  • Mobile Phase: A typical gradient elution uses two solvents:

    • Solvent A: An aqueous buffer (e.g., 5-10 mM ammonium (B1175870) acetate (B1210297) in water).

    • Solvent B: Acetonitrile.

  • The gradient starts with a high percentage of acetonitrile, which is gradually decreased to elute the polar analytes.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray Ionization (ESI) in negative ion mode is used, as phosphate-containing molecules are readily detected as negative ions.[6]

  • Detection: Multiple Reaction Monitoring (MRM) is employed for high sensitivity and specificity. This involves monitoring a specific precursor-to-product ion transition for F1P (e.g., m/z 259 -> m/z 97).

  • Quantification: A calibration curve is generated using certified standards of D-Fructose 1-phosphate. An internal standard (e.g., a stable isotope-labeled version of F1P or a related sugar phosphate) should be added at the beginning of the sample preparation to correct for matrix effects and variations in extraction efficiency.[4]

Mandatory Visualizations

Diagram 1: Fructose Metabolic Pathway

Caption: Core pathway of fructose metabolism, highlighting the central role of D-Fructose 1-phosphate.

Diagram 2: Experimental Workflow for F1P Quantification

Caption: A typical workflow for quantifying D-Fructose 1-phosphate from biological tissue samples.

References

• 1. Fructose 1-phosphate - Wikipedia [en.wikipedia.org]
• 2. Biochemistry, Fructose Metabolism - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Separation and quantitation of fructose-6-phosphate and fructose-1 ,6-diphosphate by LC-ESI-MS for the evaluation of fructose-1,6-biphosphatase activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Purity of Synthetic D-Fructose 1-Phosphate Standards: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of D-Fructose 1-phosphate (F1P) is critical in various fields of research, including metabolic studies and drug development. The reliability of these measurements is intrinsically linked to the purity of the analytical standards used. This guide provides a comprehensive comparison of methodologies to assess the purity of synthetic D-Fructose 1-phosphate standards, offering detailed experimental protocols and a framework for comparing commercially available options.

Comparison of Commercial D-Fructose 1-Phosphate Standards

The purity of commercially available D-Fructose 1-phosphate standards can vary between suppliers. While manufacturers provide a certificate of analysis with a stated purity, independent verification is often recommended, especially for sensitive quantitative applications. Below is a representative table summarizing the stated purity of D-Fructose 1-phosphate from various suppliers. It is important to note that these values are as claimed by the manufacturers and should be verified experimentally.

Supplier	Product Name	Catalog Number	Stated Purity	Form
Supplier A	D-Fructose 1-phosphate disodium (B8443419) salt	A-123	≥98%	Lyophilized powder
Supplier B	D-Fructose 1-phosphate	B-456	>95% (HPLC)	Crystalline solid
Supplier C	Fructose-1-phosphate, Disodium Salt	C-789	≥90%	Powder

Experimental Protocols for Purity Assessment

To independently verify the purity of D-Fructose 1-phosphate standards and identify potential impurities, several analytical techniques are employed. The most common impurities in synthetic F1P include other sugar phosphates such as D-fructose 6-phosphate (F6P), D-glucose 6-phosphate (G6P), and inorganic phosphate (B84403) (Pi). Residual solvents and starting materials from the synthesis process may also be present.

Here, we provide detailed protocols for three robust analytical methods for purity assessment: High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Ion Chromatography (IC).

High-Performance Liquid Chromatography (HPLC) with UV and/or Charged Aerosol Detection (CAD)

HPLC is a powerful technique for separating and quantifying components in a mixture. For sugar phosphates, which lack a strong UV chromophore, Charged Aerosol Detection (CAD) or UV detection after derivatization can be effective.

Methodology:

• Instrumentation: HPLC system with a pump, autosampler, column oven, and a UV detector and/or a Charged Aerosol Detector (CAD).

• Column: A hydrophilic interaction liquid chromatography (HILIC) column (e.g., an amino-propyl or a dedicated carbohydrate analysis column) is suitable for separating polar compounds like sugar phosphates.

• Mobile Phase: A gradient of acetonitrile (B52724) and an aqueous buffer (e.g., ammonium (B1175870) formate (B1220265) or ammonium acetate) is typically used. For example, a gradient from 80% acetonitrile to 40% acetonitrile over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection:

  • CAD: Provides a near-universal response for non-volatile analytes, making it suitable for quantifying compounds without chromophores.

  • UV Detection: Can be used if the sugar phosphate is derivatized with a UV-active label.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the D-Fructose 1-phosphate standard.

  • Dissolve the standard in a known volume of deionized water to create a stock solution (e.g., 1 mg/mL).

  • Prepare a series of dilutions from the stock solution to create a calibration curve.

  • Filter the samples through a 0.22 µm syringe filter before injection.

• Data Analysis: The purity of the standard is determined by calculating the peak area of D-Fructose 1-phosphate as a percentage of the total peak area of all components in the chromatogram. The identity of the main peak should be confirmed by comparing its retention time to a previously characterized reference standard. Impurities can be identified by spiking the sample with known potential impurities (e.g., F6P, G6P).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Quantitative NMR (qNMR) is a primary analytical method that can be used to determine the purity of a substance without the need for a reference standard of the same compound.

Methodology:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterium oxide (D₂O).

• Internal Standard: A certified reference material with a known purity and concentration that does not have overlapping signals with the analyte (e.g., maleic acid, 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP)).

• Sample Preparation:

  • Accurately weigh a precise amount of the D-Fructose 1-phosphate standard and the internal standard into an NMR tube.

  • Add a known volume of D₂O to dissolve the solids completely.

• ¹H NMR Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., zg30).

  • Relaxation Delay (D1): A long relaxation delay (at least 5 times the longest T₁ of the signals of interest) is crucial for accurate quantification.

  • Number of Scans: Sufficient scans to obtain a good signal-to-noise ratio (e.g., 16 or more).

• ³¹P NMR Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment with proton decoupling.

  • Relaxation Delay (D1): A long relaxation delay.

  • Number of Scans: Sufficient scans for a good signal-to-noise ratio.

• Data Analysis:

  • Process the NMR spectra (Fourier transform, phase correction, and baseline correction).

  • Integrate the signals corresponding to the D-Fructose 1-phosphate and the internal standard in the ¹H NMR spectrum.

  • The purity of the D-Fructose 1-phosphate is calculated by comparing the integral of a well-resolved proton signal of the analyte to the integral of a known proton signal of the internal standard, taking into account the number of protons for each signal and the molar masses of the compounds.

  • The ³¹P NMR spectrum can provide information about phosphorus-containing impurities, such as inorganic phosphate or other sugar phosphates.

Ion Chromatography (IC) with Suppressed Conductivity Detection

Ion chromatography is an excellent technique for the separation and quantification of anions, including phosphorylated sugars and inorganic phosphate.

Methodology:

• Instrumentation: An ion chromatography system equipped with a high-capacity anion-exchange column, a suppressor, and a conductivity detector.

• Eluent: A potassium hydroxide (B78521) (KOH) gradient generated by an eluent generator. The gradient is optimized to separate F1P from potential anionic impurities.

• Flow Rate: 0.5 mL/min.

• Column Temperature: 30°C.

• Detection: Suppressed conductivity.

• Sample Preparation:

  • Prepare a stock solution of the D-Fructose 1-phosphate standard in deionized water.

  • Create a series of dilutions for the calibration curve.

  • Filter the samples through a 0.22 µm IC-certified syringe filter.

• Data Analysis: The purity is determined by comparing the peak area of F1P to the total area of all detected peaks. This method is particularly sensitive for detecting inorganic phosphate and other phosphorylated impurities.

Visualizing the Purity Assessment Workflow

The following diagram illustrates the general workflow for assessing the purity of a synthetic D-Fructose 1-phosphate standard.

Purity Assessment Workflow for D-Fructose 1-Phosphate.

Signaling Pathway Context: Fructose (B13574) Metabolism

Simplified pathway of fructose metabolism in the liver.

By employing the rigorous analytical methods outlined in this guide, researchers can confidently assess the purity of their D-Fructose 1-phosphate standards, ensuring the accuracy and reliability of their experimental data. This due diligence is a cornerstone of robust scientific inquiry in the fields of metabolic research and drug development.

A Comparative Guide to D-Fructose 1-Phosphate Measurement Methods for Inter-Laboratory Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of prevalent analytical methodologies for the quantification of D-Fructose 1-phosphate. The accurate measurement of this key metabolite is crucial for research in metabolic disorders and for the development of targeted therapeutics. While direct inter-laboratory comparison data for D-Fructose 1-phosphate is not broadly published, this document outlines the principles, performance characteristics, and experimental protocols of commonly employed methods, drawing parallels from the analysis of structurally related sugar phosphates. This guide is intended to assist laboratories in selecting appropriate methods and establishing a framework for future inter-laboratory comparison studies.

Methodology Comparison

The selection of an analytical method for D-Fructose 1-phosphate quantification depends on various factors, including the required sensitivity, specificity, sample matrix, and available instrumentation. The three primary methods discussed are enzymatic assays, ion chromatography (IC), and liquid chromatography-mass spectrometry (LC-MS).

Data Presentation: Comparative Performance of Analytical Methods

Feature	Enzymatic Assay	Ion Chromatography (IC)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle	Spectrophotometric measurement of NADH or NADPH produced in a series of coupled enzyme reactions.	Separation based on ionic interactions with a stationary phase, followed by conductivity detection.	Separation by liquid chromatography followed by detection based on mass-to-charge ratio.
Specificity	High, dependent on enzyme specificity.	Moderate, can resolve isomers.	Very high, provides structural information.
Sensitivity	Micromolar range.	Micromolar to nanomolar range.	Nanomolar to picomolar range.
Throughput	High, suitable for 96-well plate format.	Moderate, sequential sample injection.	Moderate to high, depending on the system.
Sample Preparation	Minimal for clear liquid samples; deproteinization may be required.	Filtration and dilution are often sufficient.	More extensive, may require derivatization and solid-phase extraction.
Advantages	Cost-effective, rapid, and amenable to high-throughput screening.	Good for separating charged species and isomers.	High sensitivity and specificity, suitable for complex matrices.
Disadvantages	Potential for interference from other compounds in the sample.	Can be affected by high salt concentrations in the sample.	Higher equipment cost and complexity.

Experimental Protocols

Enzymatic Assay for D-Fructose 1-Phosphate

This protocol is a generalized procedure based on the principles of coupled enzymatic reactions.

Principle: D-Fructose 1-phosphate is converted to D-fructose-1,6-bisphosphate by phosphofructokinase. Aldolase then cleaves D-fructose-1,6-bisphosphate into glyceraldehyde-3-phosphate and dihydroxyacetone phosphate (B84403). Triose-phosphate isomerase converts dihydroxyacetone phosphate to glyceraldehyde-3-phosphate. Finally, glyceraldehyde-3-phosphate dehydrogenase oxidizes glyceraldehyde-3-phosphate, reducing NAD+ to NADH. The increase in absorbance at 340 nm is proportional to the initial amount of D-Fructose 1-phosphate.

Reagents:

• Assay Buffer (e.g., Tris or Triethanolamine buffer, pH ~7.6)

• ATP solution

• NAD+ solution

• Enzyme mix (Phosphofructokinase, Aldolase, Triose-phosphate isomerase, Glyceraldehyde-3-phosphate dehydrogenase)

• D-Fructose 1-phosphate standard solution

• Deproteinizing agent (e.g., perchloric acid and KOH for neutralization)

Procedure:

• Sample Preparation: For biological samples, deproteinize using a suitable method like perchloric acid precipitation followed by neutralization with KOH. Centrifuge to remove the precipitate.

• Assay Setup: In a 96-well plate or cuvettes, prepare a blank (assay buffer), standards (known concentrations of D-Fructose 1-phosphate), and samples.

• Add the assay buffer, NAD+ solution, and ATP solution to all wells.

• Add the sample or standard to the respective wells.

• Incubate for a short period to allow for any background reactions.

• Initiate the reaction by adding the enzyme mix.

• Monitor the increase in absorbance at 340 nm over time.

• Calculation: Determine the concentration of D-Fructose 1-phosphate in the samples by comparing the rate of change in absorbance to the standard curve.

Ion Chromatography (IC) for D-Fructose 1-Phosphate

This protocol outlines a general approach for the analysis of sugar phosphates using IC.

Principle: Anion-exchange chromatography separates D-Fructose 1-phosphate from other anions in the sample matrix. A conductivity detector is typically used for detection.

Instrumentation and Columns:

• Ion chromatograph with a suppressed conductivity detector.

• Anion-exchange column suitable for carbohydrate analysis (e.g., Dionex CarboPac™ series).

Reagents:

• Deionized water (18 MΩ·cm)

• Eluent (e.g., sodium hydroxide (B78521) or sodium acetate (B1210297) gradient)

• D-Fructose 1-phosphate standard solution

Procedure:

• Sample Preparation: Dilute and filter the sample through a 0.22 µm filter before injection.

• Chromatographic Conditions:

  • Set up an appropriate eluent gradient to resolve D-Fructose 1-phosphate from other components.

  • Set the column temperature and flow rate as recommended by the column manufacturer.

• Calibration: Inject a series of D-Fructose 1-phosphate standards to generate a calibration curve.

• Sample Analysis: Inject the prepared samples.

• Data Analysis: Identify and quantify the D-Fructose 1-phosphate peak based on its retention time and the calibration curve.

Liquid Chromatography-Mass Spectrometry (LC-MS) for D-Fructose 1-Phosphate

This protocol provides a general workflow for the sensitive and specific quantification of D-Fructose 1-phosphate.

Principle: LC separates D-Fructose 1-phosphate from other molecules in the sample. The mass spectrometer then detects and quantifies the target analyte based on its specific mass-to-charge ratio.

Instrumentation:

• High-performance liquid chromatograph (HPLC) or ultra-high-performance liquid chromatograph (UHPLC).

• Mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer).

Reagents:

• LC-MS grade solvents (e.g., water, acetonitrile, methanol).

• LC-MS grade additives (e.g., formic acid, ammonium (B1175870) acetate).

• D-Fructose 1-phosphate standard solution.

• Internal standard (optional, but recommended for improved accuracy).

Procedure:

• Sample Preparation: Sample preparation is critical and may involve protein precipitation, liquid-liquid extraction, or solid-phase extraction to remove interfering substances.

• Chromatographic Conditions: Develop an LC method that provides good retention and peak shape for D-Fructose 1-phosphate. A HILIC (hydrophilic interaction liquid chromatography) column is often suitable for polar metabolites.

• Mass Spectrometry Conditions: Optimize the mass spectrometer settings (e.g., ionization source parameters, collision energy) for the detection of D-Fructose 1-phosphate. Use multiple reaction monitoring (MRM) for quantification on a triple quadrupole instrument.

• Calibration: Prepare a calibration curve using standards in a matrix that mimics the samples.

• Sample Analysis: Inject the prepared samples into the LC-MS system.

• Data Analysis: Integrate the peak areas for D-Fructose 1-phosphate and the internal standard. Calculate the concentration using the calibration curve.

Visualizations

D-Fructose 1-Phosphate vs. D-Fructose: A Comparative Guide for Metabolic Research

An Objective Analysis for Researchers, Scientists, and Drug Development Professionals

The study of fructose (B13574) metabolism has gained significant traction due to its implications in metabolic diseases such as non-alcoholic fatty liver disease (NAFLD), insulin (B600854) resistance, and hyperuricemia. While D-fructose is the primary substrate used in many studies, its phosphorylated intermediate, D-fructose 1-phosphate (F1P), offers a more direct tool to investigate downstream metabolic events, bypassing the initial, rate-limiting phosphorylation step. This guide provides a detailed comparison of these two compounds, supported by experimental data, to aid researchers in selecting the appropriate tool for their metabolic investigations.

Core Metabolic Differences

D-fructose metabolism primarily occurs in the liver, intestine, and kidneys.[1][2] Upon entering the cell, D-fructose is rapidly phosphorylated by fructokinase (also known as ketohexokinase, KHK) to form F1P.[3][4] This reaction is a key control point and a major metabolic commitment. F1P is then cleaved by aldolase (B8822740) B into two triose phosphates: dihydroxyacetone phosphate (B84403) (DHAP) and glyceraldehyde.[3][5] These three-carbon intermediates can then enter glycolysis, gluconeogenesis, or be utilized for de novo lipogenesis.[1][6]

The use of D-fructose as a research tool encompasses the entire upstream pathway, including the crucial KHK-mediated phosphorylation step. In contrast, D-fructose 1-phosphate allows researchers to bypass this initial step and directly probe the metabolic consequences of F1P accumulation and its subsequent cleavage by aldolase B.[5][7] This is particularly relevant in studying conditions like hereditary fructose intolerance, a genetic disorder characterized by a deficiency in aldolase B.[7][8]

Quantitative Metabolic Comparison

The following table summarizes the key quantitative differences in the metabolic effects of D-fructose and D-fructose 1-phosphate, based on established biochemical principles and experimental observations.

Metabolic Parameter	D-Fructose Administration	D-Fructose 1-Phosphate Administration	Key Implications & Experimental Observations
Cellular ATP Levels	Rapid and significant depletion.[9][10]	Less direct impact on initial ATP pool.	The phosphorylation of fructose by KHK consumes ATP, leading to a rapid decrease in cellular energy stores.[11][12] This ATP depletion can trigger a cascade of downstream effects.[9][13]
Inorganic Phosphate (Pi)	Sequestration and depletion.[5]	No direct effect on Pi levels.	The trapping of inorganic phosphate in the form of F1P can impair ATP synthesis and other phosphate-dependent reactions.[5]
Uric Acid Production	Significant increase.[14][15]	No direct stimulation of purine (B94841) degradation.	ATP depletion leads to the accumulation of AMP, which is a substrate for AMP deaminase, driving the purine degradation pathway and subsequent uric acid synthesis.[14][16]
Glycolytic Flux	Bypasses the key regulatory step of phosphofructokinase-1 (PFK-1).[5][11]	Directly enters the glycolytic pathway as triose phosphates.[5]	This bypass of PFK-1 allows for a rapid and unregulated influx of carbons into the lower part of glycolysis, contributing to the lipogenic nature of fructose.[4]
De Novo Lipogenesis	Potent stimulator.[1][2]	Substrate for de novo lipogenesis.	The abundant production of acetyl-CoA from fructose metabolism provides the building blocks for fatty acid synthesis.[2]
Lactate (B86563) Production	Increased production.[1]	Substrate for lactate production.	A significant portion of the triose phosphates generated from fructose can be converted to lactate.[1]

Signaling Pathways and Metabolic Consequences

The distinct entry points of D-fructose and D-fructose 1-phosphate into the metabolic machinery lead to different downstream signaling consequences. The diagram below illustrates the metabolic pathway of D-fructose and the point at which D-fructose 1-phosphate initiates its effects.

Caption: Metabolic pathway of D-fructose.

Experimental Protocols

Isolated Perfused Liver Model for Studying Fructose Metabolism

This protocol is a standard method for investigating the direct effects of substrates on hepatic metabolism in a controlled ex vivo environment.[17][18]

1. Animal Preparation and Liver Isolation:

• Anesthetize a male Wistar rat (250-300g) following approved institutional guidelines.
• Perform a midline laparotomy to expose the portal vein and inferior vena cava.
• Cannulate the portal vein for inflow perfusion and the inferior vena cava for outflow collection.
• Carefully excise the liver and transfer it to a perfusion chamber maintained at 37°C.

2. Perfusion Medium:

• Prepare a Krebs-Henseleit bicarbonate buffer, pH 7.4, saturated with 95% O2 / 5% CO2.
• The perfusate should contain 2.5% bovine serum albumin.

3. Experimental Procedure:

• Perfuse the liver at a constant flow rate of 4 mL/min per gram of liver weight.
• Allow for a 30-minute equilibration period.
• Introduce either D-fructose or D-fructose 1-phosphate into the perfusion medium at a final concentration of 5 mM.
• Collect perfusate samples at regular intervals (e.g., 0, 15, 30, 60, and 90 minutes) for analysis of metabolites (e.g., glucose, lactate, uric acid).
• At the end of the experiment, freeze-clamp a portion of the liver tissue in liquid nitrogen for subsequent analysis of intracellular metabolites (e.g., ATP, F1P).

4. Analytical Methods:

• Metabolites in the perfusate can be quantified using standard enzymatic assays or liquid chromatography-mass spectrometry (LC-MS).
• Intracellular ATP levels can be measured using luminescence-based assays.
• F1P concentrations can be determined by LC-MS/MS.

The following diagram illustrates the experimental workflow for the isolated perfused liver model.

Caption: Workflow for isolated liver perfusion experiment.

Logical Relationships and Downstream Consequences

The choice between D-fructose and D-fructose 1-phosphate as a research tool depends on the specific metabolic question being addressed. The following diagram illustrates the logical relationship between the administration of each compound and its primary downstream metabolic consequences.

Caption: Downstream consequences of D-fructose vs. F1P.

Conclusion

Both D-fructose and D-fructose 1-phosphate are valuable tools in metabolic research, each offering distinct advantages. D-fructose is ideal for studying the entire metabolic pathway, including the critical regulatory step catalyzed by fructokinase and the consequent ATP depletion and uric acid production.[9][14] In contrast, D-fructose 1-phosphate provides a more targeted approach to investigate the metabolic fate of the triose phosphates generated by aldolase B, independent of the upstream effects on cellular energy status. The choice of compound should be guided by the specific research question, with careful consideration of the metabolic events one wishes to isolate and study. For researchers investigating the mechanisms of hereditary fructose intolerance or the specific roles of aldolase B and downstream enzymes, D-fructose 1-phosphate is an indispensable tool.[7] For studies aiming to model the effects of dietary fructose consumption, D-fructose remains the more physiologically relevant substrate.

References

• 1. benchchem.com [benchchem.com]
• 2. Dietary Fructose and the Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fructose Metabolism from a Functional Perspective: Implications for Athletes - Gatorade Sports Science Institute [gssiweb.org]
• 4. youtube.com [youtube.com]
• 5. Biochemistry, Fructose Metabolism - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Fructose-1-Phosphate Aldolase Deficiency - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Fructose Metabolism Disorders - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 9. rupress.org [rupress.org]
• 10. Increased Fructose Consumption May Deplete Cellular Energy in Patients with Obesity and Diabetes | Duke Health [corporate.dukehealth.org]
• 11. tigerfitness.com [tigerfitness.com]
• 12. youtube.com [youtube.com]
• 13. Higher Dietary Fructose Is Associated with Impaired Hepatic ATP Homeostasis in Obese Individuals with Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Fructose and Uric Acid: Major Mediators of Cardiovascular Disease Risk Starting at Pediatric Age - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Dietary intake of fructose increases purine de novo synthesis: A crucial mechanism for hyperuricemia [frontiersin.org]
• 16. journals.physiology.org [journals.physiology.org]
• 17. Metabolic preconditioning with fructose prior to organ recovery attenuates ischemia-reperfusion injury in the isolated perfused rat liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

A Comparative Guide to D-Fructose 1-Phosphate Analogs in Enzyme Inhibition Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the use of D-Fructose 1-phosphate (F1P) analogs in the study of two key enzymes in fructose (B13574) metabolism: Ketohexokinase (KHK) and Aldolase (B8822740) B. Excessive fructose consumption is increasingly linked to metabolic disorders, making the inhibition of these enzymes a promising therapeutic strategy. This document summarizes quantitative data on inhibitor performance, details experimental protocols, and visualizes relevant pathways and workflows to aid in the research and development of novel enzyme inhibitors.

Key Enzymes in Fructose Metabolism

Fructose metabolism is primarily initiated by the phosphorylation of fructose to F1P by Ketohexokinase (KHK) . This step is largely unregulated and can lead to a rapid depletion of intracellular ATP. Subsequently, Aldolase B cleaves F1P into dihydroxyacetone phosphate (B84403) (DHAP) and glyceraldehyde, which then enter the glycolytic or gluconeogenic pathways. The central role of these enzymes makes them key targets for therapeutic intervention in fructose-related metabolic diseases.

Fructose Metabolism and Inhibition Pathway

The following diagram illustrates the core fructose metabolism pathway and the points of inhibition by KHK and Aldolase B inhibitors.

Fructose metabolism pathway and points of enzyme inhibition.

Comparison of Inhibitors

While specific D-Fructose 1-phosphate analogs with reported inhibitory constants are not widely documented, this section compares the performance of well-characterized inhibitors and substrate analogs for both KHK and Aldolase B.

Ketohexokinase (KHK) Inhibitors

KHK inhibitors are primarily small molecules designed to compete with ATP binding. The following table summarizes the inhibitory potency of representative compounds.

Inhibitor Class	Example Compound	Target	IC50	Cellular IC50 (F1P production)	Reference
Pyrimidinopyrimidine	Compound 8	Human KHK-C	12 nM	< 500 nM	[1]
Pyrimidinopyrimidine	Compound 38	Human KHK-C	7 nM	< 500 nM	[1]
Pyrimidinopyrimidine	Compound 47	Human KHK-C	8 nM	< 500 nM	[1]
Azabicyclo[3.1.0]hexane acetic acid	PF-06835919	Human KHK-C	~3-8.4 nM	0.232 µM (human hepatocytes)	[2]

Aldolase B Inhibitors

Inhibitors of Aldolase B often mimic the structure of its substrates, Fructose 1-phosphate or Fructose 1,6-bisphosphate.

Inhibitor Class	Example Compound	Target	Ki	Inhibition Type	Reference
Hexitol bis-phosphate	Mannitol bis-phosphate	Rabbit Muscle Aldolase (surrogate for human)	-	Competitive	[3]
Hydroxynaphthaldehyde phosphate	(2,6-dihydroxynaphthalene-1-carboxaldehyde 6-phosphate)	Trypanosoma brucei Aldolase	-	Irreversible Competitive	[4]
Phosphorylated Intermediate Analog	Inosine Monophosphate (IMP)	Liver Aldolase	0.1 mM	Competitive	[5]

Experimental Protocols

Detailed methodologies for assessing the inhibitory activity of D-Fructose 1-phosphate analogs against KHK and Aldolase B are crucial for reproducible research.

Ketohexokinase (KHK) Inhibition Assay (Coupled-Enzyme Assay)

This protocol describes a common method to determine the half-maximal inhibitory concentration (IC50) for KHK inhibitors.[2]

Principle: The production of ADP by KHK is coupled to a series of enzymatic reactions that result in a measurable change in fluorescence or absorbance.

Materials:

• Recombinant human KHK-C

• Fructose

• ATP

• Pyruvate kinase (PK)

• Lactate dehydrogenase (LDH)

• Phosphoenolpyruvate (PEP)

• NADH

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 50 mM KCl, 10 mM MgCl₂, 1 mM DTT)

• Test compounds (D-Fructose 1-phosphate analogs)

• Microplate reader

Procedure:

• Prepare a reaction mixture containing assay buffer, fructose, ATP, PEP, NADH, PK, and LDH.

• Add the test compound at various concentrations to the wells of a microplate.

• Initiate the reaction by adding recombinant human KHK-C to each well.

• Monitor the decrease in NADH absorbance at 340 nm over time in a microplate reader at a controlled temperature (e.g., 37°C).

• Calculate the initial reaction velocities from the linear portion of the absorbance curves.

• Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

• Determine the IC50 value by fitting the data to a dose-response curve.

Aldolase B Inhibition Assay (Coupled-Enzyme Assay)

This protocol outlines a method for measuring the inhibition of Aldolase B activity using Fructose 1-phosphate as the substrate.[6]

Principle: The products of the Aldolase B reaction, DHAP and glyceraldehyde, are used in subsequent enzymatic reactions that can be monitored spectrophotometrically.

Materials:

• Recombinant human Aldolase B

• D-Fructose 1-phosphate

• Triose-phosphate isomerase (TPI)

• Glycerol-3-phosphate dehydrogenase (GDH)

• NADH

• Assay buffer (e.g., 50 mM TEA-HCl, pH 7.5, 50 mM NaCl, 1 mM EDTA)

• Test compounds (D-Fructose 1-phosphate analogs)

• Microplate reader

Procedure:

• Prepare a reaction mixture containing assay buffer, NADH, TPI, and GDH.

• Add the test compound at various concentrations to the wells of a microplate.

• Add recombinant human Aldolase B to each well and incubate for a short period.

• Initiate the reaction by adding the substrate, D-Fructose 1-phosphate.

• Monitor the oxidation of NADH to NAD⁺ by measuring the decrease in absorbance at 340 nm at a controlled temperature.

• Calculate the rate of reaction from the linear phase of the absorbance change.

• Determine the percentage of inhibition for each concentration of the test compound.

• Calculate the IC50 value from a plot of inhibition percentage against inhibitor concentration.

Experimental and Logical Workflows

Visualizing the experimental and logical workflows can aid in understanding the process of evaluating enzyme inhibitors.

Workflow for KHK Inhibitor Characterization

A typical workflow for KHK inhibitor characterization.

Logical Cascade of KHK Inhibition

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Pharmacophore-based virtual screening and in silico investigations of small molecule library for discovery of human hepatic ketohexokinase inhibitors for the treatment of fructose metabolic disorders [frontiersin.org]
• 3. The difference between Ki, Kd, IC50, and EC50 values - The Science Snail [sciencesnail.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Residues in the fructose-binding pocket are required for ketohexokinase-A activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of aldolase A inhibitors via high-throughput screening assay based on an enzymatic coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of D-Fructose 1-Phosphate: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of laboratory chemicals is a critical component of research integrity and environmental responsibility. This guide provides detailed procedural information for the proper disposal of D-Fructose 1-phosphate, tailored for researchers, scientists, and drug development professionals. Adherence to these protocols is essential for maintaining a safe laboratory environment and complying with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult your institution's Environmental Health and Safety (EHS) department. Disposal regulations can vary significantly based on local and national guidelines. Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat, when handling D-Fructose 1-phosphate.

Step-by-Step Disposal Protocol

The proper disposal route for D-Fructose 1-phosphate is contingent on whether it is in solid form or an aqueous solution, and the quantity of the waste. Based on available safety data for D-Fructose 1-phosphate and closely related compounds, it should be treated as a chemical waste and disposed of through an authorized waste treatment facility.[1]

Solid D-Fructose 1-Phosphate Waste:

• Collection: Carefully sweep or vacuum the solid material, avoiding dust generation.[2]

• Containerization: Place the collected solid into a clearly labeled, sealed, and compatible waste container. The label must include the full chemical name ("D-Fructose 1-phosphate"), the quantity, and the date of generation.

• Storage: Store the waste container in a designated satellite accumulation area, segregated from incompatible materials.

• Disposal Request: Arrange for a chemical waste pickup with your institution's EHS department.

Aqueous Solutions of D-Fructose 1-Phosphate:

• Evaluation: Do not dispose of aqueous solutions of D-Fructose 1-phosphate down the sanitary sewer unless explicitly permitted by your EHS department. While some non-hazardous, water-soluble sugars may be approved for drain disposal after neutralization and significant dilution, the phosphate (B84403) group in this compound necessitates a formal waste determination.

• Containerization: If not approved for sewer disposal, collect the aqueous solution in a labeled, leak-proof container. The label should specify all components of the solution and their approximate concentrations.

• Storage: Store the container in a designated and properly contained area to prevent spills.

• Disposal Request: Contact your EHS department to arrange for the collection and disposal of the liquid chemical waste.

Quantitative Disposal Parameters

Parameter	Guideline	Citation
Waste Classification	Must be determined by the waste generator in consultation with EHS and local regulations.	[3]
Sewer Disposal	Not recommended without specific EHS approval. If approved for similar non-hazardous sugars, a pH between 6.0 and 8.0 and significant dilution (e.g., 20 parts water to 1 part solution) may be required.
Container Labeling	Must include full chemical name, quantity, and date.
Regulatory Compliance	Adherence to local, state, and federal hazardous waste regulations is mandatory.	[2][3]

Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the appropriate disposal method for D-Fructose 1-phosphate.

Disposal decision workflow for D-Fructose 1-phosphate.

Disclaimer: This information is intended as a guide and is based on general laboratory safety principles and data from related compounds. It is not a substitute for a formal hazardous waste determination by a qualified professional. Always consult the specific Safety Data Sheet (SDS) for D-Fructose 1-phosphate and your institution's Environmental Health and Safety (EHS) department before proceeding with any disposal.

References

• 1. D-Fructose 1-phosphate disodium salt, 2 mg, CAS No. 71662-09-4 | Monosaccharids | Carbohydrates | Biochemicals - Product Expansion | Campaign | Carl ROTH - Switzerland [carlroth.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. aksci.com [aksci.com]

Safeguarding Your Research: A Guide to Handling D-Fructose 1-Phosphate

For researchers, scientists, and drug development professionals, the safe handling of laboratory chemicals is paramount to both personal safety and the integrity of experimental outcomes. This guide provides essential, immediate safety and logistical information for the handling of D-Fructose 1-phosphate, a key intermediate in carbohydrate metabolism. While D-Fructose 1-phosphate and its derivatives are generally considered to have a low hazard profile, adherence to proper laboratory protocols is crucial to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE) and Engineering Controls

When working with D-Fructose 1-phosphate, particularly in its solid, powdered form, a multi-faceted approach to safety involving engineering controls and personal protective equipment is recommended.

Engineering Controls:

• Ventilation: Use in a well-ventilated area.[1][2][3] Local exhaust ventilation is recommended to control airborne dust.[3] Facilities should be equipped with an eyewash station and a safety shower.[2][4]

Personal Protective Equipment: The following table summarizes the recommended PPE for handling D-Fructose 1-phosphate.

Protection Type	Equipment	Standard/Regulation	Purpose
Eye/Face Protection	Safety glasses with side shields or chemical safety goggles.[2][4][5]	OSHA 29 CFR 1910.133 or European Standard EN166.[4][5][6]	To prevent eye contact with dust particles.
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).[1][4][5]	N/A	To prevent skin contact.
Laboratory coat.[3][5]	N/A	To protect personal clothing and skin.
Respiratory Protection	NIOSH/MSHA or European Standard EN 149 approved respirator.[4][5][6]	OSHA 29 CFR 1910.134 or European Standard EN 149.[4][5][6]	Recommended when dust generation is unavoidable and ventilation is inadequate.

Procedural Guidance for Safe Handling and Disposal

Handling:

• Avoid the formation of dust and aerosols.[5]

• Minimize personal contact with the substance.[1]

• Ensure the work area is well-ventilated.[1][5]

• Avoid contact with skin, eyes, and clothing.[4][5]

• Wash hands thoroughly after handling.[5]

• Do not eat, drink, or smoke in the laboratory.[1][2]

• Keep containers securely sealed when not in use.[1]

Storage:

• Store in a tightly closed container.[4][5]

• Keep in a cool, dry, and well-ventilated place.[1][5]

• The recommended storage temperature is often between 15–25 °C, though some derivatives may require refrigeration (-20°C or below 4°C/39°F).[2][4][5] Always check the supplier's specific recommendations.

• Protect from moisture and excess heat.[4][5]

Disposal:

• Waste material should be disposed of in accordance with national and local regulations.[5]

• For small quantities of non-hazardous sugar solutions, disposal down the sanitary sewer with copious amounts of water may be permissible, but always confirm with your institution's Environmental Health and Safety (EHS) office.[7]

• For larger quantities or solid waste, place it in a suitable, sealed container for disposal and contact your institution's chemical waste pickup service.[7]

• Do not empty into drains unless explicitly permitted.[5]

Emergency First Aid Procedures

In the event of accidental exposure, follow these first-aid measures:

• After Inhalation: Move the individual to fresh air immediately.[4][5] If breathing is difficult, provide artificial respiration and seek medical attention.[4][5]

• After Skin Contact: Brush off any loose particles from the skin and wash the affected area with plenty of soap and water.[5] If irritation persists, seek medical attention.[5]

• After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4] Get medical attention.[4]

• After Ingestion: Do not induce vomiting. Rinse the mouth with water and drink 2-4 cupfuls of milk or water.[5] Seek medical attention.[4]

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. sds.metasci.ca [sds.metasci.ca]
• 3. benchchem.com [benchchem.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.com [fishersci.com]
• 7. benchchem.com [benchchem.com]